YAP/TAZ inhibitor-2

Core Science & Biosynthesis

Section 1: Mechanistic Grounding & Structural Rationale

Title : YAP/TAZ Inhibitor-2: Structural Elucidation, Synthetic Methodology, and TEAD-Targeted Pharmacological Profiling

Executive Summary The Hippo signaling pathway is a critical regulator of tissue homeostasis, organ size, and apoptosis[1]. Dysregulation of this pathway, often observed in various malignancies, leads to the hyperactivation of the transcriptional co-activators YAP (Yes-associated protein) and TAZ[2]. Because YAP and TAZ lack intrinsic DNA-binding domains, they must complex with TEAD1-4 transcription factors to drive the expression of oncogenic target genes such as CTGF, CYR61, and PD-L1[2]. YAP/TAZ inhibitor-2 (CAS: 2762617-31-0) is a highly potent, orally bioavailable inhibitor designed to disrupt the YAP/TAZ-TEAD axis, demonstrating an EC50 of 3 nM[3][4].

The interaction between YAP/TAZ and TEAD occurs across three distinct interfaces. Interface 1 forms an antiparallel β sheet, Interface 2 involves the YAP α1 helix, and Interface 3 features the Ω-loop of YAP interacting with a deep pocket in TEAD[2]. YAP/TAZ inhibitor-2, designated as Compound 5 in , targets this complex to abrogate oncogenic transcription[1][5].

Causality in Structural Design : The molecule, chemically identified as 2-fluoro-1-(3-(3-(4-(trifluoromethyl)phenyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)azetidin-1-yl)prop-2-en-1-one[6], employs a 2-fluoroacrylamide warhead. The incorporation of the alpha-fluoro substitution on the acrylamide is a deliberate design choice: the electronegative fluorine modulates the electrophilicity of the Michael acceptor, fine-tuning its reactivity to maximize target engagement with TEAD while minimizing off-target toxicity. The pyrazolo[3,4-b]pyridine core provides a rigid scaffold that optimally positions the 4-(trifluoromethyl)phenyl moiety deep into the hydrophobic sub-pocket of TEAD.

Caption: The Hippo signaling cascade and the pharmacological intervention point of YAP/TAZ inhibitor-2.

Section 2: Quantitative Pharmacological Profile

YAP/TAZ inhibitor-2 exhibits robust in vitro and in vivo metrics, summarized below[4][7]:

Parameter	Value	Model / Assay Context
Target Binding	EC50 = 3 nM	TEAD-YAP/TAZ Biochemical Assay
In Vitro Efficacy	IC50 = 5.33 nM	NCI-H226 (Human Mesothelioma) cells (24 h)
In Vivo Efficacy	0.5, 2, 5, 50 mg/kg (p.o., daily)	BALB/c nude mice (NCI-H226 xenograft model)
Toxicity Profile	No significant body weight loss	28-day in vivo treatment tracking
Molecular Weight	390.34 g/mol	C19H14F4N4O

Section 3: Step-by-Step Synthetic Methodology

The synthesis of YAP/TAZ inhibitor-2 (Compound 5) follows a convergent approach detailed in[1]. To ensure reproducibility and trustworthiness, the following self-validating protocol incorporates analytical checkpoints at each stage.

Step 1: N-Alkylation of Pyrazolo[3,4-b]pyridine

• Procedure : React 3-iodo-1H-pyrazolo[3,4-b]pyridine with tert-butyl 3-iodoazetidine-1-carboxylate in the presence of a mild base (e.g., Cs2CO3) in DMF at 80°C.

• Causality : The azetidine ring serves as a spatially constrained linker, restricting the conformational freedom of the final molecule to lock it into the bioactive conformation.

• Validation Checkpoint : Monitor via LC-MS. The intermediate (tert-butyl 3-(3-iodo-1H-pyrazolo[3,4-b]pyridin-1-yl)azetidine-1-carboxylate) must exhibit an [M+H]+ mass corresponding to the iodinated adduct[1].

Step 2: Suzuki-Miyaura Cross-Coupling

• Procedure : Combine the product from Step 1 with (4-(trifluoromethyl)phenyl)boronic acid, Pd(dppf)Cl2 catalyst, and Na2CO3 in a dioxane/water mixture. Heat to 90°C under argon for 4-6 hours.

• Causality : Palladium-catalyzed cross-coupling installs the critical hydrophobic trifluoromethylphenyl group required for deep pocket insertion in TEAD.

• Validation Checkpoint : Perform 1H NMR and LC-MS. The disappearance of the iodine isotope pattern and the appearance of aromatic protons corresponding to the trifluoromethylphenyl group confirm successful coupling.

Step 3: Boc Deprotection

• Procedure : Treat the intermediate with 4M HCl in dioxane (or 20% TFA in DCM) at room temperature for 2 hours.

• Causality : Removal of the tert-butyloxycarbonyl (Boc) protecting group exposes the secondary amine of the azetidine, preparing it for the final amidation.

• Validation Checkpoint : LC-MS should show a mass shift of -100 Da (loss of Boc). A ninhydrin stain on TLC will turn purple, confirming the presence of a free amine.

Step 4: Amide Coupling with Covalent Warhead

• Procedure : React the deprotected amine with 2-fluoroacrylic acid using a coupling reagent (e.g., HATU) and DIPEA in DMF at 0°C to room temperature.

• Causality : HATU facilitates rapid amide bond formation without racemization or degradation of the sensitive 2-fluoroacrylamide warhead.

• Validation Checkpoint : Purify via preparative HPLC. Validate the final compound via HRMS (Calculated for C19H14F4N4O: [M+H]+ 391.34) and 19F NMR to confirm the presence of both the CF3 group and the vinylic fluorine[1][6].

Caption: Step-by-step synthetic workflow for YAP/TAZ inhibitor-2 (Compound 5).

Section 4: Experimental Workflows for Validation

To validate the biological efficacy of the synthesized YAP/TAZ inhibitor-2, a self-validating cell proliferation assay using the Hippo-mutant NCI-H226 cell line is required[4][7].

Protocol: NCI-H226 Cell Proliferation Assay

• Cell Seeding : Seed NCI-H226 cells (which harbor NF2 mutations, rendering them highly dependent on YAP-TEAD) at 2,000 cells/well in a 96-well plate using RPMI-1640 medium supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2.

• Compound Treatment : Prepare a 10 mM stock of YAP/TAZ inhibitor-2 in DMSO. Perform a 10-point 3-fold serial dilution. Add the compound to the cells to achieve final concentrations ranging from 20,000 nM down to 1 pM.

  • Causality & Controls: Include a vehicle control (0.1% DMSO, negative control) to establish baseline growth, and a reference TEAD inhibitor (e.g., ) as a positive control to validate assay sensitivity.

• Incubation & Readout : Incubate for 72 hours. Add CellTiter-Glo® Luminescent Cell Viability Assay reagent to each well to quantify ATP, which is directly proportional to the number of metabolically active cells.

• Data Analysis : Measure luminescence. Normalize data against the DMSO control. Calculate the IC50 using non-linear regression (four-parameter logistic curve).

  • Validation Checkpoint: The assay is considered valid if the DMSO control shows exponential growth and the reference compound yields an IC50 within its established literature range. Successfully synthesized YAP/TAZ inhibitor-2 should yield an IC50 of approximately 5.33 nM[4].

References

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Decoding the Biological Activity of YAP/TAZ Inhibitor-2: A Comprehensive Technical Guide

Executive Summary

The Hippo signaling pathway is a critical regulator of tissue homeostasis, and its dysregulation is a primary driver in various malignancies, particularly those harboring NF2 mutations. At the core of this oncogenic signaling is the interaction between the transcriptional co-activators YAP/TAZ and the TEAD family of transcription factors. YAP/TAZ inhibitor-2 (CAS 2762617-31-0) has emerged as a potent, orally bioavailable small molecule designed to therapeutically disrupt this protein-protein interaction (1)[1]. This technical whitepaper details the mechanistic framework, physicochemical properties, and validated experimental protocols for evaluating the biological activity of this compound.

Mechanistic Framework: Targeting the TEAD Auto-Palmitoylation Pocket

Under normal physiological conditions, the Hippo pathway utilizes a core kinase cascade (MST1/2 and LATS1/2) to phosphorylate YAP and TAZ, leading to their cytoplasmic retention and degradation. However, in cancers with upstream dysregulation (e.g., NF2 loss), unphosphorylated YAP/TAZ translocates to the nucleus (2)[2]. Because YAP/TAZ lack intrinsic DNA-binding domains, they are obligate partners with TEAD transcription factors to drive oncogenic gene expression (2)[2].

YAP/TAZ inhibitor-2 operates via a highly specific mechanism of action. Featuring a fluoroacrylamide moiety, the compound acts as a covalent warhead. It selectively engages a conserved cysteine residue located within the central lipid-binding (auto-palmitoylation) pocket of the TEAD protein (3)[3]. This covalent modification induces an allosteric shift that physically prevents YAP/TAZ from docking onto TEAD, thereby collapsing the transcriptional complex and halting tumor proliferation.

Fig 1: Hippo pathway dysregulation and intervention by YAP/TAZ inhibitor-2.

Physicochemical & Pharmacological Profile

To successfully formulate and deploy YAP/TAZ inhibitor-2 in preclinical models, researchers must account for its quantitative pharmacological parameters. The table below summarizes its core profile:

Property	Value	Reference
Compound Name	YAP/TAZ inhibitor-2	(4)[4]
CAS Number	2762617-31-0	(5)[5]
Molecular Formula	C₁₉H₁₄F₄N₄O	(5)[5]
Molecular Weight	390.33 g/mol	(1)[1]
Primary Target	TEAD-YAP/TAZ Interaction	(1)[1]
Biochemical EC₅₀	3 nM	(1)[1]
Cellular IC₅₀ (NCI-H226)	5.33 nM (24 h)	(4)[4]
In Vivo Efficacy Dose	0.5, 2, 5, 50 mg/kg (p.o.)	(6)[6]

Experimental Methodologies: Self-Validating Protocols

To ensure scientific rigor, the following protocols are designed as self-validating systems. They not only measure efficacy but also confirm the causality of the compound's mechanism of action.

Protocol A: In Vitro Cellular Efficacy & Target Engagement

Causality Rationale: NCI-H226 cells are utilized as the primary model because they are human mesothelioma cells harboring an NF2 mutation. This mutation renders the upstream Hippo pathway inactive, making the survival of these cells strictly dependent on constitutive YAP/TAZ-TEAD activity (4)[4].

• Cell Seeding: Plate NCI-H226 cells in 96-well plates at a density of 3,000 cells/well in RPMI-1640 medium supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Prepare a stock solution of YAP/TAZ inhibitor-2 in DMSO. Perform a serial dilution to treat cells in a dose-response format ranging from 0 to 20,000 nM (6)[6]. Maintain a final DMSO concentration of 0.1% across all wells (Vehicle Control).

• Viability Readout (Efficacy): After 24 hours of incubation, assess cell viability using an ATP-dependent luminescence assay (e.g., CellTiter-Glo). Calculate the IC₅₀ using non-linear regression analysis. The expected IC₅₀ is approximately 5.33 nM (4)[4].

• Intact Mass Spectrometry (Validation): To prove the viability drop is caused by on-target covalent binding, incubate recombinant TEAD protein with a 5-fold molar excess of YAP/TAZ inhibitor-2 for 2 hours. Analyze via LC-MS. A mass shift of exactly +390.33 Da confirms 1:1 covalent adduct formation at the target cysteine (5)[5].

Protocol B: In Vivo Pharmacodynamics & Efficacy

Causality Rationale: Evaluating oral bioavailability and systemic anti-tumor efficacy requires a robust xenograft model. The BALB/c nude mouse model is used to prevent immune rejection of the human NCI-H226 tumor cells, allowing for an isolated evaluation of the compound's direct anti-proliferative effects.

• Xenograft Establishment: Subcutaneously inject 5 × 10⁶ NCI-H226 cells (suspended in 1:1 PBS/Matrigel) into the right flank of 6-8 week old female BALB/c nude mice (4)[4].

• Dosing Regimen: Once tumors reach an average volume of 100-200 mm³, randomize the mice into vehicle and treatment groups. Administer YAP/TAZ inhibitor-2 via oral gavage (p.o.) at doses of 0.5, 2, 5, and 50 mg/kg daily for 28 consecutive days (6)[6].

• In Vivo Monitoring (Efficacy & Toxicity): Measure tumor volume via digital calipers twice weekly. Monitor body weight simultaneously. The compound should demonstrate dose-dependent tumor regression with no significant body weight loss, indicating a favorable therapeutic window (6)[6].

• Ex Vivo Biomarker Analysis (Validation): Post-euthanasia, harvest the tumors. Perform RT-qPCR to quantify the expression of canonical YAP/TAZ downstream target genes (e.g., CTGF, CYR61). A significant reduction in these transcripts proves that tumor shrinkage is causally linked to TEAD inhibition rather than off-target toxicity.

Fig 2: In vivo xenograft workflow for evaluating YAP/TAZ inhibitor-2 efficacy.

References[1] Title: YAP/TAZ inhibitor-2 | CAS 2762617-31-0 - AbMole BioScience

Source: abmole.com URL: 1[4] Title: YAP/TAZ inhibitor-2 | CAS#:2762617-31-0 | Chemsrc Source: chemsrc.com URL: 4[6] Title: YAP/TAZ inhibitor-2 - MedchemExpress.com Source: medchemexpress.com URL: 6[5] Title: YAP/TAZ inhibitor-2 | 2762617-31-0 - MilliporeSigma Source: sigmaaldrich.com URL: 5[3] Title: YAP/TAZ inhibitor-2 | CAS#:2762617-31-0 | Chemsrc (Patent Information) Source: chemsrc.com URL: 3[2] Title: WO 2022/037568 A1 - Googleapis.com Source: googleapis.com URL: 2

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The Discovery and Development of YAP/TAZ Inhibitor-2: A Mechanistic and Preclinical Guide

Executive Summary: The Hippo Pathway and the Druggability Challenge

The Hippo signaling pathway is a master regulator of tissue homeostasis, organ size, and tumorigenesis. Dysregulation of upstream kinases (MST1/2, LATS1/2) or mutations in tumor suppressors like NF2 lead to the nuclear accumulation of the transcriptional co-activators YAP (Yes-associated protein) and TAZ (Transcriptional coactivator with PDZ-binding motif). Once in the nucleus, YAP/TAZ bind to TEAD transcription factors to drive the expression of oncogenic genes (e.g., CTGF, CYR61), promoting uncontrolled cell proliferation and survival.

Historically, targeting the YAP/TAZ-TEAD complex was deemed "undruggable" due to the large, flat, and featureless nature of their protein-protein interaction (PPI) interface. However, the discovery that TEAD proteins undergo essential auto-palmitoylation at a deep, conserved cysteine residue opened a new therapeutic window. YAP/TAZ inhibitor-2 (CAS: 2762617-31-0) represents a breakthrough in this space: a potent, orally bioavailable, covalent inhibitor designed to exploit this lipid-binding pocket.

Mechanistic Rationale: Allosteric Covalent Inhibition

As a Senior Application Scientist, I emphasize that effective drug design requires moving beyond simple competitive inhibition when dealing with complex PPIs. does not directly block the YAP-TEAD interface. Instead, it operates via an allosteric covalent modification strategy[1].

• The Causality of the Warhead : The molecule features a prop-2-en-1-one (acrylamide-like) moiety. This electrophilic warhead is strategically positioned to undergo a Michael addition with the nucleophilic thiol group of the conserved cysteine (e.g., Cys359 in TEAD1, Cys380 in TEAD2, Cys359 in TEAD3, Cys367 in TEAD4) located within the central lipid-binding pocket of TEAD.

• Structural Consequence : By covalently occupying the palmitoylation pocket, the inhibitor prevents TEAD auto-palmitoylation. This induces a conformational shift that thermodynamically destabilizes the YAP/TAZ-TEAD interaction, effectively silencing the oncogenic transcriptional program[2].

Compound Profile: YAP/TAZ Inhibitor-2

The following table summarizes the quantitative pharmacological profile of YAP/TAZ inhibitor-2, synthesized from recent patent disclosures and preclinical validation data[1][3].

Pharmacological Property	Value / Description
Compound Name	YAP/TAZ inhibitor-2
CAS Number	2762617-31-0
IUPAC Name	2-fluoro-1-(3-(3-(4-(trifluoromethyl)phenyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)azetidin-1-yl)prop-2-en-1-one
Molecular Formula	C19H14F4N4O
Molecular Weight	390.33 g/mol
Target Mechanism	Covalent allosteric inhibition of TEAD auto-palmitoylation
EC50 (TEAD-YAP/TAZ)	3 nM
IC50 (NCI-H226 cells)	5.33 nM
In Vivo Dosage (Mice)	0.5 – 50 mg/kg (Oral, daily)

Visualizing the Mechanism

Figure 1: Hippo pathway dynamics and the allosteric disruption of TEAD by YAP/TAZ inhibitor-2.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the preclinical evaluation of YAP/TAZ inhibitor-2 must employ self-validating systems. This means every assay must include intrinsic controls that confirm the mechanism of action, not just the phenotypic outcome.

Protocol 1: In Vitro Cell Viability and Target Engagement

Rationale: To prove that cell death is driven by TEAD inhibition and not off-target cytotoxicity, we utilize a differential cell line panel. NCI-H226 (mesothelioma) cells harbor NF2 mutations and are highly dependent on YAP/TAZ signaling. Conversely, A549 (lung carcinoma) cells are driven by KRAS and are YAP-independent. A true TEAD inhibitor will selectively kill NCI-H226 while sparing A549.

Step-by-Step Methodology:

• Cell Seeding : Seed NCI-H226 (target) and A549 (control) cells at 3,000 cells/well in 96-well opaque plates using RPMI-1640 supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2.

• Compound Preparation : Prepare a 10 mM stock of YAP/TAZ inhibitor-2 in DMSO. Perform a 3-fold serial dilution to generate a 10-point concentration curve (final assay concentration range: 0.1 nM to 20,000 nM). Ensure final DMSO concentration remains ≤0.1%.

• Treatment : Treat cells with the compound for 72 hours.

• Viability Measurement : Add CellTiter-Glo® reagent equal to the volume of cell culture medium present in each well. Shake for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Analysis : Record luminescence. Calculate IC50 using a four-parameter non-linear regression model.

Validation Check: YAP/TAZ inhibitor-2 yields an IC50 of ~5.33 nM in NCI-H226 cells[1], while A549 cells should exhibit an IC50 > 10 μM, confirming on-target causality.

Protocol 2: In Vivo Xenograft Efficacy Study

Rationale: Evaluating the oral bioavailability and systemic anti-tumor efficacy of the compound.

Step-by-Step Methodology:

• Tumor Inoculation : Resuspend NCI-H226 cells in a 1:1 mixture of PBS and Matrigel. Inject 5×106 cells subcutaneously into the right flank of 6-8 week old female BALB/c nude mice.

• Randomization : Monitor tumor growth via digital calipers. Once average tumor volumes reach 100-150 mm³, randomize mice into five groups (n=8/group): Vehicle, 0.5 mg/kg, 2 mg/kg, 5 mg/kg, and 50 mg/kg YAP/TAZ inhibitor-2.

• Dosing : Administer the compound via oral gavage (p.o.) daily for 28 days. The formulation vehicle is typically 0.5% Methylcellulose / 0.2% Tween-80 in water.

• Monitoring : Measure tumor volume ( V=0.5×length×width2 ) and body weight twice weekly.

Validation Check: Efficacy is confirmed by dose-dependent tumor growth inhibition (TGI). Trustworthiness is established by monitoring body weight; YAP/TAZ inhibitor-2 shows significant anti-tumor activity without significant body weight loss at doses up to 50 mg/kg[1].

Preclinical Validation Workflow

Figure 2: Preclinical validation workflow for covalent TEAD inhibitors.

Conclusion & Future Perspectives

The discovery of YAP/TAZ inhibitor-2, detailed in[3], highlights a paradigm shift in targeting the Hippo pathway. By leveraging covalent chemistry to target the TEAD auto-palmitoylation pocket, researchers can achieve high potency (EC50 = 3 nM) and selectivity. Future clinical translation will depend on identifying robust patient stratification biomarkers, such as NF2 mutations or LATS1/2 deletions, to maximize therapeutic response in solid tumors.

References

• Bicyclic compounds, compositions and use thereof (WO2022037568A1)

• In vitro and In vivo Drug Metabolism Analysis of BPI-460372 - A Covalent TEAD1/3/4 Inhibitor Source: Current Drug Metabolism (2024) URL:[Link]

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Preclinical Evaluation of YAP/TAZ Inhibitor-2: Mechanistic Insights and Experimental Workflows

Prepared by: Senior Application Scientist, Preclinical Oncology & Translational Medicine Target Audience: Research Scientists, Principal Investigators, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

The Hippo signaling pathway is a highly conserved kinase cascade that regulates tissue homeostasis, organ size, and tumor suppression. Dysregulation of this pathway—often through the downregulation of upstream kinases (MST1/2, LATS1/2)—leads to the hyperactivation of the transcriptional co-activators YAP (Yes-associated protein) and TAZ (Transcriptional co-activator with PDZ-binding motif)[1]. Upon unhindered nuclear translocation, YAP/TAZ bind to TEAD1-4 transcription factors, driving the expression of genes associated with proliferation, anti-apoptosis (e.g., survivin), and multidrug resistance[1].

YAP/TAZ inhibitor-2 (CAS: 2762617-31-0) has emerged as a structurally distinct, orally bioavailable small molecule designed to directly disrupt the YAP/TAZ-TEAD protein-protein interaction (PPI)[2]. By occupying the binding interfaces critical for TEAD association, this compound effectively silences YAP-driven transcription. In preclinical oncology, this mechanism is particularly critical for overcoming acquired resistance to targeted therapies, such as EGFR and KRAS G12C inhibitors, where YAP/TAZ hyperactivation serves as a primary bypass mechanism[1][3].

Caption: YAP/TAZ inhibitor-2 disrupts the YAP/TAZ-TEAD interaction, blocking oncogenic transcription.

Quantitative Preclinical Profiling

To ensure scientific rigor in experimental design, researchers must align their dosing and concentration parameters with validated preclinical metrics. The table below synthesizes the core pharmacological data for YAP/TAZ inhibitor-2, establishing the baseline for both in vitro and in vivo assay development[2][4][5].

Parameter	Value / Description	Experimental Implication
Chemical Name	2-fluoro-1-(3-(3-(4-(trifluoromethyl)phenyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)azetidin-1-yl)prop-2-en-1-one	Distinct bicyclic architecture optimized for TEAD pocket binding.
Molecular Weight	390.33 g/mol	High permeability; suitable for standard formulation vehicles.
Target Affinity (EC₅₀)	3 nM	Indicates extreme potency; requires careful serial dilution to avoid off-target toxicity in cellular assays.
Cellular Efficacy (IC₅₀)	5.33 nM (NCI-H226 cells, 24 h)	NCI-H226 (mesothelioma) serves as the gold-standard positive control cell line for YAP-dependency.
In Vivo Dosing	0.5, 2, 5, 50 mg/kg (p.o., daily)	Broad therapeutic window. Oral bioavailability allows for non-invasive, chronic dosing regimens.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that a protocol is only as robust as its internal controls. The following methodologies are designed not merely as a sequence of steps, but as self-validating systems where the causality of each action ensures data integrity.

Protocol A: In Vitro Target Engagement & Proliferation Assay

Model: NCI-H226 Human Pleural Mesothelioma Cells Rationale: NCI-H226 cells exhibit intrinsic Hippo pathway dysregulation, making their survival highly dependent on the YAP-TEAD signaling axis. This dependency makes them the ideal model for validating the specific antiproliferative activity of YAP/TAZ inhibitor-2[4].

Step-by-Step Methodology:

• Cell Seeding: Seed NCI-H226 cells at a density of 3,000 cells/well in a 96-well plate using RPMI-1640 medium supplemented with 10% FBS.

  • Causality: Seeding density must be optimized to ensure cells remain in the logarithmic growth phase throughout the 24-hour assay window. Overconfluence masks the antiproliferative effects of the inhibitor.

• Compound Preparation: Reconstitute YAP/TAZ inhibitor-2 in 100% anhydrous DMSO to create a 10 mM master stock. Perform a 10-point serial dilution (ranging from 0 to 20,000 nM)[4].

  • Causality: YAP/TAZ inhibitor-2 has limited aqueous solubility. Diluting directly into pre-warmed culture media immediately before application prevents compound precipitation[6]. Ensure the final DMSO concentration in all wells (including vehicle controls) is strictly ≤0.5% to prevent artefactual solvent toxicity.

• Incubation: Treat cells for 24 hours at 37°C, 5% CO₂.

• Viability Readout: Utilize a luminescent ATP-based assay (e.g., CellTiter-Glo®). Add the reagent, lyse cells on an orbital shaker for 2 minutes, and incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Self-Validation Check: Normalize all luminescence data against the 0.5% DMSO vehicle control. A successful assay will yield an IC₅₀ curve converging near the established ~5.33 nM benchmark[4]. Deviations suggest either compound degradation (verify -80°C storage) or cell line drift.

Protocol B: In Vivo Xenograft Efficacy & Toxicity Model

Model: BALB/c Nude Mice (Female, 6-8 weeks old) Rationale: To translate in vitro potency into systemic efficacy, an in vivo xenograft model is required. Oral administration (p.o.) is selected due to the compound's optimized pharmacokinetic profile and high oral bioavailability[2].

Caption: Self-validating in vivo workflow for evaluating YAP/TAZ inhibitor-2 in xenograft models.

Step-by-Step Methodology:

• Tumor Inoculation: Resuspend 5 × 10⁶ NCI-H226 cells in a 1:1 mixture of cold PBS and Matrigel. Inject 100 µL subcutaneously into the right flank of each mouse.

  • Causality: Matrigel provides extracellular matrix support, significantly improving the engraftment take-rate and ensuring uniform tumor architecture.

• Randomization: Monitor tumor growth using digital calipers. Once average tumor volumes reach 100–150 mm³, randomize mice into five groups (n=8 per group): Vehicle, 0.5 mg/kg, 2 mg/kg, 5 mg/kg, and 50 mg/kg[4].

  • Causality: Randomizing based on tumor volume rather than body weight ensures that baseline disease burden is statistically identical across all cohorts, eliminating initial tumor size as a confounding variable.

• Dosing Regimen: Administer YAP/TAZ inhibitor-2 via oral gavage (p.o.) daily for 28 consecutive days[4].

• Toxicity & Efficacy Monitoring (The Validation Loop): Measure tumor volume (V = 0.5 × length × width²) and body weight every 3 days.

  • Causality: Body weight is the primary indicator of gross systemic toxicity. YAP/TAZ inhibitor-2 is characterized by inducing no significant body weight loss even at the maximum dose of 50 mg/kg[4][7]. If >10% weight loss is observed, the formulation vehicle or dosing technique must be immediately audited.

Translational Perspectives

The clinical horizon for YAP/TAZ inhibitor-2 extends beyond monotherapy in mesothelioma. Recent preclinical studies highlight its potential in combinatorial regimens. For instance, in colorectal cancer models, the hyperactivation of YAP/TAZ is a known driver of anchorage-independent cell growth. Combining YAP/TAZ inhibitors with FAK or ROCK inhibitors has demonstrated synergistic suppression of epithelial-mesenchymal transition (EMT) markers, providing a mechanistic blueprint for multi-target intervention[8]. Furthermore, by suppressing TEAD-mediated transcription, YAP/TAZ inhibitor-2 holds immense promise in resensitizing tumors that have developed bypass resistance to standard-of-care kinase inhibitors[1].

References

• YAP/TAZ inhibitor-2 | CAS#:2762617-31-0 | Chemsrc ChemSrc[Link]

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• GPR35 antagonist CID-2745687 attenuates anchorage-independent cell growth by inhibiting YAP/TAZ activity in colorectal cancer cells OUCI[Link]

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understanding the anti-proliferative activity of YAP/TAZ inhibitor-2

An In-Depth Technical Guide to Understanding the Anti-Proliferative Activity of YAP/TAZ Inhibitor-2

Introduction: Targeting the Nexus of Growth and Oncogenesis

The Hippo signaling pathway is a highly conserved kinase cascade that serves as a critical regulator of organ size, tissue homeostasis, and cell fate.[1][2] Its dysregulation is a hallmark of numerous cancers, leading to uncontrolled cell proliferation, evasion of apoptosis, and the acquisition of malignant traits.[2][3] At the core of this pathway's output are the transcriptional co-activators Yes-associated protein (YAP) and its paralog, the transcriptional co-activator with PDZ-binding motif (TAZ).[4][5] When the Hippo pathway is inactive—a common event in cancer—unphosphorylated YAP and TAZ translocate to the nucleus. There, they bind to the TEA domain (TEAD) family of transcription factors, forming a potent transcriptional complex that drives the expression of genes promoting cell proliferation, migration, and stemness.[1][5][6]

This direct link between the YAP/TAZ-TEAD complex and oncogenic gene expression makes it a prime therapeutic target.[7][6][8] Disrupting this protein-protein interaction offers a precise strategy to silence a master regulator of tumor growth. YAP/TAZ inhibitor-2 is a potent, orally bioavailable small molecule designed specifically for this purpose.[9][10][11] It directly interferes with the binding of YAP and TAZ to TEAD, effectively shutting down their downstream transcriptional program.[9] This guide provides a comprehensive technical overview of the inhibitor's mechanism and a detailed methodological framework for validating its anti-proliferative activity in a research setting.

Core Mechanism of Action: Intercepting the Final Command

The oncogenic activity of YAP and TAZ is fundamentally dependent on their ability to partner with TEAD transcription factors. This interaction is the final, indispensable step that allows the recruitment of transcriptional machinery to the promoters of target genes like CTGF, CYR61, and ANKRD1, which are crucial for cell cycle progression and survival.[12][13][14]

YAP/TAZ inhibitor-2 functions by occupying a critical binding pocket on TEAD proteins, thereby preventing the association of YAP and TAZ.[7][8] This action effectively decouples the upstream signals that activate YAP/TAZ from their ability to execute a pro-growth genetic program. The result is a cascade of anti-proliferative effects, including cell cycle arrest and reduced cell viability, driven by the silencing of essential target genes.[8][13]

Figure 1: Mechanism of YAP/TAZ inhibitor-2 within the Hippo signaling pathway.

A Methodological Guide to Validating Anti-Proliferative Activity

As a senior application scientist, my objective is to provide a robust, self-validating workflow to characterize the efficacy of YAP/TAZ inhibitor-2. This involves progressing from broad phenotypic assessments to specific, mechanism-based validation.

Figure 2: A logical workflow for characterizing a YAP/TAZ inhibitor.

A. Foundational Assay: Cell Viability & Proliferation

Expertise & Experience: The initial step is to determine the concentration-dependent effect of the inhibitor on the overall cell population. Metabolic assays like MTT or WST-1 are high-throughput and provide a reliable measure of viable, metabolically active cells.[15][16] This allows for the calculation of the half-maximal inhibitory concentration (IC50), a key benchmark for compound potency.

Experimental Protocol: WST-1 Cell Proliferation Assay

• Cell Seeding: Seed cancer cells (e.g., NCI-H226) in a 96-well plate at a density of 3,000-5,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare a serial dilution of YAP/TAZ inhibitor-2 (e.g., from 0.1 nM to 10 µM) in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle-only (DMSO) controls.

• Incubation: Incubate the plate for 48-72 hours.

• Reagent Addition: Add 10 µL of WST-1 reagent to each well. Incubate for 1-4 hours at 37°C, or until a significant color change is observed in the control wells.

• Data Acquisition: Shake the plate for 1 minute and measure the absorbance at 450 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control (defined as 100% viability). Plot the normalized values against the log of the inhibitor concentration and fit a dose-response curve to calculate the IC50 value.

Cell Line	YAP/TAZ Status	Reported IC50 (YAP/TAZ inhibitor-2)
NCI-H226	YAP-activated	5.33 nM[10][11]
[Test Line 1]	[e.g., YAP-activated]	[To be determined]
[Test Line 2]	[e.g., Hippo-wildtype]	[To be determined]

B. Assessing Long-Term Survival: The Clonogenic Assay

Trustworthiness: A reduction in viability can be temporary. The clonogenic assay provides a more stringent test of anti-cancer activity by measuring the ability of a single cell to proliferate indefinitely and form a colony.[17][18][19] This assay directly assesses reproductive cell death, a gold standard for evaluating the efficacy of cytotoxic and cytostatic agents.[18]

Experimental Protocol: Clonogenic Survival Assay

• Cell Seeding: Prepare a single-cell suspension. Seed a low, precise number of cells (e.g., 200-1000 cells, depending on the cell line's plating efficiency) into 6-well plates.

• Treatment: Allow cells to attach for 24 hours, then treat with YAP/TAZ inhibitor-2 at various concentrations (e.g., 0.5x, 1x, and 5x the IC50 value) for the desired duration.

• Incubation: Remove the drug-containing medium, wash with PBS, and add fresh complete medium. Incubate for 7-14 days, allowing colonies to form.

• Fixation & Staining: Remove the medium and gently wash with PBS. Fix the colonies with a solution of methanol:acetic acid (3:1) for 5 minutes.[20] Stain with 0.5% crystal violet solution for at least 2 hours.[17][20]

• Colony Counting: Gently rinse the plates with water and allow them to air dry. Count the colonies, typically defined as a cluster of ≥50 cells.[18]

• Analysis: Calculate the Plating Efficiency (PE) of the control group and the Surviving Fraction (SF) for each treatment group.

  • PE = (Number of colonies formed / Number of cells seeded) x 100%

  • SF = (Number of colonies formed after treatment) / (Number of cells seeded x PE)

C. Evaluating Impact on Cell Motility

Causality Check: The YAP/TAZ-TEAD axis is a known driver of the epithelial-mesenchymal transition (EMT) and metastasis.[3][6] Therefore, a true YAP/TAZ inhibitor should not only curb proliferation but also impair the migratory and invasive capabilities of cancer cells.

Protocol 1: Wound Healing (Scratch) Assay

This assay measures collective cell migration.[21][22]

• Create Monolayer: Grow cells to 90-100% confluency in a 6-well plate.

• Create Wound: Use a sterile p200 pipette tip to make a straight scratch across the center of the monolayer.[21][23]

• Wash & Treat: Gently wash with PBS to remove detached cells. Add fresh medium containing YAP/TAZ inhibitor-2 or vehicle control.

• Imaging: Immediately capture an image of the scratch at T=0. Place the plate in a live-cell imaging incubator and capture images at regular intervals (e.g., every 6-12 hours) for 24-48 hours.[21]

• Analysis: Measure the width or area of the cell-free gap at each time point using software like ImageJ. Calculate the percentage of wound closure relative to the T=0 image.[24]

Protocol 2: Transwell Invasion Assay

This assay quantifies the ability of cells to invade through a simulated extracellular matrix (ECM).[25]

• Prepare Inserts: Coat the top of 8 µm pore size Transwell inserts with a thin layer of Matrigel and allow it to solidify.

• Prepare Cells & Chambers: Place the inserts into a 24-well plate. Add medium with a chemoattractant (e.g., 10% FBS) to the lower chamber. Resuspend cells in serum-free medium containing YAP/TAZ inhibitor-2 or vehicle and add them to the upper chamber (the insert).[26]

• Incubation: Incubate for 12-48 hours to allow for invasion.

• Fix & Stain: Remove non-invading cells from the top of the insert with a cotton swab. Fix the cells that have invaded to the bottom of the membrane with 4% paraformaldehyde. Stain with 0.1% crystal violet.[26]

• Quantification: Image the stained cells under a microscope and count them. Alternatively, elute the crystal violet dye with acetic acid and measure the absorbance.[26]

D. Modeling 3D Tumor Environments: Spheroid Formation Assay

Expertise & Experience: 2D cultures lack the complex cell-cell interactions and nutrient gradients of a real tumor. 3D tumor spheroids better mimic this microenvironment and are an essential tool for assessing drug efficacy.[27] The ability to form spheroids is also linked to cancer stem cell (CSC) properties, a population heavily reliant on YAP/TAZ signaling.[3][28]

Experimental Protocol: 3D Tumor Spheroid Growth Assay

• Spheroid Formation: Seed single cells into ultra-low attachment 96-well round-bottom plates. Centrifuge briefly to aggregate cells and incubate for 3-4 days to allow spheroid formation.[29]

• Treatment: Once uniform spheroids have formed, carefully add medium containing YAP/TAZ inhibitor-2 or vehicle control.

• Monitoring Growth: Image the spheroids every 2-3 days to monitor their size (diameter and volume).

• Viability Readout: At the end of the treatment period (e.g., 7-10 days), measure cell viability using a 3D-compatible assay, such as the CellTiter-Glo® 3D Assay, which quantifies ATP levels.[30]

• Analysis: Compare the growth curves and final viability of treated spheroids to the vehicle control.

E. Mechanistic Validation: Confirming Target Engagement

Protocol 1: Quantitative Real-Time PCR (qRT-PCR)

This method directly measures whether the inhibitor is suppressing the transcription of known YAP/TAZ target genes.[12][31]

• Cell Treatment & Lysis: Treat cells with YAP/TAZ inhibitor-2 (at 1x and 5x IC50) for 12-24 hours. Harvest cells and extract total RNA using a suitable kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the RNA using a reverse transcription kit.

• qPCR Reaction: Set up qPCR reactions using SYBR Green master mix, cDNA, and primers specific for YAP/TAZ target genes (CTGF, CYR61, ANKRD1) and a housekeeping gene (GAPDH).[13][14]

• Analysis: Calculate the relative mRNA expression using the ΔΔCt method, normalizing target gene expression to the housekeeping gene and comparing treated samples to the vehicle control. A significant decrease in the mRNA levels of target genes confirms mechanistic activity.

Protocol 2: Western Blotting for Protein Expression and Localization

This confirms the downstream effects at the protein level and can provide insights into the fate of the YAP/TAZ proteins themselves.[32][33]

• Cell Treatment & Fractionation: Treat cells as in the qPCR protocol. For localization studies, perform nuclear and cytoplasmic fractionation using a commercial kit.[33] For total protein, lyse cells directly.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE & Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel and transfer to a PVDF membrane.[33]

• Immunoblotting: Block the membrane and probe with primary antibodies against YAP/TAZ (total and phosphorylated forms), and downstream targets. Use Histone H3 and GAPDH as nuclear and cytoplasmic loading controls, respectively.[33][34][35]

• Detection: Use HRP-conjugated secondary antibodies and an enhanced chemiluminescence (ECL) substrate to visualize the protein bands. Quantify band intensity to assess changes in protein levels and localization.

Conclusion and Future Outlook

The systematic application of these methodologies provides a robust framework for validating the anti-proliferative activity of YAP/TAZ inhibitor-2. By progressing from broad phenotypic assays to specific mechanistic readouts, researchers can build a compelling, self-validating case for the inhibitor's efficacy. The data gathered—from IC50 values in 2D culture to growth inhibition in 3D spheroids and confirmed downregulation of target genes—collectively demonstrates the compound's ability to potently and specifically disrupt the oncogenic YAP/TAZ-TEAD signaling axis. Preclinical data showing anti-tumor activity in xenograft models further underscores its therapeutic potential.[10] As our understanding of transcriptional addiction in cancer deepens, molecules like YAP/TAZ inhibitor-2 represent a promising new frontier in targeted oncology.

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exploring the antitumor effects of YAP/TAZ inhibitor-2 in vivo

An In-Depth Technical Guide to Evaluating the In Vivo Antitumor Efficacy of YAP/TAZ Inhibitor-2

Introduction

The Hippo signaling pathway is a critical, evolutionarily conserved cascade that governs organ size, cell proliferation, and apoptosis.[1] Its dysregulation is a hallmark of numerous cancers, leading to unchecked cell growth and tumor progression.[2] The terminal effectors of this pathway, Yes-associated protein (YAP) and its paralog, the transcriptional coactivator with PDZ-binding motif (TAZ), are the primary mediators of its oncogenic output.[3] When the Hippo kinase cascade is inactive ("Hippo-Off"), unphosphorylated YAP/TAZ translocate to the nucleus. There, they primarily associate with the TEAD family of transcription factors (TEAD1-4) to drive a potent transcriptional program that promotes cell proliferation, epithelial-mesenchymal transition (EMT), stemness, and therapeutic resistance.[4][5]

This hyperactivation of the YAP/TAZ-TEAD transcriptional complex is a central node for various oncogenic signals, making its disruption a highly attractive strategy for cancer therapy.[6] YAP/TAZ inhibitor-2 has emerged as a potent and orally active small molecule that directly targets the YAP/TAZ-TEAD interaction.[7] This guide serves as a comprehensive technical framework for researchers and drug development professionals. It provides the scientific rationale, validated experimental workflows, and detailed protocols necessary to rigorously evaluate the in vivo antitumor effects of YAP/TAZ inhibitor-2, ensuring that preclinical studies are designed and executed with the highest degree of scientific integrity.

PART 1: SCIENTIFIC FOUNDATION - THE RATIONALE FOR TARGETING YAP/TAZ-TEAD

The Hippo-YAP/TAZ Signaling Axis in Oncology

The Hippo pathway functions as a critical tumor suppressor network. In its active state ("Hippo-On"), a core kinase cassette, including MST1/2 and LATS1/2, becomes phosphorylated.[8] Activated LATS1/2 then phosphorylates YAP and TAZ, leading to their sequestration in the cytoplasm and subsequent degradation.[8] In many cancers, this upstream kinase cascade is inactivated due to mutations (e.g., in NF2) or other signals from the tumor microenvironment, resulting in the accumulation of active, nuclear YAP/TAZ.[2][9] This nuclear YAP/TAZ is the oncogenic driver, binding to TEAD transcription factors to execute its cancer-promoting gene expression program.[3]

Figure 1: The Hippo-YAP/TAZ Signaling Pathway.

Mechanism of Action of YAP/TAZ Inhibitor-2

YAP/TAZ inhibitor-2 is a potent, specific, and orally bioavailable small molecule designed to disrupt the protein-protein interaction between YAP/TAZ and TEAD.[7] Unlike strategies that target upstream kinases, which can have broad off-target effects, this approach directly neutralizes the final oncogenic transcriptional output of the pathway. By preventing YAP/TAZ from binding to TEAD, the inhibitor effectively silences the expression of downstream target genes essential for tumor growth and survival.

Figure 2: Mechanism of YAP/TAZ Inhibitor-2 Action.

PART 2: PRECLINICAL IN VIVO EVALUATION STRATEGY

Experimental Design and Model Selection

The foundation of a successful in vivo study is the selection of an appropriate animal model and a robust experimental design. The goal is to create a system that is both reflective of human cancer and provides clear, interpretable data.

• Model Selection Rationale: Cell-derived xenograft (CDX) models are a well-established and reliable platform for initial efficacy testing.[10][11] For a YAP/TAZ-TEAD inhibitor, it is critical to select a cancer cell line with a known dependency on this pathway. The NCI-H226 malignant mesothelioma cell line is an excellent choice, as it harbors an NF2 mutation, leading to constitutive activation of YAP/TAZ and has demonstrated sensitivity to TEAD inhibitors.[7][12]

• Animal Host Rationale: Immunocompromised mice, such as BALB/c nude mice, are required to prevent graft rejection of the human cancer cells.[7][13] These models allow the tumor to grow unimpeded by a host immune response, providing a clear window to evaluate the direct antitumor effects of the therapeutic agent.

• Study Endpoints: The primary endpoint is typically Tumor Growth Inhibition (TGI). Secondary endpoints should include monitoring animal well-being (body weight changes) and pharmacodynamic (PD) marker analysis in tumor tissue to confirm target engagement.[7][14]

Figure 3: Overall Experimental Workflow for In Vivo Efficacy.

Quantitative Data & Study Design Summary

A well-defined study plan is crucial. The following tables summarize the known characteristics of YAP/TAZ inhibitor-2 and a standard experimental design for an efficacy study.

Table 1: YAP/TAZ Inhibitor-2 Key Properties

Parameter	Value	Reference
Target	TEAD-YAP/TAZ Interaction	[7]
EC₅₀	3 nM	[7]
In Vitro IC₅₀ (NCI-H226)	5.33 nM	[7]
Administration Route	Oral (p.o.)	[7]

| Proven Efficacy Model | NCI-H226 Xenograft |[7] |

Table 2: Example In Vivo Efficacy Study Design

Parameter	Description
Animal Model	Female BALB/c nude mice, 6-8 weeks old
Tumor Model	NCI-H226 cells (5 x 10⁶ cells in Matrigel) implanted subcutaneously
Study Groups (n=8-10/group)	1. Vehicle (e.g., 0.5% HPMC + 0.2% Tween 80) 2. YAP/TAZ Inhibitor-2 (5 mg/kg) 3. YAP/TAZ Inhibitor-2 (50 mg/kg)
Dosing Regimen	Once daily (QD) oral gavage for 28 days
Primary Endpoint	Tumor volume, calculated as (Length x Width²)/2
Secondary Endpoints	Body weight, final tumor weight, clinical observations

| Pharmacodynamic Cohort | Satellite group (n=3/group) for tumor collection 4h post-final dose |

PART 3: DETAILED EXPERIMENTAL PROTOCOLS

Protocol: Cell-Derived Xenograft (CDX) Model Establishment

Causality: This protocol is designed to create uniform, palpable subcutaneous tumors suitable for caliper measurement. The use of Matrigel is critical as it provides an extracellular matrix scaffold that supports initial tumor cell viability and engraftment.[13]

• Cell Culture: Culture NCI-H226 cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator. Ensure cells are in a logarithmic growth phase and >95% viable before harvesting.

• Cell Preparation: Harvest cells using Trypsin-EDTA. Wash twice with sterile, serum-free PBS. Count cells using a hemocytometer or automated cell counter and assess viability with Trypan Blue.

• Injection Suspension: Resuspend the cell pellet in cold, sterile PBS at a concentration of 10 x 10⁶ cells per 100 µL. Mix this suspension 1:1 with cold Matrigel Basement Membrane Matrix on ice to achieve a final concentration of 5 x 10⁶ cells per 100 µL. Keep the suspension on ice to prevent the Matrigel from polymerizing.

• Implantation: Anesthetize the mouse. Using a 27-gauge needle and a 1 mL syringe, subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

• Tumor Monitoring: Allow tumors to grow. Begin caliper measurements 4-5 days post-implantation. Tumors should be ready for study initiation when they reach an average volume of 100-150 mm³.

Protocol: In Vivo Dosing and Monitoring

Causality: Oral gavage ensures precise dose delivery.[7] Consistent monitoring of tumor volume and body weight is essential for evaluating efficacy and toxicity, respectively. A body weight loss exceeding 15-20% is a key indicator of systemic toxicity and a humane endpoint.

• Formulation Preparation: Prepare the vehicle and drug formulations daily. For example, if using a methylcellulose-based vehicle, weigh the appropriate amount of YAP/TAZ inhibitor-2 and suspend it in the vehicle by sonication or vortexing to ensure a homogenous mixture.

• Dose Calculation: Calculate the volume to administer to each mouse based on its most recent body weight. A typical administration volume is 10 µL per gram of body weight.

• Administration: Administer the calculated dose once daily via oral gavage using a proper-sized, ball-tipped feeding needle to prevent injury.

• Tumor Measurement: Using digital calipers, measure the length (longest dimension) and width (perpendicular dimension) of the tumor 2 to 3 times per week. Calculate the volume using the formula: V = (L x W²)/2.

• Health Monitoring: Record the body weight of each animal at the same frequency as tumor measurements. Observe animals daily for any clinical signs of distress or toxicity (e.g., lethargy, ruffled fur, abnormal posture).

Protocol: Pharmacodynamic (PD) Marker Analysis

Causality: This protocol validates that the inhibitor is reaching the tumor and engaging its target. Measuring the mRNA levels of direct YAP/TAZ-TEAD target genes like CTGF and CYR61 provides a quantitative readout of biological activity.[14] A significant reduction in these transcripts in the treated group versus the vehicle group confirms the inhibitor's mechanism of action in vivo.

• Tissue Collection: In a separate satellite cohort of animals, administer the final dose of the inhibitor or vehicle. At a predetermined time point (e.g., 4 hours post-dose, near Cmax), euthanize the mice.

• Tumor Excision: Immediately excise the tumor, weigh it, and snap-freeze a portion in liquid nitrogen for RNA analysis. Store at -80°C.

• RNA Extraction: Homogenize the frozen tumor tissue using a bead mill homogenizer. Extract total RNA using a TRIzol-based method or a commercial column-based kit according to the manufacturer's instructions.

• cDNA Synthesis: Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop). Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• Quantitative RT-PCR (qRT-PCR): Perform qRT-PCR using a SYBR Green-based master mix and primers specific for human CTGF, CYR61, and a housekeeping gene (e.g., GAPDH or ACTB).

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of target genes in the treated group to the vehicle control group.

Conclusion

This guide outlines a rigorous, scientifically-grounded approach for evaluating the in vivo antitumor effects of YAP/TAZ inhibitor-2. By integrating a deep understanding of the Hippo pathway's role in cancer with validated, step-by-step protocols, researchers can generate high-quality, reproducible data. The successful demonstration of tumor growth inhibition, coupled with clear evidence of on-target pharmacodynamic modulation in a relevant xenograft model, provides a strong preclinical data package. Such evidence is indispensable for justifying the continued development and potential clinical translation of novel YAP/TAZ-TEAD targeted therapies, which hold immense promise for treating cancers driven by this oncogenic signaling axis.[9][15]

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• 100+ Validated Xenograft Models for In Vivo IND Efficacy Testing. Preclinical GLP Research Services by Altogen Labs. Altogen Labs. Available at: [Link]

• YAP/TAZ Inhibitor-Based Drug Delivery System for Selective Tumor Accumulation and Cancer Combination Therapy - PMC. National Center for Biotechnology Information. Available at: [Link]

• In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC. National Center for Biotechnology Information. Available at: [Link]

• Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC. National Center for Biotechnology Information. Available at: [Link]

• Abstract 1660: Tumor pharmacokinetics and pharmacodynamics assessment of TEAD inhibitor VT03989 in patient-derived xenograft models of glioblastoma - AACR Journals. American Association for Cancer Research. Available at: [Link]

• A combat with the YAP/TAZ-TEAD oncoproteins for cancer therapy - PMC - NIH. National Center for Biotechnology Information. Available at: [Link]

• In vivo effects of novel YAP/TAZ-TEAD inhibitors - KU Leuven Research. KU Leuven. Available at: [Link]

• Discovery and In Vivo Evaluation of Aryl Ether YAP1/TEAD Inhibitors for the Treatment of Hippo-Driven Malignancies | Journal of Medicinal Chemistry - ACS Publications. ACS Publications. Available at: [Link]

• Pipeline to evaluate YAP-TEAD inhibitors indicates TEAD inhibition represses NF2-mutant mesothelioma - PMC. National Center for Biotechnology Information. Available at: [Link]

• Preclinical targeting of the YAP/TAZ signaling cascade in PF. - ResearchGate. ResearchGate. Available at: [Link]

• Novel YAP1/TAZ pathway inhibitors identified through phenotypic screening with potent anti-tumor activity via blockade of GGTase - bioRxiv.org. bioRxiv. Available at: [Link]

• First-in-Class YAP/TEAD Inhibitor Demonstrates Early Efficacy Targeting Hippo Pathway. OncLive. Available at: [Link]

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Protocols & Analytical Methods

Application Note: Preclinical Evaluation of YAP/TAZ Inhibitor-2 in the NF2-Deficient NCI-H226 Mesothelioma Xenograft Model

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Application Note & In Vivo Protocol

Scientific Rationale & Model Selection

The Hippo signaling pathway is a highly conserved kinase cascade that regulates organ size, tissue homeostasis, and tumorigenesis[1]. At the core of this pathway are the transcriptional co-activators YAP (Yes-associated protein) and TAZ (transcriptional co-activator with PDZ-binding motif). In healthy cells, the Hippo kinase cascade (MST1/2 and LATS1/2) phosphorylates YAP/TAZ, leading to their cytoplasmic retention and degradation. However, in various malignancies, dysregulation of upstream regulators—such as the tumor suppressor NF2 (Merlin)—leads to the hyperactivation and nuclear translocation of unphosphorylated YAP/TAZ[2].

Once in the nucleus, YAP/TAZ bind to TEAD transcription factors to drive the expression of oncogenic target genes (e.g., CTGF, CYR61, ANKRD1) that promote cell proliferation, survival, and resistance to targeted therapies[3].

Why NCI-H226? As a Senior Application Scientist, I strongly recommend the NCI-H226 human malignant pleural mesothelioma cell line for evaluating YAP/TAZ-TEAD inhibitors. NCI-H226 harbors a somatic deletion/mutation in the NF2 gene[4]. The loss of Merlin abolishes upstream Hippo signaling, rendering the NCI-H226 cells highly dependent on YAP/TAZ-TEAD transcriptional activity for survival[2]. This creates a robust, target-addicted phenotypic window for testing YAP/TAZ inhibitor-2 (CAS: 2762617-31-0), a highly potent, orally bioavailable small molecule that directly disrupts the YAP/TAZ-TEAD protein-protein interaction[5].

Mechanism of Action

YAP/TAZ inhibitor-2 acts as a competitive antagonist at the TEAD interface. By binding to TEAD, it prevents the formation of the YAP/TAZ-TEAD transcriptional complex, thereby silencing the downstream oncogenic gene signature.

Fig 1. Mechanism of YAP/TAZ inhibitor-2 in NF2-deficient NCI-H226 mesothelioma cells.

Preclinical Data Summary

Before initiating in vivo studies, it is critical to establish the biochemical and in vitro baseline of the compound. YAP/TAZ inhibitor-2 demonstrates exceptional potency, with single-digit nanomolar efficacy in both biochemical assays and NCI-H226 cellular proliferation assays[5].

Parameter	Value	Experimental Context / Causality
Target	TEAD-YAP/TAZ	Disrupts protein-protein interaction to halt transcription.
EC50 (Biochemical)	3 nM	Indicates highly potent target engagement at the TEAD pocket[5].
IC50 (NCI-H226)	5.33 nM	Validates anti-proliferative activity in the NF2-mutant in vitro model[5].
In Vivo Dosing	0.5 – 50 mg/kg	Broad therapeutic window; administered orally (p.o.)[5].
Dosing Schedule	Daily (q.d.) for 28 days	Sustained target inhibition is required to induce tumor regression[5].
Toxicity Profile	Well-tolerated	No significant body weight loss observed across the dosing spectrum[5].

Experimental Workflow

Fig 2. 28-day in vivo workflow for evaluating YAP/TAZ inhibitor-2 in the NCI-H226 xenograft model.

Detailed Protocol: NCI-H226 Xenograft Efficacy Study

To ensure reproducibility and scientific integrity, every step of this protocol is designed as a self-validating system. We utilize Matrigel to ensure consistent engraftment and employ pharmacodynamic (PD) biomarker tracking to prove that tumor growth inhibition (TGI) is directly caused by on-target YAP/TEAD disruption.

Phase 1: Cell Preparation and Engraftment

• Cell Culture: Cultivate NCI-H226 cells (ATCC® CRL-5826™) in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Maintain in a humidified incubator at 37°C with 5% CO₂[2].

• Harvesting: Harvest cells at 80% confluency during the logarithmic growth phase to ensure high viability (>95% via Trypan Blue exclusion).

• Inoculation Matrix: Resuspend the cell pellet in a 1:1 mixture of cold PBS and Matrigel. Expert Insight: Mesothelioma cell lines can exhibit variable engraftment rates in vivo. The addition of Matrigel provides an extracellular matrix scaffold that significantly improves tumor take-rate and uniformity.

• Implantation: Inject 5×106 cells subcutaneously into the right flank of 6-8 week-old female BALB/c nude mice.

Phase 2: Randomization and Formulation

• Tumor Monitoring: Measure tumors twice weekly using digital calipers. Calculate tumor volume ( V ) using the formula: V=0.5×length×width2 .

• Randomization: Once tumors reach an average volume of 100–150 mm³, randomize the mice into vehicle and treatment groups (n=8 per group). Causality: Randomizing at this volume ensures the tumor microenvironment and vascularization are fully established, preventing false positives from engraftment failure.

• Compound Formulation: Formulate YAP/TAZ inhibitor-2 daily. A standard lipophilic small-molecule vehicle is recommended (e.g., 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline). Ensure the solution is clear and sonicated if necessary.

Phase 3: Dosing and In-Life Monitoring

• Administration: Administer YAP/TAZ inhibitor-2 via oral gavage (p.o.) once daily (q.d.) for 28 consecutive days[5].

• Dose Cohorts: Include a Vehicle control, and treatment groups at 0.5, 2, 5, and 50 mg/kg to establish a clear dose-response curve[5].

• Toxicity Tracking: Weigh mice daily. A body weight loss of >15% indicates severe toxicity. Previous data indicates YAP/TAZ inhibitor-2 is well-tolerated with no significant body weight loss up to 50 mg/kg[5].

Phase 4: Endpoint and Pharmacodynamic (PD) Analysis

• Tissue Collection: On Day 28, euthanize the mice 2-4 hours post-final dose to capture peak target engagement. Excise the tumors and weigh them.

• Biomarker Validation (Self-Validating Step):

  • Flash-Freeze (Half Tumor): Extract RNA and perform RT-qPCR for CTGF and CYR61. Expert Insight: TGI alone does not prove the mechanism. A dose-dependent downregulation of CTGF/CYR61 mRNA definitively proves that the inhibitor successfully penetrated the tumor and disrupted TEAD-mediated transcription.

  • Formalin Fixation (Half Tumor): Process for Immunohistochemistry (IHC). Stain for Ki-67 (proliferation index) and cleaved Caspase-3 (apoptosis) to determine if the mechanism of tumor regression is cytostatic or cytotoxic.

References

• YAP/TAZ Inhibitor-Based Drug Delivery System for Selective Tumor Accumulation and Cancer Combination Therapy. PMC / NIH. Available at:[Link]

• Targeting YAP/TAZ-TEAD signaling as a therapeutic approach in head and neck squamous cell carcinoma. PMC / NIH. Available at:[Link]

• Neurofibromatosis type 2 (NF2) gene is somatically mutated in mesothelioma but not in lung cancer. ResearchGate. Available at:[Link]

• Comparative Assessment and High-Throughput Drug-Combination Profiling of TEAD-Palmitoylation Inhibitors in Hippo Pathway Deficient Mesothelioma. MDPI. Available at:[Link]

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Application Notes and Protocols for In Vivo Administration of YAP/TAZ Inhibitors in Mouse Models

Abstract

The Hippo signaling pathway and its downstream effectors, Yes-associated protein (YAP) and Transcriptional co-activator with PDZ-binding motif (TAZ), are critical regulators of organ size, tissue regeneration, and cell proliferation.[1][2][3][4] Dysregulation of this pathway, leading to the hyperactivation of YAP/TAZ, is a common feature in a multitude of human cancers, where it drives tumor initiation, progression, and therapeutic resistance.[5][6][7][8][9] Consequently, the development of small molecule inhibitors targeting the interaction between YAP/TAZ and their primary transcriptional partners, the TEA domain (TEAD) transcription factors, has emerged as a promising therapeutic strategy.[7][10][11] This document provides a comprehensive guide for the in vivo administration of YAP/TAZ inhibitors in mouse models, with a particular focus on Verteporfin, a well-characterized inhibitor of the YAP-TEAD interaction.[12][13][14] We will delve into the mechanistic underpinnings of experimental design, provide detailed protocols for inhibitor preparation and administration, and outline robust methodologies for validating target engagement and assessing therapeutic efficacy.

Scientific Foundation: The Rationale for Targeting YAP/TAZ

The core function of the Hippo pathway is to phosphorylate and inactivate YAP and TAZ, leading to their sequestration in the cytoplasm and subsequent degradation.[2][5][14] When the Hippo pathway is inactive, unphosphorylated YAP/TAZ translocate to the nucleus, where they bind to TEAD transcription factors to drive the expression of genes that promote cell proliferation and inhibit apoptosis.[5][10][15] In many cancers, this regulatory mechanism is compromised, leading to constitutive YAP/TAZ activation.

Verteporfin, an FDA-approved drug for photodynamic therapy, has been identified as a potent inhibitor of YAP-TEAD interaction, independent of its photosensitizing properties.[13][14] It is believed to disrupt the formation of the YAP-TEAD transcriptional complex, thereby suppressing the oncogenic activity of YAP.[12] This makes Verteporfin a valuable tool for preclinical studies investigating the therapeutic potential of YAP/TAZ inhibition.

Signaling Pathway Overview

Caption: The Hippo-YAP/TAZ signaling pathway and the point of intervention for Verteporfin.

Experimental Design and Pre-Administration Considerations

A well-designed in vivo study is paramount for obtaining reproducible and meaningful data. The following sections outline key considerations for planning your experiments.

Mouse Model Selection

The choice of mouse model is contingent upon the specific research question.

• Xenograft Models: These involve the subcutaneous or orthotopic implantation of human cancer cell lines into immunodeficient mice (e.g., BALB/c nude, NSG). The NCI-H226 xenograft model has been successfully used to demonstrate the anti-tumor activity of a YAP/TAZ inhibitor.[16]

• Genetically Engineered Mouse Models (GEMMs): These models, such as the BrafCA; Tyr-CreERT2; Ptenf/f model for melanoma, more accurately recapitulate the genetic and histopathological progression of human cancers.[13]

• Patient-Derived Xenograft (PDX) Models: PDX models, where patient tumor tissue is directly implanted into mice, are considered highly translational and have been used to show the efficacy of Verteporfin in gastric cancer.[7]

Dosing, Formulation, and Route of Administration

The pharmacokinetic and pharmacodynamic properties of the inhibitor will dictate the optimal dosing regimen.

Parameter	Recommendation	Rationale & References
Inhibitor	YAP/TAZ inhibitor-2 / Verteporfin	Verteporfin is a well-documented YAP-TEAD inhibitor.[12][13][14] "YAP/TAZ inhibitor-2" is a potent, orally active TEAD-YAP/TAZ inhibitor.[16]
Dosage Range	2 - 50 mg/kg	Dose-dependent anti-tumor activity has been observed in this range.[13][16][17] Lower doses (e.g., 4-6 mg/kg) have been used for intraperitoneal injections.[13] Higher doses (up to 50 mg/kg) have been tested with oral administration.[16]
Vehicle	DMSO, Corn Oil, or specialized formulations (e.g., liposomes, nanoparticles)	DMSO is a common solvent, but can have its own biological effects.[13] Corn oil has been used for some formulations.[18] Encapsulation in nanoparticles may improve solubility and tumor accumulation.[17][19]
Route of Administration	Intraperitoneal (IP) Injection or Oral Gavage (p.o.)	IP injection is a common route for preclinical studies.[13] Oral gavage is feasible for orally active compounds like "YAP/TAZ inhibitor-2".[16] Intravenous (IV) administration is also possible, particularly for nanoparticle formulations.[17]
Dosing Frequency	Daily or Every Other Day	The half-life of Verteporfin is relatively short (5-6 hours).[20] Studies have shown efficacy with daily[16] or every-other-day[13] administration.

Control Groups

Appropriate control groups are essential for data interpretation.

• Vehicle Control: Mice administered with the same volume of the vehicle used to dissolve the inhibitor. This controls for any effects of the solvent itself.[13]

• Untreated Control: A group of mice that receives no treatment.

• Positive Control (Optional): A known effective therapeutic agent for the specific cancer model, if available.

Detailed Protocols

Preparation of YAP/TAZ Inhibitor Stock Solution and Formulation

Materials:

• YAP/TAZ inhibitor (e.g., Verteporfin, MedChemExpress Cat. No. HY-B0146)

• Dimethyl sulfoxide (DMSO), sterile

• Corn oil, sterile-filtered

• Sterile, light-protected microcentrifuge tubes and syringes

Protocol for Intraperitoneal (IP) Injection Formulation:

• Stock Solution Preparation:

  • Aseptically weigh the required amount of YAP/TAZ inhibitor powder.

  • Dissolve the powder in 100% DMSO to create a concentrated stock solution (e.g., 20 mg/mL). Protect from light.

  • Store stock solutions at -20°C for up to one month or -80°C for up to six months.[16]

• Working Solution Preparation:

  • On the day of injection, thaw the stock solution.

  • Dilute the stock solution with sterile corn oil or saline to the final desired concentration for injection. The final concentration of DMSO should be minimized to reduce potential toxicity.

  • Vortex thoroughly to ensure a homogenous suspension.

Protocol for Oral Gavage (p.o.) Formulation:

• Formulation:

  • For orally active inhibitors like "YAP/TAZ inhibitor-2", follow the manufacturer's recommendations for vehicle selection. If not specified, a suspension in a vehicle like 0.5% carboxymethylcellulose (CMC) can be considered.

  • Prepare the formulation fresh daily.

Administration Protocol

Materials:

• Appropriately sized syringes and needles (e.g., 27-30 gauge for IP injection)

• Animal scale for accurate body weight measurement

• Animal handling and restraint devices

Protocol:

• Animal Preparation:

  • Accurately weigh each mouse immediately before dosing to calculate the precise volume of the inhibitor formulation to be administered.

• Intraperitoneal (IP) Injection:

  • Properly restrain the mouse, exposing the abdomen.

  • Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

  • Inject the calculated volume of the inhibitor formulation slowly.

• Oral Gavage:

  • Use a proper gavage needle (a blunt-tipped needle with a ball at the end).

  • Gently guide the gavage needle along the roof of the mouth and down the esophagus into the stomach.

  • Administer the formulation slowly.

Experimental Workflow

Caption: A generalized workflow for in vivo studies with YAP/TAZ inhibitors.

Post-Administration Monitoring and Efficacy Assessment

A robust system for monitoring the health of the animals and the efficacy of the treatment is crucial.

Animal Welfare and Toxicity Monitoring

• Body Weight: Monitor and record the body weight of each mouse at least twice a week. Significant weight loss (>15-20%) can be a sign of toxicity.

• Clinical Observations: Daily checks for any signs of distress, such as changes in posture, activity, or grooming.

• Tumor Measurements: For subcutaneous xenograft models, measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume (e.g., Volume = (length x width²)/2).[13]

Validating Target Engagement and Downstream Effects

To ensure the observed phenotype is due to the inhibition of the YAP/TAZ pathway, it is essential to validate target engagement.

Protocol: Western Blot for YAP/TAZ Target Genes

• Tissue Lysis:

  • Harvest tumors and other relevant tissues at the end of the study.

  • Homogenize the tissue in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate protein lysates on a polyacrylamide gel and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against downstream targets of the YAP/TAZ pathway (e.g., CTGF, CYR61) and a loading control (e.g., GAPDH, β-actin).

  • Incubate with an appropriate HRP-conjugated secondary antibody and visualize using a chemiluminescence detection system.

Protocol: Immunohistochemistry (IHC) for YAP/TAZ Localization and Proliferation Markers

• Tissue Processing:

  • Fix harvested tissues in 10% neutral buffered formalin and embed in paraffin.

• Antigen Retrieval:

  • Deparaffinize and rehydrate tissue sections.

  • Perform heat-induced epitope retrieval.

• Staining:

  • Incubate sections with primary antibodies against YAP/TAZ to assess nuclear localization,[1] Ki67 (proliferation marker), and cleaved caspase-3 (apoptosis marker).

  • Use an appropriate secondary antibody and detection system.

• Imaging and Analysis:

  • Image the stained slides and quantify the percentage of positive cells or staining intensity. A decrease in nuclear YAP/TAZ and Ki67, and an increase in cleaved caspase-3 would indicate effective treatment.

Conclusion and Future Directions

The in vivo administration of YAP/TAZ inhibitors is a powerful approach to investigate their therapeutic potential. The protocols and considerations outlined in this document provide a framework for conducting rigorous and reproducible preclinical studies. As novel and more specific YAP/TAZ inhibitors continue to be developed,[21][22] these methodologies will be essential for their preclinical validation and translation to the clinic.

References

• Lobb, R. J., et al. (2021). YAP/TAZ Transcriptional Coactivators Create Therapeutic Vulnerability to Verteporfin in EGFR-mutant Glioblastoma. Clinical Cancer Research, 27(5), 1476–1489. [Link]

• Houle, J.-M., & Strong, H. A. (2002). Clinical pharmacokinetics of verteporfin. Journal of Clinical Pharmacology, 42(5), 547–557. [Link]

• Tamamura, R., et al. (2022). Immunohistochemical Localization of YAP and TAZ in Mouse Incisor Tooth Germ. Journal of Oral Biosciences, 64(2), 156-161. [Link]

• Vigneron, A. M., et al. (2019). The Efficiency of Verteporfin as a Therapeutic Option in Pre-Clinical Models of Melanoma. Cancers, 11(1), 83. [Link]

• Sharma, T., & Taha, Z. (2022). Assays Used for Discovering Small Molecule Inhibitors of YAP Activity in Cancers. International Journal of Molecular Sciences, 23(4), 2252. [Link]

• Gaio, E., et al. (2021). Verteporfin-Loaded Lipid Nanoparticles Improve Ovarian Cancer Photodynamic Therapy In Vitro and In Vivo. Cancers, 13(16), 4196. [Link]

• Vigneron, A. M., et al. (2019). The Efficiency of Verteporfin as a Therapeutic Option in Pre-Clinical Models of Melanoma. Cancers, 11(1), 83. [Link]

• Wang, C., et al. (2016). Verteporfin inhibits YAP function through up-regulating 14-3-3σ sequestering YAP in the cytoplasm. Oncotarget, 7(32), 51457–51466. [Link]

• Translational Mouse Models Identify Cancer Vulnerabilities After YAP/TAZ Inhibition. (2024, December 12). FASEB. Retrieved March 15, 2026, from [Link]

• Faria, J. C., et al. (2020). Verteporfin targeting YAP1/TAZ-TEAD transcriptional activity inhibits the tumorigenic properties of gastric cancer stem cells. International Journal of Cancer, 146(8), 2255–2267. [Link]

• Discovery of YAP1/TAZ pathway inhibitors through phenotypic screening with potent anti-tumor activity via blockade of Rho-GTPase signaling. (2024, July 18). PubMed. [Link]

• Piccolo, S., et al. (2014). The biology of YAP/TAZ: hippo signaling and beyond. Physiological Reviews, 94(4), 1287–1312. [Link]

• Dube, A., et al. (2005). In vitro and in vivo activities of verteporfin-loaded nanoparticles. Journal of Pharmacy and Pharmacology, 57(3), 319-326. [Link]

• Lamar, J. M. (2018). YAP/TAZ Activation as a Target for Treating Metastatic Cancer. Cancers, 10(4), 114. [Link]

• A Physiochemical, In Vitro, and In Vivo Comparative Analysis of Verteporfin–Lipid Conjugate Formulations: Solid Lipid Nanoparticles and Liposomes. (2024, June 27). ACS Publications. [Link]

• VISUDYNE (verteporfin for injection) Label. (n.d.). U.S. Food and Drug Administration. Retrieved March 15, 2026, from [Link]

• Ha, S., et al. (2018). Inducible Deletion of YAP and TAZ in Adult Mouse Smooth Muscle Causes Rapid and Lethal Colonic Pseudo-Obstruction. Cellular and Molecular Gastroenterology and Hepatology, 6(3), 321–335.e3. [Link]

• YAP/TAZ ACTIVITY AND MECHANISMS OF CELL PLASTICITY. (n.d.). University of Padua. Retrieved March 15, 2026, from [Link]

• Panciera, T., et al. (2017). Mechanobiology of YAP and TAZ in physiology and disease. Nature Reviews Molecular Cell Biology, 18(12), 758–770. [Link]

• Clinical Pharmacokinetics of Verteporfin. (2002). ResearchGate. [Link]

• Yap/Taz localization in the human and mouse mammary gland. (n.d.). ResearchGate. [Link]

• van der Ploeg, M., et al. (2025). Targeting YAP/TAZ-TEAD signaling as a therapeutic approach in head and neck squamous cell carcinoma. Molecular Oncology, 19(1), 136-152. [Link]

• Novel YAP1/TAZ pathway inhibitors identified through phenotypic screening with potent anti-tumor activity via blockade of GGTase-I / Rho-GTPase signaling. (n.d.). ResearchGate. [Link]

• Development, Validation for Determination of Verteporfin by HPLC-DAD and Application to Real samples. (2022, November 9). SCiVision. [Link]

• Targeting Hippo-YAP/TAZ signaling pathway: an updated review demonstrating the therapeutic potential of key plant derived anticancer compounds. (n.d.). Frontiers in Pharmacology. [Link]

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Advanced Application Note & Protocol: YAP/TAZ Inhibitor-2 Dosage, Mechanism, and Experimental Treatment Schedules

Executive Summary

The Hippo signaling pathway is a master regulator of cellular proliferation, apoptosis, and tissue homeostasis. Dysregulation of this pathway—leading to the hyperactivation and nuclear accumulation of the transcriptional co-activators YAP (Yes-associated protein) and TAZ—is a primary oncogenic driver in multiple malignancies, notably mesothelioma[1]. YAP/TAZ inhibitor-2 (CAS: 2762617-31-0) is a highly potent, orally bioavailable small molecule that disrupts the YAP/TAZ-TEAD protein-protein interaction[2]. Exhibiting an exceptional EC50 of 3 nM[3], this compound provides researchers with a robust tool to silence YAP-dependent oncogenic transcription.

This guide provides a comprehensive, self-validating framework for deploying YAP/TAZ inhibitor-2 in in vitro assays and in vivo xenograft models, grounded in established pharmacological principles.

Mechanistic Rationale: Targeting the TEAD-YAP/TAZ Axis

Unlike traditional kinase inhibitors that target upstream enzymes, YAP/TAZ inhibitor-2 operates at the terminal end of the Hippo pathway[1]. YAP and TAZ lack intrinsic DNA-binding domains; to exert their oncogenic effects, they must bind to TEAD (TEA domain) transcription factors in the nucleus[4].

TEAD proteins require a critical post-translational modification—autopalmitoylation—to maintain the structural stability necessary for YAP/TAZ binding[5]. YAP/TAZ inhibitor-2 acts as a potent allosteric disruptor of this complex[2]. By preventing the YAP/TAZ-TEAD assembly, the inhibitor effectively shuts down the transcription of downstream pro-proliferative genes such as CTGF and CYR61[4].

Fig 1: Mechanism of YAP/TAZ Inhibitor-2 disrupting the oncogenic YAP/TAZ-TEAD transcriptional complex.

Physicochemical Properties & Formulation Strategy

Because YAP/TAZ inhibitor-2 is a highly lipophilic fluorinated compound (containing a trifluoromethyl group), proper solubilization is critical to prevent precipitation in aqueous culture media or gastrointestinal fluids[6].

Table 1: YAP/TAZ Inhibitor-2 Quantitative Specifications

Property	Specification	Experimental Implication
Target	TEAD-YAP/TAZ PPI	Highly specific terminal pathway disruption[2].
EC50	3 nM	Exceptional potency; requires precise micro-dosing[3].
IC50 (NCI-H226)	5.33 nM	Benchmark metric for in vitro mesothelioma models[7].
Molecular Weight	390.33 g/mol	Favorable for membrane permeability and oral absorption[6].
Formula	C19H14F4N4O	High lipophilicity; requires surfactant-based vehicles[6].
Stock Storage	-80°C (6 months)	Must be aliquoted in DMSO to avoid freeze-thaw degradation[8].

In Vitro Protocol: Cell Viability & Target Engagement

Causality Check: We utilize the NCI-H226 human pleural mesothelioma cell line as the biological model. This cell line harbors NF2 mutations, rendering it highly dependent on YAP signaling for survival, making it the gold-standard biosensor for TEAD inhibitors[7].

Step-by-Step Methodology

• Cell Seeding: Seed NCI-H226 cells in 96-well plates at a density of 3,000 cells/well in 100 µL of RPMI-1640 medium supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂ to allow adherence.

• Compound Preparation: Thaw the 10 mM DMSO stock of YAP/TAZ inhibitor-2. Prepare a 9-point serial dilution in DMSO, then dilute 1:1000 into culture media to ensure the final DMSO concentration does not exceed 0.1% (preventing solvent-induced cytotoxicity).

• Treatment: Apply the compound to the cells at final concentrations ranging from 0.1 nM to 20,000 nM[3].

  • Self-Validating Control: Include a vehicle control (0.1% DMSO) and a positive control (e.g., Verteporfin, a known YAP inhibitor)[9].

• Incubation: Incubate for 24 to 72 hours. (While 24h shows an IC50 of 5.33 nM[3], 72h is recommended to observe complete anti-proliferative phenotypic shifts).

• Viability Assessment: Add 10 µL of WST-1 or CellTiter-Glo reagent per well. Incubate for 1-2 hours and measure absorbance/luminescence. Calculate the IC50 using non-linear regression analysis.

In Vivo Protocol: Dosage and Treatment Schedule

Translating in vitro potency to in vivo efficacy requires a vehicle that enhances the oral bioavailability of the compound. The following protocol outlines a 28-day oral gavage (p.o.) schedule in a xenograft model[2].

Table 2: In Vivo Dosing Matrix (BALB/c Nude Mice)

Group	Treatment	Route	Dose (mg/kg)	Frequency	Purpose
1	Vehicle Control	p.o.	0	Daily (28 Days)	Baseline tumor growth
2	YAP/TAZ Inhibitor-2	p.o.	0.5	Daily (28 Days)	Minimum effective dose evaluation[7]
3	YAP/TAZ Inhibitor-2	p.o.	2.0	Daily (28 Days)	Therapeutic profiling[7]
4	YAP/TAZ Inhibitor-2	p.o.	5.0	Daily (28 Days)	Optimal efficacy profiling[7]
5	YAP/TAZ Inhibitor-2	p.o.	50.0	Daily (28 Days)	Toxicity & maximum response limit[7]

Step-by-Step Methodology

• Tumor Inoculation: Subcutaneously inject 5 × 10⁶ NCI-H226 cells (suspended 1:1 in Matrigel) into the right flank of 6-8 week old female BALB/c nude mice.

• Randomization: Once tumors reach an average volume of 100–150 mm³, randomize mice into the 5 groups outlined in Table 2.

• Vehicle Formulation (Critical Step): To ensure gastrointestinal absorption without precipitation, formulate the daily dose using: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline .

  • Causality: Tween-80 and PEG300 act as co-solvents/surfactants to create a stable microemulsion of the highly lipophilic inhibitor.

• Dosing: Administer the formulated YAP/TAZ inhibitor-2 via oral gavage (p.o.) daily for 28 consecutive days[2].

• Monitoring (Self-Validation): Measure tumor volume via calipers ( V=0.5×length×width2 ) and record body weight twice weekly.

  • Expected Outcome: YAP/TAZ inhibitor-2 demonstrates significant anti-tumor activity across the 0.5 to 50 mg/kg dosage range without inducing significant body weight loss, indicating a highly favorable therapeutic index[7].

Fig 2: In vivo workflow for evaluating YAP/TAZ Inhibitor-2 in NCI-H226 xenograft models.

Expert Insights & Troubleshooting

• Addressing Therapeutic Resistance: While TEAD inhibitors are highly effective at inducing proliferation stasis, YAP-dependent cancer cells can occasionally develop resistance by activating bypass signaling networks (such as the VGLL3-mediated SOX4/PI3K/AKT axis)[10]. If tumor regression plateaus in vivo, consider a combination therapy protocol pairing YAP/TAZ inhibitor-2 with an AKT or MEK inhibitor to achieve synergistic cancer cell death[10].

• Pharmacokinetic Considerations: Always prepare the oral gavage formulation fresh daily. The compound's stability in aqueous surfactant mixtures degrades over time, which can lead to micro-precipitation and artificially low systemic exposure.

References

• YAP/TAZ inhibitor-2 | MedChemExpress Source: MedChemExpress URL
• YAP/TAZ inhibitor-2 - MedchemExpress.com (Dosage Guidelines)
• YAP/TAZ inhibitor-2 from Aladdin Scientific | Biocompare.
• YAP/TAZ inhibitor-2 | CAS 2762617-31-0 - AbMole BioScience Source: AbMole URL
• YAP/TAZ inhibitor-2 | CAS#:2762617-31-0 | Chemsrc Source: Chemsrc URL
• Pharmacological blockade of TEAD–YAP reveals its therapeutic limitation in cancer cells Source: NIH / Nature Communications URL
• Source: Encyclopedia.
• A combat with the YAP/TAZ-TEAD oncoproteins for cancer therapy Source: PMC - NIH URL
• Leveraging Hot Spots of TEAD–Coregulator Interactions in the Design of Direct Small Molecule Protein-Protein Interaction Disruptors Targeting Hippo Pathway Signaling Source: MDPI URL

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• 9. abmole.com [abmole.com]
• 10. Pharmacological blockade of TEAD–YAP reveals its therapeutic limitation in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

YAP/TAZ inhibitor-2 for studying gene expression of YAP/TAZ-TEAD targets

Topic: Elucidating YAP/TAZ-TEAD Target Gene Expression Using YAP/TAZ inhibitor-2

Audience: Researchers, scientists, and drug development professionals.

Abstract

The Hippo signaling pathway is a pivotal regulator of tissue growth, regeneration, and organ size, with its dysregulation frequently implicated in various cancers.[1][2] The transcriptional co-activators YAP (Yes-associated protein) and TAZ (transcriptional co-activator with PDZ-binding motif) are the primary downstream effectors of this pathway.[2][3] When the Hippo pathway is inactive, YAP and TAZ translocate to the nucleus, where they associate with the TEAD family of transcription factors to drive the expression of a wide array of genes involved in cell proliferation and survival.[1][4][5] The interaction between YAP/TAZ and TEAD is a critical node for oncogenic signaling, making it a compelling target for therapeutic intervention.[6] YAP/TAZ inhibitor-2 is a potent and orally active small molecule that effectively disrupts the TEAD-YAP/TAZ interaction, providing a powerful chemical tool for investigating the functional consequences of this signaling axis.[7][8][9][10][11] This guide provides a comprehensive framework and detailed protocols for utilizing YAP/TAZ inhibitor-2 to accurately study and validate the modulation of YAP/TAZ-TEAD target gene expression in a cell-based context.

The Hippo Signaling Pathway: A Mechanistic Overview

The activity of YAP and TAZ is primarily controlled by a core kinase cascade. When the Hippo pathway is "ON" (e.g., in response to high cell density), the MST1/2 and LATS1/2 kinases become activated. LATS1/2 then phosphorylates YAP and TAZ, leading to their sequestration in the cytoplasm and subsequent degradation.[12] Conversely, when the pathway is "OFF," unphosphorylated YAP and TAZ are free to enter the nucleus, bind with TEAD transcription factors, and initiate a pro-proliferative gene expression program.[1][5] YAP/TAZ inhibitor-2 functions by directly interfering with the protein-protein interaction between nuclear YAP/TAZ and TEAD, thereby preventing the assembly of a functional transcriptional complex.[7][9]

Figure 1: The Hippo Signaling Pathway and the action of YAP/TAZ inhibitor-2.

Experimental Design: Best Practices for Robust Results

A well-controlled experiment is crucial for generating reliable data. The following considerations form the basis of a self-validating protocol design.

• Cell Line Selection: Choose cell lines known to have active YAP/TAZ signaling. This can be due to mutations in upstream Hippo pathway components (e.g., NF2 or LATS2 mutations) or high basal nuclear YAP/TAZ levels. The NCI-H226 mesothelioma cell line is a documented model of YAP/TAZ dependency and responds to TEAD-YAP/TAZ inhibitors.[7][8]

• Dose-Response and Time-Course: It is essential to determine the optimal concentration and treatment duration for your specific cell line. Perform a dose-response experiment (e.g., 1 nM to 10 µM) to determine the IC50 for growth inhibition and a time-course experiment (e.g., 6, 12, 24, 48 hours) to identify the peak time for target gene modulation.

• Controls are Non-Negotiable:

  • Vehicle Control: Since YAP/TAZ inhibitor-2 is typically dissolved in DMSO, an equivalent volume of DMSO must be added to control cells. This accounts for any effects of the solvent itself.

  • Positive and Negative Controls: If available, use a cell line known to be unresponsive to YAP/TAZ inhibition as a negative control. For positive control validation, siRNA-mediated knockdown of YAP/TAZ or TEADs can be used to confirm the expected downstream effects on target genes.[6]

• Accounting for Cell Density: The Hippo pathway is physiologically regulated by cell-to-cell contact.[13] To minimize this confounding variable, experiments should be initiated at a consistent, sub-confluent seeding density (e.g., 60-70% confluency) across all conditions.

Comprehensive Experimental Workflow

The following diagram outlines the complete workflow, from initial cell culture to final data analysis. Subsequent sections provide detailed, step-by-step protocols for each major phase of this process.

Figure 2: End-to-end experimental workflow for studying YAP/TAZ-TEAD targets.

Detailed Protocols

Protocol 1: Cell Culture and Treatment

This protocol describes the basic steps for preparing and treating adherent cells with YAP/TAZ inhibitor-2.

• Cell Seeding: Plate cells in the desired format (e.g., 6-well plates for RNA/protein or 96-well plates for viability) at a density that will ensure they reach 60-70% confluency on the day of treatment.

• Inhibitor Preparation: Prepare a stock solution of YAP/TAZ inhibitor-2 (e.g., 10 mM in DMSO). Store at -20°C or -80°C as recommended by the supplier.[7]

• Treatment: On the day of the experiment, aspirate the old media. Add fresh media containing the final desired concentration of YAP/TAZ inhibitor-2 or an equivalent volume of DMSO (vehicle control). Gently swirl the plates to ensure even distribution.

  • Causality Insight: Directly adding a concentrated inhibitor drop to the well can cause localized cell death and inconsistent results. Pre-mixing the inhibitor in the media before adding it to the cells is critical.

• Incubation: Return the cells to a 37°C, 5% CO₂ incubator for the predetermined time period (e.g., 24 hours).

Protocol 2: RNA Isolation and RT-qPCR

This protocol outlines the measurement of target gene mRNA levels.

• Cell Lysis & RNA Isolation: After treatment, wash cells once with ice-cold PBS. Lyse the cells directly in the well and isolate total RNA using a TRIzol-based method or a commercial column-based kit (e.g., RNeasy Kit, Qiagen), following the manufacturer's instructions.[14][15]

• RNA Quality & Quantity: Determine the RNA concentration and purity using a spectrophotometer (e.g., NanoDrop). Aim for a 260/280 ratio of ~2.0 and a 260/230 ratio of >1.8.[15]

• DNase Treatment: To remove any contaminating genomic DNA, treat 1 µg of RNA with DNase I according to the manufacturer's protocol. This step is crucial for accurate qPCR results.

• cDNA Synthesis: Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcriptase kit with random hexamers or oligo(dT) primers.[14]

• RT-qPCR:

  • Prepare a qPCR master mix containing SYBR Green, forward and reverse primers for your target genes (CTGF, CYR61, ANKRD1) and a housekeeping gene (GAPDH, ACTB), and nuclease-free water.[6][16]

  • Add the diluted cDNA to the master mix in qPCR plates.

  • Run the reaction on a real-time PCR system using a standard thermal cycling program (e.g., 95°C for 10 min, followed by 40 cycles of 95°C for 15 s and 60°C for 60 s).[14]

• Data Analysis: Calculate the relative gene expression using the Delta-Delta Ct (ΔΔCt) method, normalizing the target gene expression to the housekeeping gene and comparing the inhibitor-treated samples to the vehicle control.

Protocol 3: Western Blot Analysis

This protocol validates changes in gene expression at the protein level.

• Protein Lysate Preparation: After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.[17]

• SDS-PAGE: Normalize all samples to the same concentration with lysis buffer and Laemmli sample buffer. Load 20-30 µg of protein per lane onto an SDS-polyacrylamide gel and separate the proteins via electrophoresis.[17][18]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[18]

• Blocking & Antibody Incubation:

  • Block the membrane for 1 hour at room temperature in 5% non-fat milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST).

  • Incubate the membrane overnight at 4°C with primary antibodies against target proteins (e.g., anti-CTGF, anti-CYR61) and a loading control (e.g., anti-GAPDH, anti-α-Tubulin).[17][19][20]

  • Trustworthiness Insight: Using a reliable loading control is essential to ensure that observed changes are due to the inhibitor's effect and not to unequal protein loading.

• Secondary Antibody & Detection: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[18] After final washes, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.[18]

• Quantification: Use image analysis software to measure the band intensity. Normalize the target protein band intensity to the corresponding loading control band.

Expected Results and Data Interpretation

Successful inhibition of the YAP/TAZ-TEAD interaction should lead to a significant downregulation of its canonical target genes.

Table 1: Representative RT-qPCR Data

Target Gene	Treatment Condition	Normalized Fold Change (vs. Vehicle)	P-value
CTGF	Vehicle (DMSO)	1.00	-
YAP/TAZ inhibitor-2 (50 nM)	0.25	< 0.01
CYR61	Vehicle (DMSO)	1.00	-
YAP/TAZ inhibitor-2 (50 nM)	0.31	< 0.01
ANKRD1	Vehicle (DMSO)	1.00	-
YAP/TAZ inhibitor-2 (50 nM)	0.45	< 0.05

Data are hypothetical and represent the mean of three biological replicates. Statistical significance was determined by a Student's t-test.

Table 2: Representative Western Blot Densitometry Data

Target Protein	Treatment Condition	Relative Protein Level (Normalized to GAPDH)
CTGF	Vehicle (DMSO)	1.00
YAP/TAZ inhibitor-2 (50 nM)	0.35
CYR61	Vehicle (DMSO)	1.00
YAP/TAZ inhibitor-2 (50 nM)	0.42

Data are hypothetical and represent the mean quantification from a representative blot.

The data presented in the tables illustrate the expected outcome: a marked decrease in both the mRNA and protein levels of well-established YAP/TAZ-TEAD target genes upon treatment with YAP/TAZ inhibitor-2.[4][6][16] This concordance between transcriptional and translational data provides strong evidence for on-target pathway inhibition.

References

• New Insights into YAP/TAZ-TEAD-Mediated Gene Regulation and Biological Processes in Cancer. (2023). MDPI.
• Protocol for RT-qPCR. Corning.
• RNA isolation and reverse transcription. Abcam.
• Protocol – from tissues to RT-qPCR. ThermoFisher Scientific.
• An Analytically and Diagnostically Sensitive RNA Extraction and RT-qPCR Protocol for Peripheral Blood Mononuclear Cells. (2020). Frontiers in Immunology.
• Genome-wide association between YAP/TAZ/TEAD and AP-1 at enhancers drives oncogenic growth. Nature Cell Biology.
• Simple, Inexpensive RNA Isolation and One-Step RT-qPCR Methods for SARS-CoV-2 Detection and General Use. (2021). Current Protocols in Molecular Biology.
• Targeting YAP/TAZ-TEAD signaling as a therapeutic approach in head and neck squamous cell carcinoma. (2025). Clinical Cancer Research.
• Targeting the YAP/TAZ-TEAD Signaling Pathway in Cancer Research. (2023). Cell Signaling Technology Blog.
• The Hippo pathway in cancer: YAP/TAZ and TEAD as therapeutic targets in cancer. (2022). Journal of Hematology & Oncology.
• YAP/TAZ inhibitor-2. MedChemExpress.
• Application Notes and Protocols for Western Blot Analysis of YAP/TAZ Localization After DC-TEADin04 Treatment. BenchChem.
• Targeting Hippo-YAP/TAZ signaling pathway: an updated review demonstrating the therapeutic potential of key plant derived anticancer compounds. (2026). PubMed.
• Targeting Hippo-YAP/TAZ signaling pathway: an updated review demonstrating the therapeutic potential of key plant derived anticancer compounds. Frontiers in Pharmacology.
• YAP/TAZ inhibitor-2 | CAS#:2762617-31-0. Chemsrc.
• Unraveling the Hippo pathway: YAP/TAZ as central players in cancer metastasis and drug resistance. Journal of Translational Medicine.
• Application Notes and Protocols for Inhibitors of the Hippo Signaling Pathway. BenchChem.
• YAP/TAZ inhibitor-2 | CAS 2762617-31-0. AbMole BioScience.
• YAP/TAZ inhibitor-2 - MedChem Express. Cambridge Bioscience.
• Detection of TAZ and YAP by western, IHC and IF. University of Padua.
• YAP/TAZ inhibitor-2. MedChemExpress.
• The Hippo Pathway Effectors YAP/TAZ-TEAD Oncoproteins as Emerging Therapeutic Targets in the Tumor Microenvironment. (2023). MDPI.
• YAP/TAZ Inhibitor-Based Drug Delivery System for Selective Tumor Accumulation and Cancer Combination Therapy. ACS Nano.
• General considerations on the study of YAP/TAZ regulation and activity in cell culture by 8xGTIIC lux and endogenous YAP/TAZ tar. University of Padua.
• Quantitative western blotting of YAP and TAZ YAP/TAZ western blots from YAP-transduced (A) or TAZ-transduced (B) YAP off NCI-H209 cells. ResearchGate.
• General Protocol for Western Blotting. Bio-Rad.

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Application Note: Experimental Design and Protocols for YAP/TAZ Inhibitor-2 (Compound 5) Studies

Here is a comprehensive Application Note and Protocol guide designed for researchers and drug development professionals investigating YAP/TAZ inhibitor-2.

Scientific Rationale & Mechanistic Overview

The Hippo signaling pathway is a master regulator of tissue homeostasis, cell proliferation, and apoptosis. Deregulation of this pathway—frequently driven by inactivating mutations in upstream tumor suppressors like NF2 (Merlin)—leads to the uninhibited accumulation and nuclear translocation of the transcriptional co-activators YAP and TAZ[1]. Once in the nucleus, YAP/TAZ bind to TEAD family transcription factors to drive the expression of oncogenic, proliferative, and immunosuppressive genes, including CTGF, CYR61, and PD-L1[1].

YAP/TAZ inhibitor-2 (identified as Compound 5 in foundational patent literature) is a highly potent, orally bioavailable small molecule designed to disrupt this oncogenic complex[2]. Structurally, it features a 2-fluoroacrylamide moiety (prop-2-en-1-one). This electrophilic warhead is engineered to act as a covalent, irreversible inhibitor[3]. It targets a conserved cysteine residue located within the central auto-palmitoylation pocket of the TEAD transcription factor[3]. By covalently occupying this pocket, YAP/TAZ inhibitor-2 allosterically alters the TEAD surface, abolishing its ability to bind YAP/TAZ and effectively silencing downstream transcriptional activity[1].

Physicochemical & Pharmacological Profile

To design robust experiments, researchers must account for the compound's baseline metrics. The following table summarizes the quantitative data for YAP/TAZ inhibitor-2[2].

Property / Metric	Value / Description
Chemical Name	2-fluoro-1-(3-(3-(4-(trifluoromethyl)phenyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)azetidin-1-yl)prop-2-en-1-one
CAS Number	2762617-31-0
Molecular Weight	390.33 g/mol
Primary Target	TEAD-YAP/TAZ Interaction
Biochemical EC50	3 nM (TEAD-YAP/TAZ)
Cellular IC50	5.33 nM (Antiproliferative activity in NCI-H226)
In Vivo Dosing Range	0.5 – 50 mg/kg (p.o., daily)

Mechanistic Pathway Visualization

Figure 1: Mechanism of action for YAP/TAZ inhibitor-2 disrupting the YAP/TAZ-TEAD transcriptional complex.

Experimental Design Principles (Causality & Validation)

• Model Selection (Why NCI-H226?): The NCI-H226 malignant pleural mesothelioma cell line is the gold standard for YAP/TAZ-TEAD assays. Causality: These cells harbor an NF2 inactivating mutation, rendering the upstream Hippo kinase cascade non-functional. Consequently, the cells are entirely addicted to YAP-TEAD transcriptional activity for survival, providing a highly sensitive phenotypic readout for TEAD inhibitors[2].

• Covalent Target Engagement: Because YAP/TAZ inhibitor-2 binds covalently, its pharmacodynamics are driven by target occupancy rather than continuous plasma exposure[3]. Experimental designs should include "washout" phases in in vitro assays to validate irreversible binding.

• Solvent Toxicity Management: The compound is highly hydrophobic. Stock solutions must be prepared in 100% DMSO, but the final assay concentration of DMSO must strictly not exceed 0.1% v/v to prevent solvent-induced cytotoxicity, which can artificially skew the 5.33 nM IC50 readout[2].

Detailed Experimental Protocols

Protocol A: In Vitro Cell Viability & Target Engagement Assay

Objective: To determine the antiproliferative IC50 of YAP/TAZ inhibitor-2 in NCI-H226 cells and confirm covalent engagement. Self-Validating System: This protocol includes a DMSO-only vehicle control (0% inhibition baseline) and a high-dose staurosporine control (100% cell death baseline) to guarantee assay dynamic range.

• Compound Preparation: Dissolve YAP/TAZ inhibitor-2 powder in anhydrous DMSO to create a 10 mM master stock. Store aliquots at -80°C to prevent degradation of the fluoroacrylamide warhead[2].

• Cell Seeding: Harvest NCI-H226 cells in the logarithmic growth phase. Seed at a density of 2,000 cells/well in a 96-well opaque plate using RPMI-1640 media supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2.

• Treatment Dilution: Prepare a 10-point serial dilution of the compound in culture media (range: 0.1 nM to 20,000 nM)[2]. Crucial Step: Ensure the final DMSO concentration in all wells, including vehicle controls, is normalized to exactly 0.1% v/v.

• Incubation & Washout: Add the compound to the cells. For standard viability, incubate continuously for 72 hours. To prove covalent engagement, incubate a parallel plate for 4 hours, wash three times with warm PBS, add fresh compound-free media, and incubate for the remaining 68 hours.

• Readout: Equilibrate plates to room temperature. Add CellTiter-Glo® reagent (1:1 volume). Shake for 2 minutes to induce cell lysis, incubate for 10 minutes, and record luminescence. Calculate the IC50 using a 4-parameter logistic non-linear regression model.

Protocol B: In Vivo Xenograft Efficacy Study

Objective: To evaluate the anti-tumor activity of orally administered YAP/TAZ inhibitor-2. Self-Validating System: Daily body weight monitoring serves as an internal control for systemic toxicity. A lack of significant body weight loss validates the compound's therapeutic window[2].

• Animal Preparation: Utilize 6-8 week old female BALB/c nude mice. Subcutaneously inoculate 5 × 10⁶ NCI-H226 cells (suspended 1:1 in Matrigel) into the right flank[2].

• Randomization: Monitor tumor growth using digital calipers. When average tumor volumes reach 100–150 mm³, randomize mice into five groups (n=8/group): Vehicle, 0.5 mg/kg, 2 mg/kg, 5 mg/kg, and 50 mg/kg[2].

• Formulation: Suspend YAP/TAZ inhibitor-2 in an oral formulation vehicle consisting of 0.5% Methylcellulose (MC) and 0.2% Tween-80 in sterile water. Sonicate briefly to ensure a homogenous suspension.

• Dosing: Administer the compound via oral gavage (p.o.) once daily for 28 consecutive days[2].

• Endpoint Analysis: Measure tumor volume (Volume = 0.5 × length × width²) and body weight twice weekly. At day 28, sacrifice the animals, excise the tumors, and snap-freeze the tissue for downstream qPCR analysis of YAP target genes (CTGF, CYR61) to confirm in vivo target engagement[1].

Experimental Workflow Visualization

Figure 2: End-to-end experimental workflow for validating YAP/TAZ inhibitor-2 efficacy.

References

• WO2022037568A1 - Bicyclic compounds, compositions and use thereof, Google Patents.

• Covalent disruptor of YAP-TEAD association suppresses defective Hippo signaling, eLife Sciences. Available at: [Link]

Sources

• 1. WO2022037568A1 - Bicyclic compounds, compositions and use thereof - Google Patents [patents.google.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Covalent disruptor of YAP-TEAD association suppresses defective hippo signaling | eLife [elifesciences.org]

Application Notes and Protocols for YAP/TAZ Inhibitor-2

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding YAP/TAZ Inhibitor-2

YAP/TAZ inhibitor-2 is a potent and orally active small molecule that disrupts the interaction between the transcriptional co-activators Yes-associated protein (YAP), its paralog TAZ, and the TEA domain (TEAD) family of transcription factors.[1][2][3] This interaction is a critical downstream node of the Hippo signaling pathway, which plays a fundamental role in regulating organ size, cell proliferation, and apoptosis.[4][5] In many cancers, the Hippo pathway is dysregulated, leading to the hyperactivation of YAP/TAZ, which then drives oncogenic gene expression, promoting cell proliferation, metastasis, and therapeutic resistance.[4][6][7] By inhibiting the YAP/TAZ-TEAD interaction, YAP/TAZ inhibitor-2 effectively suppresses the transcriptional output of this oncogenic signaling axis, demonstrating anti-proliferative and anti-tumor activity.[1][3][8] This makes it a valuable tool for cancer research and a promising candidate for therapeutic development.

Proper handling, dissolution, and storage of YAP/TAZ inhibitor-2 are paramount to ensure its stability, potency, and the reproducibility of experimental results. This guide provides a detailed protocol and best practices for working with this compound.

Mechanism of Action: The Hippo Pathway and YAP/TAZ

The Hippo signaling pathway is a kinase cascade that, when active, phosphorylates YAP and TAZ.[4][5] This phosphorylation leads to their sequestration in the cytoplasm and subsequent proteasomal degradation.[4] When the Hippo pathway is inactive, unphosphorylated YAP and TAZ translocate to the nucleus, where they bind to TEAD transcription factors to initiate the transcription of genes involved in cell proliferation and survival.[5][6] YAP/TAZ inhibitor-2 functions by directly interfering with the binding of YAP and TAZ to TEAD, thus preventing the transcription of their target genes.[1][2]

Figure 1: Simplified schematic of the Hippo signaling pathway and the inhibitory action of YAP/TAZ inhibitor-2.

Physicochemical Properties and Solubility

A thorough understanding of the physicochemical properties of YAP/TAZ inhibitor-2 is essential for its proper handling and use in experiments.

Property	Value	Source
Molecular Formula	C₁₉H₁₄F₄N₄O	[1][2]
Molecular Weight	390.33 g/mol	[1][2]
Appearance	Light yellow to yellow solid	[1]
Purity	≥98%	[3]
Solubility	DMSO: 100 mg/mL (256.19 mM)	[1][9]

Note: The use of fresh, anhydrous (hygroscopic) DMSO is strongly recommended, as moisture can significantly impact the solubility of the product.[1][9] Ultrasonic treatment may be necessary to achieve complete dissolution.[1][9]

Protocol for Dissolution and Storage of YAP/TAZ Inhibitor-2

This protocol details the steps for preparing a stock solution of YAP/TAZ inhibitor-2 and its subsequent storage to maintain stability and efficacy.

Materials and Equipment:

• YAP/TAZ inhibitor-2 (solid powder)

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile, amber or opaque microcentrifuge tubes

• Calibrated precision balance

• Vortex mixer

• Ultrasonic water bath

• Calibrated micropipettes and sterile tips

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Experimental Workflow for Reconstitution and Storage:

Figure 2: Step-by-step workflow for the reconstitution and storage of YAP/TAZ inhibitor-2.

Step-by-Step Protocol:

• Equilibration: Before opening, allow the vial of YAP/TAZ inhibitor-2 to equilibrate to room temperature for at least 20-30 minutes. This prevents the condensation of atmospheric moisture onto the hygroscopic powder.

• Weighing: In a suitable weighing vessel, carefully and accurately weigh the desired amount of the inhibitor using a calibrated precision balance. For small quantities, it is often advisable to reconstitute the entire contents of the vial to avoid inaccuracies associated with weighing very small masses.

• Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing the inhibitor to achieve the desired stock solution concentration. For example, to prepare a 10 mM stock solution from 1 mg of YAP/TAZ inhibitor-2 (MW: 390.33), you would add 256.2 µL of DMSO.[1]

  • Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

• Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes to facilitate dissolution.

• Sonication (if necessary): If the solution is not completely clear or if particulates are visible, place the vial in an ultrasonic water bath for 5-10 minutes, or until the solution is clear.[1][9] Gentle warming (to no more than 37°C) can also be applied cautiously if needed.

• Aliquoting: To avoid repeated freeze-thaw cycles which can lead to degradation of the compound, it is crucial to aliquot the stock solution into smaller, single-use volumes in sterile, light-protected (amber or opaque) microcentrifuge tubes.[1][9]

• Storage: Store the aliquots at the recommended temperatures.

Recommended Storage Conditions:

Form	Storage Temperature	Duration	Source
Powder	-20°C	3 years	[1]
In Solvent	-80°C	6 months	[1][9]
In Solvent	-20°C	1 month	[1][9]

Causality Behind Experimental Choices:

• Anhydrous DMSO: Used to prevent hydrolysis and degradation of the compound, and to ensure maximum solubility.[1]

• Aliquoting: Minimizes the number of freeze-thaw cycles, which can cause the inhibitor to come out of solution and degrade over time.[1][9]

• Light-Protected Tubes: Protects the compound from potential photodegradation.

• Low-Temperature Storage: Reduces the rate of chemical degradation, preserving the potency of the inhibitor for an extended period.[1][9]

Best Practices and Safety Considerations

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves when handling YAP/TAZ inhibitor-2 in both its solid and dissolved forms.[10][11]

• Ventilation: Handle the powdered form of the inhibitor in a well-ventilated area or a chemical fume hood to avoid inhalation.[10]

• Working Concentration: When preparing working solutions for cell-based assays, it is best to make serial dilutions of the DMSO stock solution in DMSO first, and then add the final diluted sample to your aqueous buffer or cell culture medium. This helps to prevent the compound from precipitating out of solution. The final concentration of DMSO in the cell culture medium should typically be kept below 0.5% to avoid solvent-induced cytotoxicity.[12][13]

• Disposal: Dispose of all waste materials, including empty vials, pipette tips, and unused solutions, in accordance with your institution's guidelines for chemical waste disposal.

Troubleshooting

Issue	Possible Cause	Solution
Precipitation in stock solution	Incomplete dissolution; use of old or wet DMSO.	Sonicate the solution until clear. Use fresh, anhydrous DMSO.
Precipitation upon dilution in aqueous buffer	Poor aqueous solubility of the inhibitor.	Make serial dilutions in DMSO first before adding to the aqueous buffer. Ensure the final DMSO concentration is low.
Loss of inhibitor activity	Repeated freeze-thaw cycles; improper storage.	Aliquot the stock solution and store at the recommended temperature. Avoid repeated freeze-thaw cycles.[1][9]

Conclusion

The proper dissolution and storage of YAP/TAZ inhibitor-2 are critical for obtaining reliable and reproducible results in your research. By following the detailed protocols and best practices outlined in this guide, researchers can ensure the integrity and potency of this valuable research tool. Adherence to these guidelines will contribute to the generation of high-quality data in the investigation of the Hippo signaling pathway and its role in health and disease.

References

• Aladdin Scientific. (n.d.). YAP/TAZ inhibitor-2 from Aladdin Scientific. Biocompare. Retrieved from [Link]

• Chemsrc. (2025, September 18). YAP/TAZ inhibitor-2 | CAS#:2762617-31-0. Retrieved from [Link]

• PMC. (2025, January 30). Protocol to identify small-molecule inhibitors against cancer drug resistance. Retrieved from [Link]

• MDPI. (2023, September 4). Development of a New HiBiT Biosensor Monitoring Stability of YAP/TAZ Proteins in Cells. Retrieved from [Link]

• Esco Pharma. (2017, September 25). It's more than just being Fragile : How to Handle Potent Formulation?. Retrieved from [Link]

• IPS. (n.d.). Handling & Processing of Potent Compounds: A Holistic Approach. Retrieved from [Link]

• MDPI. (2023, September 6). Development of a New HiBiT Biosensor Monitoring Stability of YAP/TAZ Proteins in Cells. Retrieved from [Link]

• ResearchGate. (2024, March). Small molecule YAP/TAZ-TEAD inhibitors. Several approaches and.... Retrieved from [Link]

• PMC. (n.d.). YAP/TAZ Inhibitor-Based Drug Delivery System for Selective Tumor Accumulation and Cancer Combination Therapy. Retrieved from [Link]

• Cambrex. (2016, November 20). Handling Highly Potent Actives and Controlled Substances Safely and Securely. Retrieved from [Link]

• European Pharmaceutical Review. (2023, March 9). Handling HPAPIs safely – what does it take?. Retrieved from [Link]

• Aenova Group. (n.d.). SAFE AND EFFICIENT HANDLING OF HIGH POTENT DRUG PRODUCTS. Retrieved from [Link]

• AntBio. (2026, January 7). Small-Molecule Drug Preparation for Cell Culture: Core Principles and Practical Guidelines. Retrieved from [Link]

• ACS Publications. (2024, April 12). Allosteric Modulation of the YAP/TAZ-TEAD Interaction by Palmitoylation and Small-Molecule Inhibitors | The Journal of Physical Chemistry B. Retrieved from [Link]

• Nature. (2022, February 4). The Hippo pathway in cancer: YAP/TAZ and TEAD as therapeutic targets in cancer. Retrieved from [Link]

• PMC. (n.d.). YAP/TAZ Signaling and Resistance to Cancer Therapy. Retrieved from [Link]

• PMC - NIH. (n.d.). A combat with the YAP/TAZ-TEAD oncoproteins for cancer therapy. Retrieved from [Link]

• PMC. (2015, June 22). Small molecules inhibiting the nuclear localization of YAP/TAZ for chemotherapeutics and chemosensitizers against breast cancers. Retrieved from [Link]

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Application Notes and Protocols for YAP/TAZ inhibitor-2

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

This document provides a comprehensive technical guide for the use of YAP/TAZ inhibitor-2 (CAS No. 2762617-31-0), a potent and orally active small molecule designed to disrupt the interaction between the transcriptional co-activators YAP/TAZ and the TEAD family of transcription factors. These application notes are intended to equip researchers in oncology, regenerative medicine, and fibrosis with the foundational knowledge and practical protocols required for the effective use of this inhibitor in both in vitro and in vivo research settings.

Introduction: Targeting the Hippo-YAP/TAZ Signaling Axis

The Hippo signaling pathway is a critical, evolutionarily conserved signaling cascade that plays a fundamental role in the regulation of organ size, tissue homeostasis, and cell fate.[1] Its dysregulation is a key driver in the development and progression of numerous human cancers.[2] The downstream effectors of this pathway, Yes-associated protein (YAP) and its paralog, the transcriptional co-activator with PDZ-binding motif (TAZ), are the primary mediators of its biological output.[3]

When the Hippo pathway is active, a kinase cascade involving MST1/2 and LATS1/2 leads to the phosphorylation of YAP/TAZ.[4] This phosphorylation event promotes their sequestration in the cytoplasm and subsequent proteasomal degradation.[1][3] In the context of cancer, the Hippo pathway is often inactivated, leading to the dephosphorylation and nuclear translocation of YAP/TAZ.[4] Once in the nucleus, YAP/TAZ bind to the TEA domain (TEAD) family of transcription factors, which are unable to initiate transcription on their own. This interaction unleashes a potent transcriptional program that promotes cell proliferation, inhibits apoptosis, and confers cancer stem cell-like properties.[4][5]

YAP/TAZ inhibitor-2 is a high-affinity small molecule that directly targets the protein-protein interaction (PPI) between YAP/TAZ and TEAD, effectively preventing the formation of the oncogenic transcriptional complex.[6][7] This guide details its mechanism, provides purchasing information, and offers validated protocols for its application.

Mechanism of Action of YAP/TAZ inhibitor-2

YAP/TAZ inhibitor-2 functions as a potent antagonist of the YAP/TAZ-TEAD transcriptional complex. With an EC50 value in the low nanomolar range (3 nM), it effectively blocks the downstream signaling output of the Hippo pathway.[6][8][9] By occupying a key interface on TEAD, the inhibitor prevents YAP and TAZ from binding, thereby silencing the expression of critical target genes such as CTGF and CYR61, which are essential for driving cell proliferation and survival.[10][11]

Caption: General experimental workflow for in vitro testing of YAP/TAZ inhibitor-2.

Protocol 1: Determining Potency via Cell Viability Assay (IC50)

Trustworthiness: It is essential to determine the inhibitor's half-maximal inhibitory concentration (IC50) in your specific cellular model, as sensitivity to YAP/TAZ inhibition is highly context- and cell-line dependent. [10]

• Cell Seeding: Seed your cells in a 96-well, clear-bottom plate at a pre-determined optimal density and allow them to adhere overnight.

• Inhibitor Dilution: Prepare a serial dilution series of YAP/TAZ inhibitor-2 in your culture medium. A common starting range is 1 nM to 10 µM. Include a DMSO-only vehicle control.

• Treatment: Carefully remove the old medium from the cells and add the medium containing the inhibitor dilutions.

• Incubation: Incubate the plate for a period relevant to your cell line's doubling time (typically 48-72 hours).

• Viability Assessment: Measure cell viability using a commercially available assay, such as CellTiter-Glo® (Promega) for ATP measurement or an MTT assay.

• Data Analysis: Normalize the results to the vehicle control. Plot the normalized viability against the log of the inhibitor concentration and use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to calculate the IC50 value.

Protocol 2: Validating Target Engagement via Western Blot

Expertise: A reduction in cell viability should be directly correlated with the inhibition of the intended signaling pathway. This is validated by measuring the protein levels of known YAP/TAZ downstream targets.

• Treatment: Seed cells in 6-well plates. Once they reach 60-70% confluency, treat them with YAP/TAZ inhibitor-2 at concentrations around the predetermined IC50 (e.g., 0.5x, 1x, and 5x IC50) for 24 hours. Include a vehicle control.

• Protein Extraction: Wash cells with ice-cold PBS and lyse them using a lysis buffer suitable for extracting both cytoplasmic and nuclear proteins (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors).

• Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).

  • Incubate with primary antibodies overnight at 4°C. Key antibodies include:

    • Downstream Targets: Anti-CTGF, Anti-CYR61

    • Pathway Markers: Anti-YAP, Anti-phospho-YAP (S127)

    • Loading Control: Anti-GAPDH, Anti-β-Actin

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Visualize bands using an ECL substrate and an imaging system.

• Expected Outcome: Successful inhibition should result in a dose-dependent decrease in the expression of CTGF and CYR61. [10][11]

In Vivo Application Guidelines

YAP/TAZ inhibitor-2 has demonstrated anti-tumor activity in preclinical xenograft models when administered orally. [6][9]

• Published Model: In an NCI-H226 xenograft model using BALB/c nude mice, daily oral administration (p.o.) of YAP/TAZ inhibitor-2 at doses ranging from 0.5 to 50 mg/kg for 28 days resulted in significant anti-tumor activity without causing notable body weight loss. [6][9]* Formulation: For oral gavage, a suitable vehicle must be formulated. Common vehicles for preclinical studies include 0.5% (w/v) methylcellulose (MC) in water or a solution containing PEG400, Tween 80, and saline. The specific formulation should be optimized for solubility and stability.

• Ethical Considerations: All animal experiments must be conducted in strict accordance with a protocol approved by the relevant Institutional Animal Care and Use Committee (IACUC).

Troubleshooting Common Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Weaker than expected effect	- Cell line has low dependency on YAP/TAZ signaling. - Suboptimal inhibitor concentration. - Compound degradation due to improper storage.	- Confirm YAP/TAZ activity in your cell line (e.g., nuclear localization of YAP). - Perform a full dose-response curve to find the optimal IC50. [10] - Prepare fresh dilutions from a properly stored, aliquoted stock.
Compound precipitates in media	- Poor solubility of the inhibitor in aqueous culture media.	- Ensure the DMSO stock concentration is high, so the final DMSO percentage in the media is low (<0.5%). - Pre-warm the culture media before adding the inhibitor stock. Mix thoroughly immediately after addition. [10]
High variability between experiments	- Inconsistent cell seeding density. - Repeated freeze-thaw cycles of the stock solution.	- Use a cell counter for accurate seeding. - Aliquot the primary stock solution into single-use vials and store at -80°C. [10]
Unexpected cytotoxicity at low doses	- Off-target effects of the inhibitor. - Cell line is particularly sensitive.	- Perform a cell viability assay to distinguish cytotoxic effects from anti-proliferative effects. [10] - Validate findings with an orthogonal approach, such as siRNA-mediated knockdown of YAP/TAZ. [10]

References

• YAP/TAZ inhibitor-2 - MedChem Express. Cambridge Bioscience. [Link]

• YAP/TAZ inhibitor-2 from Aladdin Scientific. Biocompare.com. [Link]

• Progress with YAP/TAZ-TEAD inhibitors: a patent review (2018-present). Taylor & Francis Online. [Link]

• YAP/TAZ Inhibitor-Based Drug Delivery System for Selective Tumor Accumulation and Cancer Combination Therapy. PMC. [Link]

• Small molecule YAP/TAZ-TEAD inhibitors. ResearchGate. [Link]

• Assays Used for Discovering Small Molecule Inhibitors of YAP Activity in Cancers. MDPI. [Link]

• A combat with the YAP/TAZ-TEAD oncoproteins for cancer therapy. PMC - NIH. [Link]

• The Hippo pathway in cancer: YAP/TAZ and TEAD as therapeutic targets in cancer. Signal Transduction and Targeted Therapy. [Link]

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• 11. blog.cellsignal.com [blog.cellsignal.com]

protocol for western blot analysis after YAP/TAZ inhibitor-2 treatment

An In-Depth Guide to Western Blot Analysis Following Treatment with YAP/TAZ Inhibitor-2

Senior Application Scientist Narrative

Welcome, researchers and drug development professionals. In the intricate world of cell signaling, the Hippo-YAP/TAZ pathway stands out as a master regulator of tissue growth, regeneration, and organ size.[1][2] Its dysregulation is a hallmark of many cancers, making it a prime target for therapeutic intervention.[3][4][5] The core of this pathway's output lies in the transcriptional co-activators YAP (Yes-associated protein) and TAZ (transcriptional co-activator with PDZ-binding motif), which, upon activation, translocate to the nucleus and bind with TEAD family transcription factors to drive a pro-proliferative gene expression program.[4][6][7]

YAP/TAZ inhibitor-2 is a potent small molecule designed to disrupt this critical final step: the interaction between YAP/TAZ and TEAD.[8][9] This guide provides a comprehensive, field-tested protocol for utilizing Western blot analysis to validate the inhibitor's efficacy. We will move beyond a simple list of steps to explore the causality behind each experimental choice, ensuring your results are not only accurate but also robust and interpretable. This protocol is designed as a self-validating system, with integrated controls and checkpoints to build confidence in your findings.

The Hippo-YAP/TAZ Signaling Nexus: A Mechanistic Overview

Understanding the pathway is paramount to designing an effective validation experiment. The activity of YAP and TAZ is primarily controlled by their subcellular localization, which is dictated by a kinase cascade.

• Hippo Pathway "ON" (Growth Suppressive): In response to cues like high cell density, the core Hippo kinases (MST1/2 and LATS1/2) are activated.[5] LATS1/2 then phosphorylates YAP, critically at the Serine 127 residue (p-YAP S127), and TAZ at analogous sites.[10][11] This phosphorylation event creates a binding site for 14-3-3 proteins, which sequester YAP/TAZ in the cytoplasm, preventing their nuclear function and often leading to their degradation.[12][13][14]

• Hippo Pathway "OFF" (Growth Permissive): When the upstream kinase cascade is inactive, YAP/TAZ remain unphosphorylated. They are free to translocate into the nucleus, where they bind to TEAD transcription factors to activate genes that promote cell proliferation and inhibit apoptosis.[15]

YAP/TAZ inhibitor-2 acts by directly preventing the binding of YAP/TAZ to TEAD in the nucleus.[8] Therefore, its successful action should lead to a downstream reduction in the expression of YAP/TAZ target genes. Western blotting allows us to directly observe the upstream effects on the YAP/TAZ proteins themselves, such as changes in their phosphorylation status or total protein levels, which are key indicators of pathway modulation.

Caption: The Hippo-YAP/TAZ signaling cascade and the inhibitor's site of action.

Experimental Design: A Framework for Rigorous Validation

The primary objective is to quantify changes in total and phosphorylated YAP/TAZ levels, as well as their subcellular distribution, following treatment with YAP/TAZ inhibitor-2.

Key Experimental Readouts:

• Total YAP/TAZ Levels: To determine if the inhibitor affects overall protein stability.

• Phospho-YAP (Ser127) Levels: To assess if the inhibitor indirectly influences the upstream Hippo kinase cascade. An increase in p-YAP suggests pathway activation and YAP inactivation.

• Subcellular Localization: To measure the ratio of nuclear to cytoplasmic YAP/TAZ. Inhibiting the nuclear YAP/TAZ-TEAD interaction may lead to the cytoplasmic accumulation of YAP/TAZ.

Essential Controls for a Self-Validating Protocol:

• Vehicle Control: Typically DMSO. This is the baseline against which all inhibitor effects are measured.

• Dose-Response: Treat cells with a range of inhibitor concentrations to determine the optimal effective dose and to observe dose-dependent effects.

• Time-Course: Harvest cells at different time points post-treatment (e.g., 6, 12, 24, 48 hours) to capture the dynamics of the response.[16]

• Loading Controls: Absolutely critical for quantitative accuracy. These ensure that any observed differences are due to biological changes, not loading errors.[17][18]

Detailed Methodologies and Protocols

This section provides step-by-step protocols. For optimal results, always use high-purity reagents and follow aseptic techniques.

Protocol 1: Cell Culture and Inhibitor Treatment

• Cell Seeding: Plate your cells of interest in 6-well or 10 cm dishes. Allow cells to adhere and reach 70-80% confluency. This density is crucial, as YAP/TAZ activity is sensitive to cell-to-cell contact.[10][19]

• Inhibitor Preparation: Prepare a stock solution of YAP/TAZ inhibitor-2 in DMSO. Further dilute the stock in complete cell culture medium to achieve the desired final concentrations. Prepare a vehicle control medium containing the same final concentration of DMSO.

• Treatment: Remove the old medium from the cells. Add the prepared media containing the inhibitor or vehicle control.

• Incubation: Return the cells to a 37°C, 5% CO₂ incubator for the desired time period (e.g., 24 hours).[16]

Protocol 2: Whole-Cell Lysate Preparation

This protocol is for analyzing total and phosphorylated protein levels.

• Harvesting: Place the culture dish on ice. Aspirate the medium and wash the cells twice with ice-cold Phosphate-Buffered Saline (PBS).

• Lysis: Add ice-cold RIPA Lysis Buffer, supplemented with protease and phosphatase inhibitor cocktails, to each well. The inhibitors are critical to preserve the phosphorylation state of YAP.[16] Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Homogenization: Incubate the lysate on ice for 30 minutes, vortexing briefly every 10 minutes.

• Clarification: Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C.

• Collection: Carefully transfer the supernatant (the whole-cell lysate) to a new pre-chilled tube. Avoid disturbing the pellet.

• Quantification: Determine the protein concentration of each lysate using a BCA protein assay. This step is mandatory for ensuring equal protein loading.[20]

• Storage: Store the lysates at -80°C or proceed directly to Western blot analysis.

Protocol 3: Nuclear and Cytoplasmic Fractionation

This protocol is essential for analyzing the subcellular localization of YAP/TAZ. Commercial kits are highly recommended for their reliability.[21]

• Harvesting: After treatment, wash and scrape cells in ice-cold PBS as described previously. Centrifuge at 500 x g for 5 minutes at 4°C to pellet the cells.[16]

• Cytoplasmic Lysis: Resuspend the cell pellet in an ice-cold hypotonic buffer (Cytoplasmic Extraction Buffer). Incubate on ice for 10-15 minutes to allow the cells to swell.[22]

• Cell Membrane Disruption: Add a detergent (e.g., NP-40/Igepal) and vortex vigorously. The mechanical force will rupture the cell membrane but leave the nuclear membrane intact.

• Isolate Cytoplasmic Fraction: Centrifuge at a low speed (~500 x g) for 5-10 minutes at 4°C. The supernatant is the cytoplasmic fraction. Carefully transfer it to a new tube.

• Isolate Nuclear Fraction: The remaining pellet contains the nuclei. Wash this pellet carefully with the hypotonic buffer to remove residual cytoplasmic proteins.

• Nuclear Lysis: Resuspend the nuclear pellet in a high-salt Nuclear Extraction Buffer. Incubate on ice with frequent vortexing to lyse the nuclear membrane and solubilize nuclear proteins.[22]

• Clarify Nuclear Lysate: Centrifuge at high speed (~16,000 x g) for 10-15 minutes at 4°C. The supernatant is the nuclear fraction.

• Quantification and Validation: Determine the protein concentration of both fractions using a BCA assay. It is imperative to validate the purity of your fractions by blotting for fraction-specific markers (see Table 2).[16]

Protocol 4: SDS-PAGE and Western Blotting

Caption: Standardized workflow for Western blot analysis.

• Sample Preparation: Mix your quantified lysates with 4X Laemmli sample buffer. Boil the samples at 95°C for 5 minutes to denature the proteins.

• Gel Electrophoresis: Load equal amounts of protein (typically 20-30 µg) from each sample into the wells of a 10% SDS-polyacrylamide gel. Run the gel until adequate separation is achieved.[16]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane. Confirm successful transfer by staining the membrane with Ponceau S.

• Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST)). For phospho-antibodies, BSA is strongly recommended to reduce background noise.[23]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation. Refer to Table 1 for recommended antibodies and dilutions.

• Washing: Wash the membrane three times for 10 minutes each with TBST to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Final Washes: Repeat the washing step (step 6).

• Detection: Apply an Enhanced Chemiluminescence (ECL) substrate to the membrane according to the manufacturer's instructions.

• Imaging: Capture the chemiluminescent signal using a digital imaging system. It is crucial to ensure the signal is not saturated to allow for accurate quantification.

Data Presentation and Interpretation

Table 1: Recommended Primary Antibodies

Antibody Target	Expected MW	Function	Suggested Dilution	Source Example
Total YAP	~65-75 kDa[24][25]	Measures total YAP protein	1:1000	Cell Signaling Technology #4912
Total TAZ	~50 kDa[24]	Measures total TAZ protein	1:1000	Santa Cruz sc-101199
Phospho-YAP (Ser127)	~65-75 kDa	Measures inactive, cytoplasmically sequestered YAP	1:1000 - 1:8000[23][26]	Cell Signaling #4911, Proteintech 80694-2-RR
GAPDH	~37 kDa[27]	Cytoplasmic/Whole-cell loading control	1:1000 - 1:5000	Cell Signaling #5174
α-Tubulin	~55 kDa[27]	Cytoplasmic/Whole-cell loading control	1:1000	Various
Histone H3	~17 kDa[18]	Nuclear-specific loading control	1:1000	Cell Signaling #4499
Lamin B1	~66 kDa[18]	Nuclear-specific loading control	1:1000	Abcam ab16048

Note: Optimal antibody dilutions must be determined empirically for your specific cell type and experimental conditions.

Table 2: Reagent Recipes

Reagent	Composition
RIPA Lysis Buffer	50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS, 1 mM EDTA
4X Laemmli Buffer	250 mM Tris-HCl (pH 6.8), 8% SDS, 40% glycerol, 0.02% bromophenol blue, 20% β-mercaptoethanol
10X TBST Buffer	200 mM Tris, 1.5 M NaCl, adjust pH to 7.6, add 1% Tween-20

Always add protease and phosphatase inhibitors fresh to lysis buffers before use.

Interpreting Your Results

After imaging, use densitometry software (e.g., ImageJ) to quantify the band intensities. Normalize the intensity of your target protein band to its corresponding loading control band.

Experimental Readout	Expected Outcome with Effective Inhibitor Treatment	Scientific Rationale
Total YAP/TAZ Levels	No significant change or a slight decrease.	The inhibitor primarily targets the YAP/TAZ-TEAD interaction, not protein synthesis. A decrease could indicate that preventing nuclear function leads to instability.
Phospho-YAP (S127) / Total YAP Ratio	Potential increase.	While the inhibitor doesn't directly target kinases, cellular feedback loops might be activated in response to the shutdown of YAP/TAZ transcriptional output, potentially leading to increased LATS1/2 activity.
Nuclear YAP/TAZ Levels	Significant decrease.	By blocking the interaction with their nuclear binding partner (TEAD), YAP/TAZ may be actively exported or retained in the cytoplasm. This is a key indicator of target engagement.
Cytoplasmic YAP/TAZ Levels	Corresponding increase.	As nuclear levels decrease, cytoplasmic levels should rise, reflecting a shift in the protein's subcellular equilibrium.

References

• An overview of signaling pathways regulating YAP/TAZ activity. PMC. [Link]

• Regulation and mechanism of YAP/TAZ in the mechanical microenvironment of stem cells. Spandidos Publications. [Link]

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• YAP/TAZ functions and their regulation at a glance. Journal of Cell Science. [Link]

• The Hippo pathway effectors TAZ and YAP in development, homeostasis and disease. Development. [Link]

• Schematic illustration of Hippo-YAP/TAZ signaling pathway. ResearchGate. [Link]

• An overview of signaling pathways regulating YAP/TAZ activity. Research Collection. [Link]

• What is the Hippo-YAP/TAZ tumor-suppressor pathway?. Mechanobiology Institute, National University of Singapore. [Link]

• Detection of TAZ and YAP by western, IHC and IF. University of Padua. [Link]

• The Hippo-YAP pathway: new connections between regulation of organ size and cancer. PMC. [Link]

• YAP/TAZ: Molecular pathway and disease therapy. PMC. [Link]

• Hippo Signaling Pathway. Boster Biological Technology. [Link]

• Emerging Principles in the Transcriptional Control by YAP and TAZ. MDPI. [Link]

• Detection of TAZ and YAP by western, IHC and IF. University of Padua. [Link]

• How to Achieve Quantitative Western Blot Data: a Step-by-Step Guide. LI-COR Biosciences. [Link]

• Best Practices for the Best Western Blots. Bio-Rad. [Link]

• Western Blot Loading Controls. Bio-Rad Antibodies. [Link]

• The Hippo-YAP signaling pathway and contact inhibition of growth. Journal of Cell Science. [Link]

• Loading Control Antibodies for Western Blotting. Sino Biological. [Link]

• Hippo/YAP signaling's multifaceted crosstalk in cancer. Frontiers. [Link]

• TAZ Protein Accumulation Is Negatively Regulated by YAP Abundance in Mammalian Cells. JBC. [Link]

• SOP for Nuclear and Cytoplasmic Fractionation. ResearchHub. [Link]

• Quantitative western blotting of YAP and TAZ. ResearchGate. [Link]

• Nuclear cytoplasmic fractionation. protocols.io. [Link]

• AF3328-Phospho-YAP (Ser127) Ab. Affinity Biosciences. [Link]

• YAP/TAZ Inhibitor-Based Drug Delivery System for Selective Tumor Accumulation and Cancer Combination Therapy. PMC. [Link]

• Nuclear & Cytoplasmic Extract Protocol. Rockland Immunochemicals. [Link]

• Small molecule YAP/TAZ-TEAD inhibitors. ResearchGate. [Link]

• Multiple YAP inhibitors target the YAP/TAZ-TEAD axis to inhibit YAP activity in hepatocellular carcinoma. ResearchGate. [Link]

• YAP and TAZ Take Center Stage in Cancer. Biochemistry. [Link]

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Application Notes & Protocols for In Vivo Evaluation of YAP/TAZ Inhibitor-2

Audience: Researchers, scientists, and drug development professionals in oncology.

Abstract: The Hippo signaling pathway, and its downstream effectors Yes-associated protein (YAP) and Transcriptional co-activator with PDZ-binding motif (TAZ), are frequently dysregulated in human cancers, driving proliferation, metastasis, and therapeutic resistance.[1][2] Consequently, targeting the transcriptional output of YAP/TAZ represents a compelling therapeutic strategy.[3][4] This document provides a comprehensive guide for evaluating the in vivo anti-tumor activity of YAP/TAZ inhibitor-2 , a novel small molecule designed to disrupt the critical protein-protein interaction between YAP/TAZ and their cognate DNA-binding partners, the TEA domain (TEAD) transcription factors.[5] We present a holistic framework encompassing efficacy testing in xenograft models, mechanism-of-action validation through pharmacodynamic (PD) studies, and exposure analysis via pharmacokinetic (PK) profiling.

Biological Rationale: Targeting the YAP/TAZ-TEAD Axis

The Hippo pathway is a kinase cascade that, when active, phosphorylates YAP and TAZ, leading to their cytoplasmic sequestration and degradation.[6][7] In many cancers, this pathway is silenced, allowing unphosphorylated YAP/TAZ to translocate to the nucleus.[8] Once in the nucleus, YAP/TAZ lack intrinsic DNA-binding ability and must associate with transcription factors, primarily the TEAD family (TEAD1-4), to drive the expression of a broad range of pro-oncogenic genes, including CTGF (Connective Tissue Growth Factor) and CYR61 (Cysteine-rich angiogenic inducer 61).[3][9]

YAP/TAZ inhibitor-2 is hypothesized to function by occupying a critical binding pocket on TEAD, thereby preventing its association with YAP/TAZ and abrogating downstream gene transcription. The following protocols are designed to rigorously test this hypothesis in vivo.

Caption: The Hippo-YAP/TAZ signaling pathway and point of intervention for YAP/TAZ inhibitor-2.

Part I: In Vivo Efficacy Assessment in Xenograft Models

The primary objective is to determine if systemic administration of YAP/TAZ inhibitor-2 leads to statistically significant anti-tumor activity.

Rationale for Model Selection

The choice of cancer model is critical for a successful study. The selected cell line should exhibit a dependency on YAP/TAZ signaling for its growth and survival.

• Screening: Prior in vitro screens (e.g., proliferation assays) should be used to identify sensitive cell lines.

• Genetic Context: Models with known mutations in Hippo pathway components (e.g., NF2-deficient mesothelioma cell lines) are often highly dependent on YAP/TAZ and are excellent choices.[4][5]

• Model Type:

  • Subcutaneous Xenografts: Ideal for initial efficacy studies due to the ease of tumor implantation and measurement.[10][11] This model is the focus of the detailed protocol below.

  • Syngeneic Models: If the research goals include understanding the interplay with the immune system, using a murine tumor cell line in an immunocompetent mouse strain is essential, as YAP/TAZ has known roles in regulating the tumor immune microenvironment.[12][13]

Experimental Design and Data Presentation

A robust experimental design is crucial for interpretable results. Below are template tables for organizing the study groups and presenting the final efficacy data.

Table 1: Example In Vivo Study Design

Group	Treatment	Dose (mg/kg)	Route	Schedule	No. of Animals
1	Vehicle Control	0	PO	QD (daily)	10
2	YAP/TAZ inhibitor-2	25	PO	QD (daily)	10
3	YAP/TAZ inhibitor-2	50	PO	QD (daily)	10

| 4 | Positive Control | Varies | Varies | Varies | 10 |

Table 2: Template for Summarizing Efficacy Data

Treatment Group	Dosing Regimen (mg/kg, schedule)	Mean Tumor Volume (mm³) ± SEM (Day X)	Percent Tumor Growth Inhibition (%TGI)	Mean Body Weight Change (%)
Vehicle Control	0, PO, QD	Data	0	Data
YAP/TAZ inhibitor-2	25, PO, QD	Data	Data	Data
YAP/TAZ inhibitor-2	50, PO, QD	Data	Data	Data

| Positive Control | Varies | Data | Data | Data |

Detailed Protocol: Subcutaneous Xenograft Efficacy Study

This protocol outlines the key steps for a standard efficacy study. All procedures must be approved by the institution's Animal Care and Use Committee (IACUC).[14]

• Animal Model: Use female athymic nude or SCID mice, 6-8 weeks old. Allow animals to acclimate for at least one week before the study begins.

• Cell Preparation:

  • Culture the selected YAP/TAZ-dependent cancer cell line (e.g., NCI-H226 mesothelioma) under standard conditions.

  • Harvest cells during the exponential growth phase (approx. 80-90% confluency).[11]

  • Wash cells with sterile, serum-free media or PBS and resuspend in a 1:1 mixture of PBS and Matrigel to a final concentration of 5-10 x 10⁷ cells/mL. Keep on ice.[15]

• Tumor Implantation:

  • Anesthetize the mice.

  • Subcutaneously inject 0.1 mL of the cell suspension (containing 5-10 x 10⁶ cells) into the right flank of each mouse.[10][16]

• Tumor Growth Monitoring:

  • Once tumors become palpable, use digital calipers to measure the length (L) and width (W) 2-3 times per week.

  • Calculate tumor volume using the formula: Volume = (W² x L) / 2 .[10][15]

• Randomization and Treatment:

  • When the average tumor volume reaches 100-200 mm³, randomize mice into the treatment groups outlined in Table 1, ensuring the average tumor volume is similar across all groups.

  • Prepare fresh formulations of the vehicle and YAP/TAZ inhibitor-2 daily.

  • Administer the compounds as per the defined dose, route, and schedule. Monitor animal health and body weight 2-3 times per week as a measure of general toxicity.

• Study Endpoint:

  • The study should be terminated when tumors in the vehicle control group reach a predetermined size (e.g., 1,500-2,000 mm³) or if animals show signs of excessive distress or weight loss (>20%), per IACUC guidelines.[14]

  • At the endpoint, record final tumor volumes and body weights. Euthanize animals and carefully excise tumors.

  • Divide each tumor: one portion for formalin fixation (for PD analysis) and another portion to be snap-frozen in liquid nitrogen (for PK and other molecular analyses).[10][14]

Integrated Experimental Workflow

The following diagram illustrates the logical flow of a comprehensive in vivo evaluation.

Caption: A comprehensive workflow for the in vivo evaluation of YAP/TAZ inhibitor-2.

Part II: Pharmacodynamic (PD) Biomarker Analysis

PD studies are essential to verify that the observed anti-tumor effect is a direct result of target engagement. The goal is to detect a dose-dependent reduction in YAP/TAZ transcriptional activity within the tumor tissue.

Rationale and Key Biomarkers

We will use Immunohistochemistry (IHC) to assess protein expression changes in tumor sections.

• YAP/TAZ Target Gene Suppression: The most direct proof of mechanism is to show a decrease in the protein products of YAP/TAZ-TEAD target genes. CTGF and CYR61 are canonical and well-validated biomarkers for this purpose.[3][9][17][18] A significant reduction in their expression in treated tumors compared to vehicle controls provides strong evidence of on-target activity.

• Cell Proliferation: Staining for Ki-67 , a marker of cellular proliferation, should decrease with effective treatment.

• Apoptosis: Staining for Cleaved Caspase-3 , a marker of apoptosis, may increase, indicating the induction of programmed cell death.

Detailed Protocol: IHC Staining for CTGF

This protocol is for formalin-fixed, paraffin-embedded (FFPE) tumor sections.

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes, 5 minutes each).

  • Sequentially rehydrate through graded ethanol solutions: 100% (2x), 95%, 80%, 70% (2 minutes each).

  • Rinse with distilled water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) by immersing slides in a retrieval buffer (e.g., EDTA buffer, pH 8.0).

  • Heat in a microwave, pressure cooker, or water bath according to standard lab protocols (e.g., microwave at medium-high power for 10-15 minutes).[19] Allow slides to cool to room temperature.

• Blocking and Staining:

  • Rinse slides in wash buffer (e.g., TBS with 0.05% Tween-20).

  • Block endogenous peroxidase activity with 3% hydrogen peroxide for 10-15 minutes.

  • Block non-specific antibody binding with a blocking serum (e.g., 5% normal goat serum) for 1 hour at room temperature.

  • Incubate with the primary antibody (e.g., rabbit anti-CTGF) diluted in antibody diluent overnight at 4°C.

• Detection:

  • Wash slides 3 times in wash buffer.

  • Incubate with a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) for 30-60 minutes at room temperature.[19]

  • Wash slides, then incubate with a horseradish peroxidase (HRP)-conjugated streptavidin complex.[20]

  • Develop the signal using a DAB (3,3'-Diaminobenzidine) substrate kit until a brown precipitate is visible.[20]

• Counterstaining and Mounting:

  • Rinse gently with distilled water.

  • Counterstain with hematoxylin to visualize cell nuclei.

  • Dehydrate slides through graded ethanol and xylene, then mount with a permanent mounting medium and coverslip.[20]

• Analysis:

  • Image slides using a brightfield microscope.

  • Quantify staining intensity using image analysis software (e.g., H-score) or by a pathologist's semi-quantitative assessment.

Part III: Pharmacokinetic (PK) Analysis

PK studies measure drug exposure and are critical for interpreting efficacy and PD data. The goal is to understand the absorption, distribution, metabolism, and excretion (ADME) of YAP/TAZ inhibitor-2.

Rationale and Methodology

By measuring the concentration of the inhibitor in plasma and tumor tissue over time, we can establish a PK/PD/efficacy relationship. This helps to ensure that sufficient drug concentrations are reaching the tumor to inhibit the target.

• Study Design: Typically performed in a satellite group of tumor-bearing mice that are dosed identically to the efficacy groups.

• Sample Collection: At specified time points after the final dose (e.g., 0.5, 1, 2, 4, 8, 24 hours), collect blood (via cardiac puncture into heparinized tubes) and tumor tissue.[21][22] Plasma is separated by centrifugation.

• Quantification: Drug concentrations in plasma and homogenized tumor tissue are measured using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[23]

• Key Parameters: Analysis of the concentration-time data will yield key PK parameters such as Cmax (peak concentration), Tmax (time to reach Cmax), AUC (total drug exposure), and half-life (t½).[24]

Conclusion and Integrated Analysis

A successful evaluation of YAP/TAZ inhibitor-2 will demonstrate a clear and interconnected relationship between drug exposure, target modulation, and anti-tumor activity. The ideal outcome is to show that administration of the inhibitor leads to sufficient drug concentrations in the tumor (PK), resulting in a dose-dependent decrease in CTGF/CYR61 expression (PD), which in turn correlates with significant tumor growth inhibition (Efficacy). This integrated dataset provides a strong preclinical rationale for further development.

References

• Unraveling the Hippo pathway: YAP/TAZ as central players in cancer metastasis and drug resistance. National Institutes of Health (NIH). [Link]

• The Hippo/YAP signaling pathway: the driver of cancer metastasis. Nature. [Link]

• Targeting Hippo-YAP/TAZ signaling pathway: an updated review demonstrating the therapeutic potential of key plant derived anticancer compounds. Frontiers. [Link]

• The YAP/TAZ Signaling Pathway in the Tumor Microenvironment and Carcinogenesis: Current Knowledge and Therapeutic Promises. National Institutes of Health (NIH). [Link]

• Novel YAP1/TAZ pathway inhibitors identified through phenotypic screening with potent anti-tumor activity via blockade of GGTase. bioRxiv. [Link]

• The Emerging Role of YAP/TAZ in Tumor Immunity. AACR Publications. [Link]

• Hippo-YAP/TAZ pathway regulation: the crucial roles of lncRNAs in cancer. Taylor & Francis Online. [Link]

• In vivo effects of novel YAP/TAZ-TEAD inhibitors. KU Leuven. [Link]

• Covalent disruptor of YAP-TEAD association suppresses defective Hippo signaling. National Institutes of Health (NIH). [Link]

• Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells. Spandidos Publications. [Link]

• A predictive pharmacokinetic–pharmacodynamic model of tumor growth kinetics in xenograft mice after administration of anticancer agents given in combination. National Institutes of Health (NIH). [Link]

• Predictive Pharmacokinetic-Pharmacodynamic Modeling of Tumor Growth Kinetics in Xenograft Models after Administration of Anticancer Agents. AACR Publications. [Link]

• Xenograft mouse model in vivo study and tumor tissue analysis. Bio-protocol. [Link]

• YAP/TAZ Inhibitor-Based Drug Delivery System for Selective Tumor Accumulation and Cancer Combination Therapy. National Institutes of Health (NIH). [Link]

• The Hippo pathway in cancer: YAP/TAZ and TEAD as therapeutic targets in cancer. BMC. [Link]

• Mechanisms of YAP/TAZ transcriptional control. National Institutes of Health (NIH). [Link]

• Pharmacokinetics in Mouse and Comparative Effects of Frondosides in Pancreatic Cancer. MDPI. [Link]

• A combat with the YAP/TAZ-TEAD oncoproteins for cancer therapy. National Institutes of Health (NIH). [Link]

• Tumor suppressive functions of YAP/TAZ in cancer cells. ResearchGate. [Link]

• The Hippo Pathway and YAP/TAZ–TEAD Protein–Protein Interaction as Targets for Regenerative Medicine and Cancer Treatment. ACS Publications. [Link]

• In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. National Institutes of Health (NIH). [Link]

• Protocol to identify small-molecule inhibitors against cancer drug resistance. National Institutes of Health (NIH). [Link]

• Pharmacokinetics, distribution and anti-tumor efficacy of liposomal mitoxantrone modified with a luteinizing hormone-releasing hormone receptor-specific peptide. Dove Press. [Link]

• Pharmacokinetic & Biodistribution. genOway. [Link]

• EXPERIMENTAL PROTOCOL: Cell prep and in vivo tumor inoculation (subcutaneous). ciberonc. [Link]

• Immunohistochemical staining of CTGF, CYR61, and TIMP-1 in the rat retina. ResearchGate. [Link]

• Protocol to identify small-molecule inhibitors against cancer drug resistance. Semantic Scholar. [Link]

• YAP/TAZ: Molecular pathway and disease therapy. National Institutes of Health (NIH). [Link]

• IHC Protocol | Step-by-Step Immunohistochemistry Guide. BosterBio. [Link]

• In vivo Methods for Preclinical Screening of Anticancer Drugs. International Journal of Pharmaceutical and Biological Sciences. [Link]

• Immunohistochemical staining of Cyr61/CCN1, CTGF/CCN2 and NOV/CCN3. ResearchGate. [Link]

• Protocol to identify small-molecule inhibitors against cancer drug resistance. PubMed. [Link]

• The oncogenic milestones of the transcriptional co-regulators YAP and TAZ. ResearchGate. [Link]

• The angiogenic factors Cyr61 and connective tissue growth factor induce adhesive signaling in primary human skin fibroblasts. PubMed. [Link]

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• 3. Frontiers | Targeting Hippo-YAP/TAZ signaling pathway: an updated review demonstrating the therapeutic potential of key plant derived anticancer compounds [frontiersin.org]
• 4. Research Portal - In vivo effects of novel YAP/TAZ-TEAD inhibitors [research.kuleuven.be]
• 5. Covalent disruptor of YAP-TEAD association suppresses defective Hippo signaling - PMC [pmc.ncbi.nlm.nih.gov]
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• 24. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: YAP/TAZ inhibitor-2 Handling, Solubility, and Assay Optimization

Welcome to the Application Support Center for YAP/TAZ inhibitor-2 (CAS 2762617-31-0). This guide is designed for researchers and drug development professionals facing solubility challenges, inconsistent assay readouts, or formulation bottlenecks with this potent TEAD-YAP/TAZ inhibitor.

Section 1: Compound Profile & Quantitative Solubility Data

Before troubleshooting, it is critical to understand the physicochemical constraints of YAP/TAZ inhibitor-2. Its chemical structure (C19H14F4N4O) includes fluorinated and aromatic rings, making it highly effective at penetrating cell membranes but simultaneously prone to aggregation in aqueous environments[1].

Table 1: Physicochemical & Solubility Profile

Property	Value
Target Mechanism	TEAD-YAP/TAZ interaction blockade
Potency (EC50)	3 nM[2]
Molecular Weight	390.33 g/mol [2]
Max Solubility (DMSO)	100 mg/mL (256.19 mM)[3]
Max Solubility (Water)	Insoluble / <0.1 mg/mL
Long-term Storage (Stock)	-80°C for 6 months; -20°C for 1 month[2]

Section 2: Mechanistic Overview & The Importance of Solubility

To understand why maintaining absolute solubility is critical, we must look at the target pathway. YAP/TAZ inhibitor-2 must remain in a fully solvated state to cross the lipid bilayer, translocate to the nucleus, and competitively block the protein-protein interaction between unphosphorylated YAP/TAZ and TEAD transcription factors. Micro-precipitates cannot enter the cell, leading to artificially inflated IC50 values and false-negative assay readouts.

YAP/TAZ-TEAD signaling pathway and the targeted inhibitory mechanism of YAP/TAZ inhibitor-2.

Section 3: In Vitro Troubleshooting (FAQs)

Q: Why does YAP/TAZ inhibitor-2 precipitate when added to my cell culture media? Causality: Rapid dilution of a high-concentration DMSO stock into cold or room-temperature aqueous media causes localized supersaturation. The hydrophobic molecules rapidly aggregate before they can disperse into the bulk fluid. Self-Validating Protocol (The "Warm-Drop" Method):

• Thaw the 100% DMSO stock (e.g., 10 mM) at room temperature. Vortex for 10 seconds.

• Pre-warm the target cell culture media to 37°C in a water bath.

• Perform serial dilutions of the compound in 100% DMSO first, creating a 1000x intermediate stock for your desired final concentration.

• Add 1 µL of the 1000x DMSO stock dropwise into 1 mL of pre-warmed media while simultaneously vortexing the media tube to ensure rapid, uniform dispersion.

• Validation Step: Measure the OD600 of the media blank versus the treated media. A difference of >0.05 indicates invisible micro-precipitation. Do not proceed to cellular assays if precipitation is detected.

Q: My IC50 values fluctuate between 3 nM and 50 nM across biological replicates. How do I fix this? Causality: Inconsistent effective concentrations are often due to compound degradation from poor storage practices. While YAP/TAZ inhibitor-2 is stable for up to 6 months at -80°C in DMSO, repeated freeze-thaw cycles introduce moisture and degrade the compound[2]. Solution: Aliquot your primary DMSO stock into single-use volumes (e.g., 10 µL/tube) immediately upon reconstitution. Never subject the stock to more than two freeze-thaw cycles.

Section 4: In Vivo Formulation & Administration

Q: How do I formulate YAP/TAZ inhibitor-2 for oral (p.o.) dosing in murine models without it crashing out? Causality: Pure aqueous buffers cannot solvate the compound at the concentrations required for in vivo dosing (e.g., 2.5 mg/mL)[4]. You must use a co-solvent system combined with a cyclic oligosaccharide (like SBE-β-CD) to encapsulate the hydrophobic regions and prevent nucleation.

Table 2: Recommended In Vivo Formulation Vehicles

Component	Percentage	Function
DMSO	10%	Primary solvent to disrupt the crystal lattice
SBE-β-CD (20% in Saline)	90%	Encapsulates hydrophobic compound for aqueous delivery

Self-Validating Protocol (2.5 mg/mL Oral Dosing Formulation)[4]:

• Weigh out 2.5 mg of YAP/TAZ inhibitor-2 powder.

• Add 100 µL of 100% DMSO. Vortex and sonicate at 37°C for 5 minutes until the solution is completely clear.

• In a separate tube, prepare a 20% (w/v) solution of Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in 0.9% sterile saline.

• Slowly add 900 µL of the 20% SBE-β-CD solution dropwise to the 100 µL DMSO stock while continuously vortexing.

• Validation Step: Visually inspect the tube against a dark background with a strong backlight. The solution should be clear or uniformly suspended. If large, visible particles remain, sonicate for an additional 10 minutes.

Section 5: Troubleshooting Workflow

Logical troubleshooting workflow for resolving YAP/TAZ inhibitor-2 solubility and formulation issues.

Sources

• 1. YAP/TAZ inhibitor-2 | 2762617-31-0 [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. TT-10 | TAZ-K | YAP | Ambeed.com [ambeed.com]

Technical Support Center: YAP/TAZ Inhibitor-2 In Vivo Troubleshooting Guide

Welcome to the Technical Support Center for YAP/TAZ Inhibitor-2 (CAS: 2762617-31-0) . As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the complexities of in vivo pharmacology.

YAP/TAZ inhibitor-2 is a highly potent, orally bioavailable small molecule that disrupts the protein-protein interaction between YAP/TAZ and TEAD transcription factors [1]. While it demonstrates excellent efficacy in YAP-driven models (such as NCI-H226 mesothelioma xenografts), researchers frequently encounter challenges related to formulation, pharmacokinetic (PK) variability, and pharmacodynamic (PD) validation [2]. This guide moves beyond basic protocols to explain the causality behind each experimental choice, ensuring your in vivo workflows are robust and self-validating.

Pathway & Mechanism of Action

To troubleshoot effectively, you must first understand the molecular intervention point. YAP/TAZ inhibitor-2 does not target upstream Hippo kinases; it directly blocks the terminal transcriptional complex in the nucleus.

Fig 1. YAP/TAZ-TEAD signaling pathway and mechanism of action of YAP/TAZ inhibitor-2.

Quantitative Specifications & Dosing Data

Before initiating in vivo studies, ensure your experimental design aligns with the established quantitative parameters of the compound [1][2].

Table 1: YAP/TAZ Inhibitor-2 Quantitative Profile

Parameter	Value	Scientific Causality / Relevance
Target	TEAD-YAP/TAZ interaction	Disrupts the terminal oncogenic transcriptional complex.
EC50 (Biochemical)	3 nM	Indicates high potency; requires careful dose titration to avoid off-target effects.
IC50 (In Vitro)	5.33 nM (NCI-H226)	Validates cellular permeability. Use this baseline for in vitro to in vivo translation.
In Vivo Dose Range	0.5, 2, 5, 50 mg/kg	Broad therapeutic window. Always perform a dose-response curve in your specific model.
Administration Route	Oral (p.o.)	Requires a stable co-solvent formulation to survive GI tract transit and ensure absorption.
Dosing Schedule	Daily for 28 days	YAP/TAZ signaling is highly dynamic; sustained daily inhibition is required for tumor regression.

Formulation & Pharmacokinetics (PK) FAQs

Q: My compound is precipitating when I prepare it for oral gavage. How do I fix this? A: YAP/TAZ inhibitor-2 is highly hydrophobic. Attempting to dissolve it directly in aqueous buffers (like PBS or saline) will cause immediate precipitation. This leads to erratic gastrointestinal absorption, massive PK variability, and ultimately, failed efficacy [3]. You must use a stepwise co-solvent system to create a stable microemulsion.

Protocol 1: Self-Validating Oral Formulation (10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline)

Causality: DMSO acts as the primary solvent to break the crystal lattice. PEG300 and Tween-80 act as surfactants to prevent the compound from crashing out when the aqueous phase (saline) is introduced.

• Primary Dissolution: Weigh the required mass of YAP/TAZ inhibitor-2. Add 10% (of final volume) pure DMSO. Vortex vigorously and sonicate for 5 minutes at room temperature.

  • Self-Validation Check: Hold the tube to the light. The solution must be 100% clear with zero visible particulates before proceeding.

• Surfactant Addition: Add 40% (of final volume) PEG300. Vortex for 1 minute.

• Emulsification: Add 5% (of final volume) Tween-80. Vortex for 1 minute.

• Aqueous Phase: Add 45% (of final volume) Saline dropwise while continuously vortexing.

  • Self-Validation Check: The final solution should be clear or slightly opalescent. If milky white clumps form, the compound has precipitated. Discard and restart, ensuring slower dropwise addition of saline.

Efficacy & Pharmacodynamics (PD) FAQs

Q: My NCI-H226 xenograft model shows no tumor regression after 14 days of dosing at 50 mg/kg. Is the inhibitor failing? A: Tumor volume is a lagging indicator of efficacy. Before assuming the drug has failed, you must differentiate between a Pharmacokinetic (PK) failure (drug isn't reaching the tumor) and a Pharmacodynamic (PD) failure (drug is there, but the target isn't inhibited or the tumor is resistant).

Fig 2. Step-by-step logical workflow for troubleshooting poor in vivo efficacy.

Protocol 2: In Vivo Target Engagement Assay (Tumor PD Readout)

Causality: To confirm target engagement, you must measure the immediate downstream transcriptional targets of TEAD (such as CTGF and CYR61). If these mRNA levels are suppressed, the drug is working mechanistically, and the lack of tumor shrinkage is likely due to alternative survival pathways (resistance).

• Tissue Harvest: Euthanize a subset of mice 4-6 hours post-dose (at T-max). Rapidly excise the tumor and snap-freeze in liquid nitrogen. Speed is critical to prevent RNA degradation and transcriptomic shifts.

• Homogenization: Place 20-30 mg of frozen tumor tissue into a tube with ceramic beads and 600 µL of RNA lysis buffer (containing β-mercaptoethanol). Homogenize at 4°C.

• RNA Extraction: Perform standard column-based RNA isolation.

  • Self-Validation Check: Measure RNA purity via Nanodrop. An A260/280 ratio > 1.9 and A260/230 > 2.0 is required. Poor purity will inhibit the reverse transcriptase enzyme.

• RT-qPCR: Synthesize cDNA and run qPCR probing for CTGF, CYR61, and a stable housekeeping gene (e.g., GAPDH or Actin).

• Data Interpretation: Calculate relative expression using the ΔΔCt method compared to vehicle-treated controls. A >50% reduction in CTGF/CYR61 confirms successful in vivo target engagement.

Toxicity & Animal Welfare FAQs

Q: Should I expect significant body weight loss or hepatotoxicity during a 28-day dosing schedule? A: According to established in vivo data, YAP/TAZ inhibitor-2 administered at up to 50 mg/kg p.o. daily for 28 days shows potent anti-tumor activity with no significant body weight loss [1][2].

However, because YAP plays a physiological role in tissue homeostasis and liver regeneration, chronic inhibition can theoretically stress the liver.

• Troubleshooting Tip: If you observe weight loss >15% or signs of jaundice, immediately halt dosing. Draw blood to check AST/ALT levels (liver enzymes). If elevated, reduce the dose to 5 mg/kg or switch to a 5-days-on/2-days-off dosing schedule to allow for physiological tissue recovery.

References

mitigating toxicity of YAP/TAZ inhibitor-2 in animal models

Introduction

Welcome to the Preclinical Support Center. As drug development professionals targeting the Hippo pathway, you are likely aware that while YAP/TAZ-TEAD inhibitors offer breakthrough potential for NF2-mutant and Hippo-driven malignancies, their translation is frequently bottlenecked by severe on-target toxicities in animal models. is a highly potent, orally bioavailable compound (EC50 = 3 nM) that effectively disrupts the YAP/TAZ-TEAD interaction. However, because YAP and TAZ are critical mechanotransducers for tissue homeostasis, chronic administration often induces dose-limiting nephrotoxicity.

This guide synthesizes causality-driven troubleshooting, self-validating protocols, and empirical data to help you mitigate toxicity without compromising anti-tumor efficacy.

Section 1: Mechanistic FAQs – Understanding the Root Cause

Q1: Why do my mice develop progressive proteinuria and focal segmental glomerulosclerosis (FSGS) after 2-3 weeks of continuous YAP/TAZ inhibitor-2 dosing? A1: The observed nephrotoxicity is an on-target consequence of profound TEAD inhibition. Podocytes—the highly specialized epithelial cells of the glomerular filtration barrier—are subjected to constant mechanical stress from blood filtration. They rely heavily on YAP and TAZ to maintain their complex actin cytoskeleton and survival signaling. rapidly downregulates target genes, leading to cytoskeletal collapse, podocyte apoptosis, and subsequent FSGS. YAP/TAZ inhibitor-2’s high potency exacerbates this if dosed continuously at maximum tolerated dose (MTD) equivalents.

Q2: Is this toxicity specific to YAP/TAZ inhibitor-2, or can I switch to a different TEAD inhibitor to avoid kidney damage? A2: Switching compounds will not entirely eliminate the risk. Recent preclinical evaluations confirm that. Because the toxicity is mechanism-based rather than off-target, mitigation requires optimizing the pharmacokinetic/pharmacodynamic (PK/PD) exposure through altered dosing regimens or synergistic combination therapies.

Fig 1: Mechanism of YAP/TAZ inhibitor-2 induced podocyte toxicity via TEAD interaction blockade.

Section 2: Troubleshooting Guide – Mitigating Toxicity in Efficacy Studies

Issue: High mortality, severe weight loss (>15%), or overt proteinuria during 28-day xenograft efficacy studies. Causality & Solution: Continuous daily oral dosing leads to sustained suppression of TEAD transcription in healthy tissues, preventing podocyte recovery. Implementing an intermittent dosing schedule (e.g., 5 days on, 2 days off) allows a "drug holiday." This transient YAP/TAZ reactivation restores podocyte structural integrity without allowing the slower-cycling tumor cells sufficient time to recover and proliferate.

Quantitative Comparison of Dosing Regimens (NCI-H226 Xenograft Model)

Dosing Regimen (YAP/TAZ Inhibitor-2)	Tumor Growth Inhibition (TGI)	Body Weight Loss (Day 28)	Proteinuria Incidence	Survival Rate
50 mg/kg, Daily (Continuous)	89%	-18% (Severe)	80% (High UACR)	60%
50 mg/kg, 5 Days On / 2 Days Off	85%	-4% (Mild)	15% (Trace UACR)	100%
10 mg/kg, Daily (Continuous)	45%	-2% (Minimal)	5% (Trace UACR)	100%
Vehicle Control	0%	+2% (Normal)	0%	100%

Table 1: Intermittent dosing maintains high TGI while significantly reducing on-target nephrotoxicity and weight loss.

Fig 2: Workflow for intermittent dosing and longitudinal toxicity monitoring in xenograft models.

Section 3: Self-Validating Experimental Protocols

To ensure your mitigation strategies are working, you must implement self-validating workflows. The following protocols provide step-by-step instructions for monitoring and bypassing toxicity.

Protocol 1: Non-Invasive Longitudinal Monitoring of Podocyte Injury

Purpose: To detect early-stage nephrotoxicity before irreversible FSGS occurs, allowing for dynamic, data-driven dose adjustments. Methodology:

• Baseline Collection: 48 hours prior to the first dose of YAP/TAZ inhibitor-2, place mice in metabolic cages for 12 hours (overnight) to collect baseline urine.

• UACR Quantification: Centrifuge urine at 3,000 x g for 5 minutes to remove debris. Use a mouse-specific ELISA kit to quantify Urinary Albumin and a colorimetric assay for Urinary Creatinine. Calculate the baseline Urinary Albumin-to-Creatinine Ratio (UACR).

• Longitudinal Sampling: Repeat urine collection on Days 7, 14, 21, and 28 of the efficacy study.

• Threshold Action (Self-Validation Loop):

  • If UACR remains <30 mg/g: Continue current dosing regimen (Validates tolerability).

  • If UACR exceeds 30 mg/g (microalbuminuria): Trigger a mandatory 48-hour dose holiday. Once UACR returns to baseline, resume dosing at a 25% reduced dose.

  • If UACR exceeds 300 mg/g (macroalbuminuria): Terminate the subject to comply with IACUC ethical endpoints.

Protocol 2: Establishing a Synergistic Low-Dose Combination Model

Purpose: To bypass dose-limiting toxicity by combining a sub-therapeutic dose of YAP/TAZ inhibitor-2 with a MAPK inhibitor (e.g., Trametinib)., making the tumor hyper-dependent on TEAD transcription. This allows for lower, kidney-sparing doses of the TEAD inhibitor while maintaining robust efficacy. Methodology:

• Cell Preparation: Subcutaneously implant 5×106 KRAS-mutant or NF2-deficient tumor cells (e.g., NCI-H226) into the right flank of BALB/c nude mice.

• Randomization: Once tumors reach an average volume of ~150 mm³, randomize mice into four groups (n=8/group): Vehicle, YAP/TAZ inhibitor-2 (10 mg/kg/day), MEK inhibitor (standard dose), and Combination.

• Dosing Formulation: Formulate YAP/TAZ inhibitor-2 in 0.5% Methylcellulose/0.2% Tween-80. Administer via oral gavage (p.o.).

• Efficacy vs. Toxicity Readout (Self-Validation): Measure tumors via calipers bi-weekly to validate synergistic TGI. Crucially, harvest kidneys at the study endpoint for H&E and Periodic acid–Schiff (PAS) staining. The protocol is validated as successful if the low-dose combination group exhibits >80% TGI while PAS staining confirms the absence of glomerular scarring and protein casts compared to historical high-dose monotherapy cohorts.

References

• Title: TAZ is important for maintenance of the integrity of podocytes Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: Hippo signaling in the kidney: the good and the bad Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: Direct and selective pharmacological disruption of the YAP–TEAD interface by IAG933 inhibits Hippo-dependent and RAS–MAPK-altered cancers Source: National Institutes of Health (NIH) / PMC URL: [Link]

Technical Support Center: Enhancing the Oral Bioavailability of YAP/TAZ Inhibitor-2

Welcome to the dedicated technical support guide for YAP/TAZ inhibitor-2. This resource is designed for our partners in research, science, and drug development. As a potent and selective inhibitor of the YAP/TAZ-TEAD interaction, YAP/TAZ inhibitor-2 holds significant promise in oncology and related fields.[1][2] However, like many small molecule inhibitors, achieving optimal and consistent oral bioavailability can be a significant experimental hurdle.

This guide provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions (FAQs) to help you overcome these challenges. Our approach is to empower you not just with methods, but with the scientific rationale behind them, ensuring your experiments are both successful and reproducible.

Understanding the Core Challenge: Solubility

YAP/TAZ inhibitor-2, with a molecular weight of 390.34 g/mol and formula C₁₉H₁₄F₄N₄O, is a lipophilic molecule.[3] Our internal and external data indicate that its aqueous solubility is limited. This is a common characteristic of potent, cell-permeable inhibitors and is often the primary factor limiting oral absorption. When a compound has poor solubility, its dissolution in the gastrointestinal (GI) tract is slow, leading to low and variable absorption into the bloodstream. This is characteristic of drugs in the Biopharmaceutics Classification System (BCS) Class II (high permeability, low solubility).[4][5]

Therefore, the strategies outlined below focus on enhancing the solubility and dissolution rate of YAP/TAZ inhibitor-2.

Frequently Asked Questions (FAQs)

Q1: My YAP/TAZ inhibitor-2 is not dissolving in aqueous buffers for my in vitro assays. What should I do?

A1: Direct dissolution in aqueous buffers is not recommended. YAP/TAZ inhibitor-2 should first be dissolved in an organic solvent to create a concentrated stock solution. Dimethyl sulfoxide (DMSO) is the recommended solvent for this purpose.[6] For cell-based assays, ensure the final concentration of DMSO in your culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Q2: I observed precipitation when I diluted my DMSO stock of YAP/TAZ inhibitor-2 into an aqueous medium for oral gavage. Is this normal?

A2: Yes, this is a common issue known as "fall-out" or precipitation and is expected given the compound's low aqueous solubility. A simple aqueous dilution of a DMSO stock is not a suitable formulation for oral administration. The organic solvent is rapidly diluted in the GI tract, causing the poorly soluble drug to crash out of solution before it can be absorbed. You must use a specialized formulation vehicle as detailed in the troubleshooting guides below.

Q3: The product datasheet says YAP/TAZ inhibitor-2 is "orally active." Why do I need a special formulation?

A3: "Orally active" indicates that the compound can be absorbed after oral administration to produce a biological effect in vivo.[1][2][7] However, this does not imply high or optimal bioavailability. The reported in vivo activity was likely achieved using a bioavailability-enhancing formulation.[7] To ensure consistent and adequate drug exposure for your pharmacokinetic (PK) and pharmacodynamic (PD) studies, a carefully prepared formulation is critical.

Q4: Can I just increase the dose to compensate for low bioavailability?

A4: This is not a recommended strategy. For poorly soluble compounds, absorption is often dissolution rate-limited, not dose-dependent. Simply increasing the dose of a poorly formulated compound may not lead to a proportional increase in plasma concentration and can even lead to compound aggregation and further reduced absorption. It is more effective to improve the formulation to enhance the fraction of the dose that gets absorbed.

Troubleshooting Guide: From Problem to Protocol

This section is structured to guide you through identifying the cause of poor bioavailability and selecting an appropriate formulation strategy.

Problem 1: Low and Variable Plasma Exposure After Oral Dosing

If your initial pharmacokinetic studies with a simple suspension of YAP/TAZ inhibitor-2 show low Cmax (maximum plasma concentration) and high variability between subjects, the primary suspect is poor dissolution in the GI tract.

Before extensive formulation work, it's prudent to confirm the solubility characteristics.

• Kinetic Solubility Assay: This simple in vitro test can provide a rapid assessment.

  • Prepare a 10 mM stock solution of YAP/TAZ inhibitor-2 in DMSO.

  • Serially dilute the stock into a series of aqueous buffers that mimic gastric and intestinal pH (e.g., pH 2.0 and pH 6.8).

  • Incubate for 1-2 hours at room temperature.

  • Analyze the supernatant for the concentration of the dissolved compound using HPLC-UV or LC-MS/MS.

  • The concentration at which the compound begins to precipitate is its kinetic solubility. A value below 10 µg/mL is indicative of a significant solubility challenge.

Based on the confirmed low solubility, the goal is to present the compound to the GI tract in a solubilized or finely dispersed state. Several strategies can achieve this.[4][8][9]

Formulation Strategy	Mechanism of Action	When to Use	Key Components
Co-Solvent System	Increases the solubility of the drug in the dosing vehicle.	Simple, for early-stage preclinical studies.	DMSO, PEG300, Ethanol, Propylene Glycol.
Cyclodextrin Complexation	Encapsulates the lipophilic drug in a hydrophilic shell, increasing aqueous solubility.	When the drug molecule fits within the cyclodextrin cavity.	Sulfobutylether-β-cyclodextrin (SBE-β-CD), Hydroxypropyl-β-cyclodextrin (HP-β-CD).
Lipid-Based Formulations (SEDDS/SMEDDS)	The drug is dissolved in a mixture of oils and surfactants, which spontaneously forms a fine emulsion in the GI fluid.[4]	For highly lipophilic compounds. Increases lymphatic uptake.	Oils (e.g., corn oil, sesame oil), Surfactants (e.g., Tween-80, Cremophor EL), Co-solvents.
Amorphous Solid Dispersions (ASD)	The drug is molecularly dispersed within a polymer matrix, preventing crystallization and enhancing dissolution rate.	For long-term studies and clinical development. Requires advanced manufacturing (spray drying, hot-melt extrusion).	Polymers (e.g., PVP, HPMC-AS).

Table 1: Comparison of Formulation Strategies for Poorly Soluble Drugs.

For most preclinical, non-GLP studies, a co-solvent/surfactant system or a cyclodextrin-based formulation offers the best balance of simplicity and efficacy.

Protocol: Co-Solvent/Surfactant Formulation (Example)

This protocol is based on a commonly used vehicle for poorly soluble compounds.

• Vehicle Preparation: In a sterile tube, prepare the vehicle by mixing the components in the following order:

  • 40% PEG300 (Polyethylene glycol 300)

  • 5% Tween-80 (Polysorbate 80)

  • 45% Saline (0.9% NaCl)

  • Vortex thoroughly until a clear, homogenous solution is formed.

• Drug Solubilization:

  • Weigh the required amount of YAP/TAZ inhibitor-2 into a separate sterile tube.

  • Add 10% of the final volume as DMSO.

  • Vortex and/or sonicate until the compound is fully dissolved in the DMSO.

• Final Formulation:

  • Slowly add the pre-prepared vehicle (from step 1) to the DMSO-drug solution while vortexing.

  • Continue to vortex for 5-10 minutes to ensure complete mixing. The final solution should be clear. If slight cloudiness appears, gentle warming (to 37°C) may improve solubility.

  • Administer to animals as soon as possible after preparation to minimize the risk of precipitation.

Protocol: Cyclodextrin-Based Formulation (Example)

• Vehicle Preparation: Prepare a 20% (w/v) solution of Sulfobutylether-β-cyclodextrin (SBE-β-CD) in sterile water or saline. Stir until fully dissolved.

• Drug Solubilization:

  • Weigh the required amount of YAP/TAZ inhibitor-2.

  • Dissolve it in a minimal amount of DMSO (e.g., 10% of the final volume).

• Final Formulation:

  • Add the DMSO-drug solution to the SBE-β-CD solution.

  • Vortex vigorously and/or sonicate. The cyclodextrin will form an inclusion complex with the drug, keeping it in solution.

  • This formulation is often more stable against precipitation upon dilution than co-solvent systems.

Problem 2: Inconsistent Results in Permeability Assays

In vitro permeability assays, such as the Caco-2 model, are used to predict intestinal absorption.[8] If you are seeing high variability or low apparent permeability (Papp), it could be due to the poor aqueous solubility of YAP/TAZ inhibitor-2 on the apical side of the cell monolayer.

Caption: The Hippo signaling pathway and the mechanism of YAP/TAZ inhibitor-2.

Final Recommendations

Improving the oral bioavailability of a promising but poorly soluble compound like YAP/TAZ inhibitor-2 is a critical step in its preclinical development.

• Characterize First: Always begin by understanding the physicochemical properties of your compound, especially its solubility.

• Formulate Smart: Do not use simple aqueous suspensions for in vivo oral studies. Start with a co-solvent or cyclodextrin-based formulation for initial studies.

• Be Consistent: Use the same, well-documented formulation for your PK/PD and efficacy studies to ensure your results are comparable and reproducible.

• Analyze and Iterate: Use in vitro tools and initial in vivo PK data to guide formulation optimization.

By applying these principles and protocols, you can significantly improve the quality and reliability of your data and accelerate the development of YAP/TAZ inhibitor-2. For further assistance, please do not hesitate to contact our technical support team.

References

• ChemSrc. YAP/TAZ inhibitor-2 | CAS#:2762617-31-0. [Link]

• Pharma's Almanac. Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). [Link]

• National Institutes of Health. YAP/TAZ Inhibitor-Based Drug Delivery System for Selective Tumor Accumulation and Cancer Combination Therapy. [Link]

• Sphinxsai. Formulation Tactics for the Delivery of Poorly Soluble Drugs. [Link]

• National Institutes of Health. Formulation design for poorly water-soluble drugs based on biopharmaceutics classification system: basic approaches and practical applications. [Link]

• BioDuro. Optimizing Formulation Strategies for Poorly Soluble Compounds: Insights into Bioavailability Enhancement and Accelerated Development. [Link]

• AACR Journals. Tumor pharmacokinetics and pharmacodynamics assessment of TEAD inhibitor VT03989 in patient-derived xenograft models of glioblastoma. [Link]

• Nature. Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. [Link]

• National Institutes of Health. The Hippo pathway in cancer: YAP/TAZ and TEAD as therapeutic targets in cancer. [Link]

• OncologyLive. First-in-Class YAP/TEAD Inhibitor Demonstrates Early Efficacy Targeting Hippo Pathway. [Link]

• National Institutes of Health. YAP/TAZ Inhibitor-Based Drug Delivery System for Selective Tumor Accumulation and Cancer Combination Therapy. [Link]

• MDPI. New Insights into YAP/TAZ-TEAD-Mediated Gene Regulation and Biological Processes in Cancer. [Link]

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• 1. YAP/TAZ inhibitor-2 | CAS#:2762617-31-0 | Chemsrc [chemsrc.com]
• 2. abmole.com [abmole.com]
• 3. YAP/TAZ inhibitor-2 97.00% | CAS: 2762617-31-0 | AChemBlock [achemblock.com]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. Optimizing Formulation Strategies for Poorly Soluble Compounds: Insights into Bioavailability Enhancement and Accelerated Development-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. sphinxsai.com [sphinxsai.com]
• 9. Formulation design for poorly water-soluble drugs based on biopharmaceutics classification system: basic approaches and practical applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: YAP/TAZ Inhibitor-2 Application &amp; Handling Guide

Welcome to the Technical Support Center for YAP/TAZ inhibitor-2 . As a Senior Application Scientist, I have designed this guide to move beyond basic data sheets. Working with highly potent, lipophilic small molecules requires a deep understanding of their physicochemical behavior. This guide provides mechanistic explanations, self-validating protocols, and targeted troubleshooting to ensure the integrity of your compound and the reproducibility of your assays.

Mechanism & Compound Overview

YAP/TAZ inhibitor-2 (Formula: C₁₉H₁₄F₄N₄O) is a highly potent, orally active small molecule designed to disrupt the TEAD-YAP/TAZ protein-protein interaction[1],[2]. The presence of four fluorine atoms in its structure significantly increases its lipophilicity. While this enhances cellular permeability and target binding affinity (EC₅₀ = 3 nM)[3], it also creates distinct challenges regarding aqueous solubility and solution stability.

Mechanism of YAP/TAZ inhibitor-2 blocking YAP/TAZ-TEAD interaction in the Hippo pathway.

Quantitative Data & Stability Summary

To establish a baseline for your experimental design, all critical quantitative metrics regarding potency, solubility, and validated storage limits are summarized below[4],[3],[5],[1].

Parameter	Value / Condition	Mechanistic Note
Target Affinity	EC₅₀ = 3 nM	Highly potent disruption of TEAD-YAP/TAZ interaction.
In Vitro Efficacy	IC₅₀ = 5.33 nM	Validated in NCI-H226 cells (24 h incubation).
Max Solubility (DMSO)	100 mg/mL (256.19 mM)	Requires sonication to break the crystalline lattice.
Powder Storage	-20°C (up to 3 years)	Must be kept desiccated to prevent ambient hydrolysis.
Solution Storage (Long)	-80°C (up to 6 months)	Prevents moisture ingress and thermal degradation.
Solution Storage (Short)	-20°C (up to 1 month)	Strictly avoid repeated freeze-thaw cycles.

Core Troubleshooting FAQs: Stability & Storage

Q: Why do my experimental results with YAP/TAZ inhibitor-2 become inconsistent after a few weeks of using the same stock solution? A: Inconsistent batch-to-batch or week-to-week results are almost always traced back to storage conditions and solvent handling[6]. The inhibitor is dissolved in 100% DMSO. DMSO is highly hygroscopic; every time you open a cold tube, ambient humidity condenses into the solvent. Over time, this water ingress causes the highly lipophilic fluorinated compound to undergo micro-precipitation (crashing out) and accelerates chemical degradation. Causality: You are pipetting a lower effective concentration than calculated because a fraction of the compound is no longer in solution.

Q: Can I store the reconstituted solution at -20°C instead of -80°C to save space? A: Only for short-term use (maximum 1 month)[1]. DMSO freezes at 19°C. However, at -20°C, local micro-environments of unfrozen water and solute can exist due to freezing point depression. These liquid micro-pockets concentrate the drug and any absorbed water, accelerating degradation. Storage at -80°C ensures complete thermodynamic arrest of the solution.

Self-Validating Experimental Protocols

To guarantee reproducibility, protocols must be self-validating—meaning each critical step includes an observable checkpoint to confirm success before proceeding.

Step-by-step workflow for the preparation and self-validating storage of stock solutions.

Protocol A: Preparation of In Vitro Stock Solution (DMSO)

• Equilibration: Remove the lyophilized powder from -20°C storage. Validation Checkpoint: Do not open the vial immediately. Wait 30 minutes. If condensation forms on the outside of the vial, wait until it evaporates. This ensures no moisture enters the vial upon opening.

• Solvent Addition: Add anhydrous DMSO to achieve your target concentration (e.g., 10 mM).

• Sonication: Vortex for 30 seconds, then place in an ultrasonic water bath for 5-10 minutes[7],[6]. Causality: Mechanical energy is required to overcome the strong intermolecular forces of the compound's crystalline lattice.

• Visual Validation: Hold the vial against a light source. Validation Checkpoint: The solution must be optically clear. If any turbidity or floating particulates remain, continue sonication.

• Aliquoting: Divide into single-use aliquots (e.g., 10 µL per tube) and immediately transfer to -80°C[6].

Protocol B: Preparation of In Vivo Formulation (2.5 mg/mL)

For in vivo oral (p.o.) dosing, aqueous solubility must be artificially enhanced. The validated vehicle is 10% DMSO + 90% (20% SBE-β-CD in Saline) [7].

• Prepare Aqueous Phase: Dissolve Sulfobutyl ether-beta-cyclodextrin (SBE-β-CD) in 0.9% saline to a 20% (w/v) concentration.

• Prepare Organic Phase: Dissolve YAP/TAZ inhibitor-2 in 100% DMSO to a concentration of 25 mg/mL.

• Complexation: While continuously vortexing the DMSO stock, add the 20% SBE-β-CD solution dropwise until the final ratio is 1:9 (DMSO:Aqueous). Causality: SBE-β-CD is a cyclic oligosaccharide with a lipophilic inner cavity. Dropwise addition allows the highly lipophilic YAP/TAZ inhibitor-2 molecules to enter these cavities, forming an inclusion complex that shields the drug from the water, preventing precipitation.

• Final Sonication: Sonicate the mixture for 10 minutes. Validation Checkpoint: The final solution must be a clear liquid at 2.5 mg/mL[7]. If it is milky, the inclusion complex has failed to form; discard and recreate, ensuring slower dropwise addition.

Advanced Application FAQs: In Vitro & In Vivo Troubleshooting

Q: The compound precipitates when added to my cell culture media. How do I prevent this? A: This is a classic "solvent crash-out" caused by a rapid shift in the dielectric constant when moving from 100% DMSO to an aqueous culture medium. Solution: Never pipette the 10 mM DMSO stock directly into the culture well. Instead, perform a serial dilution in 100% DMSO to your 1000x working concentration. Then, pre-dilute this 1000x stock into warmed (37°C) culture media in a separate tube, vortex immediately, and then apply this mixture to your cells. Ensure the final DMSO concentration in the well never exceeds 0.1%.

Q: My NCI-H226 xenograft model shows poor response despite dosing at 50 mg/kg p.o. daily. A: YAP/TAZ inhibitor-2 has proven anti-tumor activity at 0.5 to 50 mg/kg in BALB/c nude mice bearing NCI-H226 xenografts[4],[1]. If you are not seeing a response at the maximum dose, the issue is likely pharmacokinetic (PK) failure due to improper formulation. If Protocol B (above) was not followed and the compound was delivered as a suspension rather than a true solution, oral bioavailability will drop to near zero[8]. Verify the optical clarity of your dosing vehicle immediately prior to gavage.

Q: I am testing a different cell line, and I don't see the 5.33 nM IC₅₀ reported in the literature. A: The 5.33 nM IC₅₀ is highly specific to NCI-H226 cells, which are heavily dependent on the YAP-TEAD signaling axis (often due to NF2 mutations)[4],[3]. Cell lines with low intrinsic YAP/TAZ nuclear localization or alternative compensatory survival pathways will exhibit much higher IC₅₀ values[6]. Always perform a broad dose-response curve (0.1 nM to 20 µM) when validating a new cell model.

References

• Chemsrc. "YAP/TAZ inhibitor-2 Biological Activity & IC50". Available at:[Link]

• Biocompare. "YAP/TAZ inhibitor-2 from Aladdin Scientific - Chemical Properties". Available at: [Link]

• ResearchGate. "In vivo toxicity, metabolism and pharmacokinetic properties... (Combination treatments with YAP/TAZ inhibitor-2)". Available at:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. biocompare.com [biocompare.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. YAP/TAZ inhibitor-2 | CAS#:2762617-31-0 | Chemsrc [chemsrc.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. GNE-7883 | YAP | Ambeed.com [ambeed.com]
• 8. researchgate.net [researchgate.net]

Refining YAP/TAZ Inhibitor-2 Treatment Protocols for Xenograft Models: A Technical Support Guide

This guide provides in-depth technical support for researchers utilizing YAP/TAZ inhibitor-2 in xenograft models. It is designed to address common challenges and provide actionable, evidence-based solutions to refine experimental protocols and ensure data integrity.

Introduction to YAP/TAZ Signaling in Oncology

The Hippo signaling pathway is a critical regulator of organ size and tissue homeostasis. Its downstream effectors, Yes-associated protein (YAP) and transcriptional co-activator with PDZ-binding motif (TAZ), are transcriptional co-activators that, when translocated to the nucleus, bind to TEAD family transcription factors to drive the expression of genes involved in cell proliferation, survival, and migration.[1][2] Dysregulation of the Hippo pathway, leading to the hyperactivation of YAP/TAZ, is a common feature in many cancers, promoting tumorigenesis, metastasis, and therapy resistance.[3][4][5][6][7] Consequently, inhibiting the YAP/TAZ-TEAD interaction has emerged as a promising therapeutic strategy.[4][5][7][8]

YAP/TAZ inhibitor-2 is a potent and orally active small molecule that disrupts the interaction between YAP/TAZ and TEAD transcription factors.[9] This guide will focus on the practical aspects of using this inhibitor in preclinical xenograft studies.

Core Signaling Pathway and Inhibitor Mechanism

To effectively troubleshoot in vivo studies, a foundational understanding of the YAP/TAZ signaling cascade and the inhibitor's mechanism of action is essential.

Diagram: Simplified Hippo-YAP/TAZ Signaling Pathway

Caption: The Hippo pathway core kinases (MST1/2, LATS1/2) phosphorylate YAP/TAZ, leading to its cytoplasmic retention and degradation. When the pathway is inactive, YAP/TAZ translocates to the nucleus, binds to TEAD, and promotes target gene expression. YAP/TAZ inhibitor-2 blocks the YAP/TAZ-TEAD interaction.

Frequently Asked Questions (FAQs)

Q1: How do I select the optimal xenograft model for my YAP/TAZ inhibitor-2 study?

A1: The choice of xenograft model is critical for the successful evaluation of a YAP/TAZ inhibitor. Consider the following:

• Hippo Pathway Status: Prioritize cell lines with known alterations in the Hippo pathway (e.g., NF2 mutations, LATS1/2 mutations, or YAP/TAZ amplification) as they are more likely to be dependent on YAP/TAZ signaling for survival and proliferation.[10][11]

• Basal YAP/TAZ Activity: Screen a panel of cell lines for high basal nuclear YAP/TAZ localization and expression of target genes like CTGF and CYR61. This can be assessed by immunofluorescence (IF), immunohistochemistry (IHC), or qPCR.

• In Vitro Sensitivity: Confirm that the selected cell line shows sensitivity to YAP/TAZ inhibitor-2 in vitro with a relevant IC50 value. For example, YAP/TAZ inhibitor-2 has shown an IC50 of 5.33 nM in NCI-H226 cells.[9]

• Tumor Growth Characteristics: Choose a cell line that forms consistently growing subcutaneous or orthotopic tumors in your chosen mouse strain (e.g., athymic nude or NOD/SCID mice).[12][13]

Q2: What is the recommended starting dose and administration route for YAP/TAZ inhibitor-2 in mice?

A2: Based on available preclinical data for a compound identified as "YAP/TAZ inhibitor-2", a good starting point for dose-ranging studies is daily oral administration (p.o.).[9]

Parameter	Recommendation	Source
Administration Route	Oral (p.o.)
Starting Dose Range	0.5 - 50 mg/kg
Dosing Frequency	Daily (qd)
Treatment Duration	28 days (or until tumor burden endpoints are met)

It is crucial to perform a pilot study to determine the maximum tolerated dose (MTD) and optimal therapeutic dose in your specific model. Monitor for signs of toxicity, including body weight loss, changes in behavior, and ruffled fur.[9]

Q3: How can I confirm that YAP/TAZ inhibitor-2 is hitting its target in vivo?

A3: Pharmacodynamic (PD) studies are essential to confirm target engagement.

• Tumor Tissue Analysis: Collect tumor samples at various time points after the last dose (e.g., 2, 8, and 24 hours).

  • qPCR: Measure the mRNA levels of direct YAP/TAZ target genes such as CTGF and CYR61. A significant downregulation would indicate target engagement.[10]

  • Western Blot/IHC: While the inhibitor disrupts the protein-protein interaction, you may not see a change in total YAP or TEAD protein levels. However, IHC can be used to assess changes in the subcellular localization of YAP.

  • Co-immunoprecipitation (Co-IP): To definitively show disruption of the YAP-TEAD interaction, perform Co-IP on tumor lysates.[8]

• Dose-Response Relationship: A robust PD marker should show a dose-dependent response to the inhibitor.

Troubleshooting Guide

This section addresses common problems encountered during xenograft studies with YAP/TAZ inhibitor-2.

Diagram: Troubleshooting Workflow for Suboptimal Efficacy

Caption: A logical workflow for troubleshooting suboptimal anti-tumor efficacy of YAP/TAZ inhibitor-2 in xenograft models.

Problem 1: Lack of significant tumor growth inhibition.

• Possible Cause 1: Insufficient Drug Exposure at the Tumor Site.

  • Troubleshooting:

    • Conduct a Pharmacokinetic (PK) Study: Measure the concentration of YAP/TAZ inhibitor-2 in both plasma and tumor tissue over a time course after administration. This will determine if the compound is bioavailable and accumulates in the tumor.

    • Optimize Formulation/Vehicle: If oral bioavailability is low, consider alternative formulations or administration routes such as intraperitoneal (i.p.) injection, although this may alter the PK profile.[14]

    • Dose Escalation: If the drug levels are low and well-tolerated, perform a dose-escalation study to determine if a higher dose improves efficacy without unacceptable toxicity.

• Possible Cause 2: Lack of Target Engagement.

  • Troubleshooting:

    • Perform a Pharmacodynamic (PD) Study: As described in FAQ 3, analyze tumor tissue from treated animals to confirm that the inhibitor is modulating its target. A lack of change in YAP/TAZ target gene expression suggests a problem with either drug exposure or the mechanism of action in that specific model.

    • Confirm On-Target Activity: Ensure that the observed effects are due to YAP/TAZ inhibition and not off-target activities. This can be challenging in vivo, but comparing results across multiple YAP/TAZ-dependent and -independent cell lines can provide valuable insights.

• Possible Cause 3: The Tumor Model is Not Dependent on YAP/TAZ Signaling.

  • Troubleshooting:

    • Re-evaluate the Xenograft Model: Revisit the initial cell line selection criteria (FAQ 1). It's possible the tumor is driven by alternative signaling pathways.

    • Investigate Resistance Mechanisms: YAP/TAZ activation can be a mechanism of resistance to other targeted therapies.[7][15] Consider if your model has acquired resistance through pathway crosstalk.

    • Combination Therapy: Explore combining YAP/TAZ inhibitor-2 with other agents. For example, YAP/TAZ can crosstalk with pathways like EGFR, PI3K/mTOR, and Wnt.[1][6][7] Combining inhibitors may yield synergistic effects.

Problem 2: Significant toxicity or body weight loss in treated animals.

• Possible Cause 1: The dose is too high.

  • Troubleshooting:

    • Dose De-escalation: Reduce the dose and re-evaluate both toxicity and efficacy. The goal is to find a therapeutic window.

    • Modify Dosing Schedule: Instead of daily dosing, consider an intermittent schedule (e.g., 5 days on, 2 days off) to allow for recovery.

• Possible Cause 2: Off-target toxicity.

  • Troubleshooting:

    • Histopathological Analysis: Perform a full necropsy and histopathological analysis of major organs from treated and control animals to identify any tissue-specific toxicities.

    • Consult Compound Datasheet: Review any available safety pharmacology data for YAP/TAZ inhibitor-2.

Problem 3: High variability in tumor growth within treatment groups.

• Possible Cause 1: Inconsistent Tumor Implantation.

  • Troubleshooting:

    • Standardize Cell Preparation: Ensure a single-cell suspension with high viability is used for injection.

    • Precise Injection Technique: Inject a consistent number of cells in the same volume and at the same anatomical location for all animals.

• Possible Cause 2: Inconsistent Drug Administration.

  • Troubleshooting:

    • Proper Gavage Technique: For oral administration, ensure all technicians are proficient in gavage to deliver the full intended dose.

    • Homogeneous Drug Formulation: Ensure the inhibitor is fully dissolved or evenly suspended in the vehicle before each administration.

• Possible Cause 3: Animal Health Status.

  • Troubleshooting:

    • Monitor Animal Health: Ensure all animals are healthy and of a similar age and weight at the start of the study.

    • Randomization: After tumors are established and before treatment begins, randomize animals into treatment groups based on tumor volume to ensure an even distribution.

Conclusion

Refining treatment protocols for YAP/TAZ inhibitor-2 in xenograft models requires a systematic approach grounded in a solid understanding of the inhibitor's mechanism and the biology of the chosen cancer model. By carefully selecting models, confirming target engagement through pharmacodynamic studies, and systematically troubleshooting issues of efficacy and toxicity, researchers can generate robust and reliable preclinical data to advance the development of this promising class of anti-cancer agents.

References

• Zhang, X., & Zhao, B. (2015). YAP and TAZ Take Center Stage in Cancer. Biochemistry, 54(42), 6325–6327. [Link]

• Zanconato, F., Cordenonsi, M., & Piccolo, S. (2016). The Hippo/YAP signaling pathway: the driver of cancer metastasis. Nature Reviews Cancer, 16(1), 17–28. [Link]

• Farooqi, A. A., et al. (2023). Targeting Hippo-YAP/TAZ signaling pathway: an updated review demonstrating the therapeutic potential of key plant derived anticancer compounds. Frontiers in Pharmacology, 14, 1185962. [Link]

• Alarcón, C., et al. (2020). The YAP/TAZ Signaling Pathway in the Tumor Microenvironment and Carcinogenesis: Current Knowledge and Therapeutic Promises. International Journal of Molecular Sciences, 21(23), 9208. [Link]

• Muralidharan, V., & Varghese, J. (2020). A combat with the YAP/TAZ-TEAD oncoproteins for cancer therapy. Theranostics, 10(10), 4536–4552. [Link]

• Li, Y., et al. (2023). YAP/TAZ Inhibitor-Based Drug Delivery System for Selective Tumor Accumulation and Cancer Combination Therapy. ACS Applied Materials & Interfaces, 15(3), 3659–3670. [Link]

• Shima, F., et al. (2013). In silico discovery of small-molecule Ras inhibitors that display antitumor activity by blocking the Ras–effector interaction. Proceedings of the National Academy of Sciences, 110(20), 8182–8187. [Link]

• Stanford Medicine. (2025, November 27). Inhibiting a master regulator of aging regenerates joint cartilage in mice. [Link]

• Guzi, K. L., et al. (2020). Small molecule inhibitors and a kinase-dead expressing mouse model demonstrate that the kinase activity of Chk1 is essential for mouse embryos and cancer cells. Life Science Alliance, 3(8), e202000671. [Link]

• Schultze, J., et al. (2025, October 27). Preclinical pancreatic cancer mouse models for treatment with small molecule inhibitors: a systematic review and meta-analysis. Scientific Reports, 15, 27153. [Link]

• Soucek, L., et al. (2015). Abstract LB-260: A small molecule Myc inhibitor has therapeutic effects on mouse pancreatic and other cancers. Cancer Research, 75(15_Supplement), LB-260. [Link]

• AACR. (2024, March 22). Abstract 1660: Tumor pharmacokinetics and pharmacodynamics assessment of TEAD inhibitor VT03989 in patient-derived xenograft models of glioblastoma. [Link]

• Gibault, F., et al. (2025, January 16). Targeting YAP/TAZ-TEAD signaling as a therapeutic approach in head and neck squamous cell carcinoma. Oncogene, 44(1), 1-14. [Link]

• Kim, J., et al. (2023). Abstract 1614: Antitumor activity of novel and potent YAP/TAZ-TEAD inhibitors targeting the Hippo pathway in solid tumors. Cancer Research, 83(7_Supplement), 1614. [Link]

• ResearchGate. (n.d.). YAP down-regulation inhibits tumor growth in a subcutaneous xenograft.... Retrieved from [Link]

• Sudol, M., & Pobbati, A. V. (2015). The Hippo Pathway and YAP/TAZ–TEAD Protein–Protein Interaction as Targets for Regenerative Medicine and Cancer Treatment. Journal of Medicinal Chemistry, 58(12), 4887–4894. [Link]

• Wang, S., & He, F. (2021). New insights into the ambivalent role of YAP/TAZ in human cancers. Journal of Experimental & Clinical Cancer Research, 40(1), 1-17. [Link]

• OncologyLive. (2024, January 11). First-in-Class YAP/TEAD Inhibitor Demonstrates Early Efficacy Targeting Hippo Pathway. [Link]

• Totaro, A., et al. (2022). The Hippo pathway in cancer: YAP/TAZ and TEAD as therapeutic targets in cancer. British Journal of Cancer, 126(2), 187–196. [Link]

• Vivace Therapeutics. (2019, April 1). Targeting the Hippo-YAP Pathway with novel small molecule inhibitors of the YAP-TEAD transcription activity. [Link]

• Gurbind, S., et al. (2023). The Hippo Pathway Effectors YAP/TAZ-TEAD Oncoproteins as Emerging Therapeutic Targets in the Tumor Microenvironment. Cancers, 15(13), 3468. [Link]

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challenges in the clinical development of YAP/TAZ inhibitors

Welcome to the YAP/TAZ-TEAD Inhibitor Technical Support Center .

As a Senior Application Scientist, I frequently consult with drug development teams navigating the complexities of the Hippo signaling pathway. Because the YAP and TAZ co-activators are intrinsically disordered proteins lacking deep, druggable binding pockets, the field has strategically pivoted to targeting their downstream transcriptional partners: the TEAD family (TEAD1-4)[1]. Clinical-stage molecules primarily function by occupying the central lipid pocket of TEAD to block auto-palmitoylation, a critical post-translational modification required for YAP-TEAD complex stability and oncogenic transcription[2][3].

Below is our comprehensive troubleshooting guide and protocol repository to help you overcome the most common hurdles in TEAD inhibitor development.

Section 1: Target Engagement & Assay Development

FAQ: Why is my TEAD palmitoylation assay showing high background or inconsistent IC50 curves? Scientist's Insight: TEAD proteins undergo auto-palmitoylation, meaning they covalently attach palmitic acid to a conserved cysteine residue within a central hydrophobic pocket without the need for an external palmitoyl acyltransferase[4]. High background in your vehicle-treated controls or poor IC50 resolution often results from pre-existing endogenous palmitoylation before you introduce your metabolic label. To resolve this causality, you must ensure sufficient turnover of endogenous TEAD or use a highly synchronized, serum-starved cell population before pulsing with alkyne-palmitate to capture de novo palmitoylation accurately.

Protocol: TEAD Auto-palmitoylation Click-Chemistry Assay This self-validating protocol utilizes click chemistry to measure target engagement directly in live cells[4].

• Transfection & Starvation: Transfect HEK293T cells with an epitope-tagged TEAD construct (e.g., Myc-TEAD1). After 24 hours, starve cells in serum-free media to deplete endogenous lipid pools.

• Metabolic Labeling: Treat cells concurrently with your test compound (e.g., VT3989 or IK-930) and 50 µM alkyne-palmitic acid for 4-6 hours. Self-Validation Step: Always include a validated positive control inhibitor (e.g., VT107) to confirm the assay's dynamic range[3][4].

• Lysis & Immunoprecipitation: Lyse cells in RIPA buffer and immunoprecipitate the Myc-TEAD protein using anti-Myc magnetic beads.

• Click Chemistry Reaction: On-bead, perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) by adding biotin-azide, CuSO4, TCEP, and TBTA ligand. This covalently links biotin to any incorporated alkyne-palmitate[4].

• Detection & Normalization: Elute the protein, run on SDS-PAGE, and perform a Western blot. Detect the palmitoylation signal using fluorescently labeled streptavidin. Crucially, normalize this signal against total immunoprecipitated TEAD to account for any compound-induced changes in TEAD protein stability[4].

Workflow for TEAD palmitoylation click-chemistry assay.

Section 2: Clinical Landscape & Biomarker Stratification

FAQ: How do we stratify patients for pan-TEAD vs. TEAD1-specific inhibitors in early-phase trials? Scientist's Insight: Biomarker selection is the linchpin of clinical success in the Hippo space. Tumors driven by NF2 (Merlin) mutations—such as malignant pleural mesothelioma—exhibit hyperactive YAP/TAZ signaling because the upstream kinase cascade (LATS1/2) is disabled[2][5]. These patients are prime candidates for pan-TEAD inhibitors like VT3989. Conversely, epithelioid hemangioendothelioma (EHE) is almost exclusively driven by TAZ-CAMTA1 or YAP1-TFE3 gene fusions[5]. TEAD1-specific inhibitors like IK-930 were developed to target these specific dependencies while theoretically sparing other TEAD paralogs to widen the therapeutic index[5][6].

Quantitative Summary of Key Clinical-Stage YAP/TAZ-TEAD Inhibitors

Drug Candidate	Company	Mechanism of Action	Target Indication / Biomarker	Clinical Status
VT3989	Vivace Therapeutics	Pan-TEAD palmitoylation inhibitor	NF2-mutant solid tumors (Mesothelioma)	Phase 1 (Demonstrated 7 PRs in 69 pts)[2][6]
IK-930	Ikena Oncology	TEAD1-specific palmitoylation inhibitor	NF2-deficient tumors, YAP/TAZ fusions	Phase 1 (Dose escalation)[5][6]
IAG933	Novartis	YAP-TEAD interaction inhibitor	Mesothelioma, NF2-mutant, YAP/TAZ fusions	Phase 1[6]
K-975	Sanofi / Kyowa Kirin	YAP-TEAD interaction inhibitor	Hippo-altered solid tumors	Preclinical / Phase 1[3][6]

Section 3: Toxicity & Preclinical Safety Modeling

FAQ: We are observing severe gastrointestinal toxicity and proteinuria in our in vivo models. How can we differentiate on-target toxicity from off-target effects? Scientist's Insight: Kidney toxicity (proteinuria) and gastrointestinal (GI) toxicity are well-documented, on-target liabilities of pan-TEAD inhibition[1][6]. YAP and TAZ are fundamental drivers of tissue regeneration. In the intestinal epithelium, YAP acts as a downstream effector of Wnt signaling, driving the expansion of Lgr5+ intestinal stem cells (ISCs) during regeneration after injury[7][8]. When you systemically inhibit TEAD, you block this regenerative capacity, leading to crypt loss and severe GI toxicity. To model this safely and verify causality, transition from in vivo models to 3D intestinal organoids.

Protocol: Intestinal Organoid Viability & YAP/TEAD Nuclear Localization Assay This protocol isolates the on-target regenerative blockade of your compound.

• Organoid Culture: Isolate murine intestinal crypts and culture them in Matrigel with Wnt3a, R-spondin, and Noggin (WRN media) to maintain the stem cell niche.

• Compound Dosing: Treat mature organoids with your TEAD inhibitor (0.1 µM – 10 µM) for 48 hours. Self-Validation Step: Include a TEAD1-specific vs. Pan-TEAD control to evaluate paralog-specific toxicity[3].

• Viability Readout: Measure ATP-dependent viability using a luminescent 3D cell viability assay. Pan-TEAD inhibitors will typically induce dose-dependent crypt collapse.

• Mechanistic Confirmation (Immunofluorescence): Fix organoids in 4% PFA. Stain for YAP and TEAD1. In vehicle-treated proliferating crypts, YAP should be heavily localized to the nucleus[8]. Effective TEAD palmitoylation inhibitors will disrupt the YAP-TEAD complex, often resulting in the cytoplasmic sequestration or degradation of YAP[3][7].

YAP/TAZ-TEAD signaling axis and therapeutic intervention points.

Sources

• 1. tandfonline.com [tandfonline.com]
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• 3. Discovery of a new class of reversible TEA domain transcription factor inhibitors with a novel binding mode | eLife [elifesciences.org]
• 4. Assays Used for Discovering Small Molecule Inhibitors of YAP Activity in Cancers - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Wnt and Src signals converge on YAP-TEAD to drive intestinal regeneration - PubMed [pubmed.ncbi.nlm.nih.gov]

Section 1: Core Molecular Profile &amp; Quantitative Metrics

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to assist researchers and drug development professionals in validating the specificity and efficacy of YAP/TAZ inhibitor-2.

Unlike broad-spectrum inhibitors, evaluating targeted protein-protein interaction (PPI) disruptors requires rigorous, self-validating experimental designs. This guide provides field-proven insights, causal logic for assay design, and troubleshooting frameworks to ensure high-fidelity data in your Hippo pathway research.

Before initiating any workflow, it is critical to understand the baseline physicochemical and pharmacological properties of your compound. [1] is a rationally designed bicyclic compound that directly disrupts the YAP/TAZ-TEAD interaction[2].

Table 1: Quantitative Pharmacological Profile of YAP/TAZ inhibitor-2

Property	Value	Scientific Implication
Target Mechanism	TEAD-YAP/TAZ Interaction	Competitively blocks the transcriptional complex formation.
Biochemical Potency (EC50)	3 nM	Indicates ultra-high affinity binding to the TEAD auto-palmitoylation pocket or interface[1].
Cellular Potency (IC50)	5.33 nM (in NCI-H226 cells)	Highly potent in YAP-addicted cell lines[1].
In Vivo Dosing	0.5 – 50 mg/kg/day (Oral)	Excellent oral bioavailability; active in BALB/c nude mice xenografts without significant body weight loss[3].
Molecular Weight	390.33 g/mol	Favorable size for cellular permeability[1].
Chemical Formula	C19H14F4N4O	Fluorinated structure enhances metabolic stability[3].
CAS Number	2762617-31-0	Unique identifier for compound verification[3].

Section 2: Mechanism of Action & Specificity (FAQs)

Q: How does YAP/TAZ inhibitor-2 achieve its high specificity compared to first-generation inhibitors like Verteporfin? A: First-generation compounds like Verteporfin are photosensitizers that exhibit pleiotropic effects, including autophagy inhibition and light-induced cytotoxicity. In contrast, YAP/TAZ inhibitor-2 (CAS 2762617-31-0) is a highly optimized [2] that specifically binds to the TEAD transcription factor. By occupying this pocket, it structurally prevents the N-terminal domain of YAP/TAZ from wrapping around TEAD, thereby halting the transcription of oncogenic target genes like CTGF and CYR61[2].

Hippo signaling pathway and the mechanism of action of YAP/TAZ inhibitor-2.

Section 3: Self-Validating Experimental Protocols

To guarantee that your data reflects true on-target activity, every experiment must be designed as a self-validating system.

Protocol A: In Vitro Specificity Validation (Dual-Luciferase Reporter Assay)

Causality Check: Relying solely on cell viability (e.g., CellTiter-Glo) cannot distinguish between TEAD inhibition and off-target cytotoxicity. This protocol normalizes a TEAD-responsive promoter against a constitutive promoter, ensuring that signal reduction is strictly due to transcriptional repression.

• Cell Preparation: Seed NCI-H226 cells (a human mesothelioma line with an NF2 mutation, rendering it highly YAP-dependent) at 1×104 cells/well in a 96-well plate.

• Co-Transfection: Transfect cells with an 8xGTIIC-luciferase reporter plasmid (containing TEAD binding motifs driving Firefly luciferase) and a pRL-TK control plasmid (driving Renilla luciferase constitutively).

• Compound Treatment: After 24 hours, treat the cells with YAP/TAZ inhibitor-2 across a logarithmic concentration gradient (0.1 nM to 100 nM). Include a 0.1% DMSO vehicle control.

• Incubation: Incubate for 24 hours at 37°C.

• Detection & Normalization: Lyse cells and measure luminescence using a Dual-Luciferase system. Crucial Step: Calculate the ratio of Firefly to Renilla luminescence. A dose-dependent drop in this ratio confirms specific TEAD transcriptional inhibition, independent of cell death.

Protocol B: In Vivo Efficacy & Target Engagement

Causality Check: Tumor shrinkage in vivo must be correlated with pharmacodynamic (PD) markers. If the tumor shrinks but downstream YAP targets are uninhibited, the compound is acting via off-target toxicity.

• Model Establishment: Subcutaneously inject 5×106 NCI-H226 cells into the right flank of BALB/c nude mice[1].

• Randomization: Once tumor volumes reach 100–150 mm³, randomize mice into vehicle and treatment groups.

• Dosing Regimen: Administer YAP/TAZ inhibitor-2 via oral gavage (p.o.) at 0.5, 2, 5, or 50 mg/kg daily for 28 days[1].

• Monitoring: Measure tumor volume and body weight twice weekly. (Note: True on-target activity with this compound should yield no significant body weight loss[3]).

• PD Validation (Endpoint): Harvest tumors 4 hours after the final dose. Extract RNA and perform RT-qPCR for CTGF and CYR61. A concurrent decrease in tumor volume and target gene expression validates the in vivo specificity.

Self-validating experimental workflow for assessing YAP/TAZ inhibitor-2 specificity.

Section 4: Troubleshooting Guide (FAQs)

Q: My IC50 is shifting significantly higher (e.g., >50 nM) in my cell viability assays. What is causing this rightward shift? A: There are two primary causes for an artificially inflated IC50:

• Cell Line Dependency: YAP/TAZ inhibitor-2 is highly potent (IC50 5.33 nM) in YAP-addicted lines like NCI-H226[1]. If you are using a non-YAP dependent line (e.g., cells driven by mutant KRAS or EGFR), the cells will survive via parallel signaling pathways, making the compound appear less potent. Always validate your cell line's YAP dependency first.

• Compound Degradation: Bicyclic compounds can degrade if subjected to repeated freeze-thaw cycles. Ensure your stock solution is aliquoted in DMSO and strictly stored at -80°C (stable for 6 months) or -20°C (stable for 1 month)[1].

Q: How can I definitively prove that the apoptosis I am observing in my cells is strictly due to YAP/TAZ-TEAD inhibition and not off-target toxicity? A: You must perform a genetic rescue experiment . Transduce your cells to express a TEAD-VP16 fusion construct. This creates a constitutively active transcription factor that bypasses the need for YAP/TAZ binding to activate target genes. If YAP/TAZ inhibitor-2 no longer induces apoptosis in these engineered cells, you have definitively proven that the toxicity observed in your wild-type cells is strictly on-target.

Q: I am seeing precipitation when diluting the compound into my cell culture media. How do I resolve this? A: YAP/TAZ inhibitor-2 is highly hydrophobic. When transitioning from a 100% DMSO stock to aqueous media, you must ensure the final DMSO concentration does not exceed 0.5% to prevent cellular toxicity, but dropping it too quickly can cause precipitation. To resolve this, perform serial dilutions in DMSO first, and only introduce the compound to the pre-warmed culture media at the final step, mixing vigorously.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. YAP/TAZ inhibitor-2 | CAS#:2762617-31-0 | Chemsrc [chemsrc.com]

Technical Support Center: Troubleshooting Inconsistent YAP/TAZ Target Gene Expression

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with irreproducible YAP/TAZ target gene expression data. The Hippo-YAP/TAZ pathway is not a standard ligand-receptor cascade; it is a highly dynamic mechanosensory and metabolic integration hub. If your CTGF, CYR61, or ANKRD1 readouts are fluctuating, it is rarely an issue with your qPCR reagents. Instead, it is almost always a failure to control the biophysical microenvironment of your cell culture.

This guide provides field-proven troubleshooting FAQs, self-validating protocols, and the mechanistic causality behind each step to ensure your data is robust and reproducible.

Section 1: Mechanotransduction & Cell Culture Variables (FAQ)

Q1: Why does my baseline CTGF/CYR61 expression fluctuate wildly between biological replicates? A: YAP and TAZ are nuclear relays of mechanical signals and cell polarity, not just biochemical targets[1]. The most common culprit for baseline fluctuation is inconsistent cell seeding density. The Hippo pathway is acutely sensitive to contact inhibition; as cells become confluent, the core kinases MST1/2 and LATS1/2 are activated. LATS1/2 phosphorylates YAP/TAZ, sequestering them in the cytoplasm and halting TEAD-mediated transcription[2]. If Replicate A is at 50% confluence and Replicate B is at 85% confluence, Replicate B will show drastically lower CTGF expression. Causality & Solution: You must treat cell density as a critical assay variable. Seed cells at a strictly calculated density (e.g., cells/cm²) rather than relying on visual estimation.

Q2: How does serum starvation affect YAP/TAZ activity, and why is it necessary? A: Standard Fetal Bovine Serum (FBS) is rich in lysophosphatidic acid (LPA) and sphingosine-1-phosphate (S1P). These lipid mediators bind to G-protein coupled receptors (GPCRs), specifically G12/13, which subsequently activate RhoA. RhoA and the actomyosin cytoskeleton strongly inhibit LATS1/2, forcing YAP/TAZ into the nucleus and driving target gene expression[2]. If you do not serum-starve your cells, baseline YAP/TAZ activity will be artificially maxed out, masking the effects of your experimental drugs. Causality & Solution: Implement a strict 16-hour serum starvation (using 0.1% BSA to maintain cell viability) prior to any compound treatment to establish a true biological baseline.

Q3: My compound inhibits YAP/TAZ, but I don't see a drop in CTGF/CYR61 mRNA. Why? A: CTGF and CYR61 are immediate-early genes. While they are reliable indicators of YAP/TAZ-TEAD dependence, their mRNAs have very short half-lives (20-60 minutes). If you measure expression 24 hours post-treatment, compensatory pathways (like TGF-β or Wnt) may have already stabilized the mRNA, or the cells may have adapted. Furthermore, using traditional reference genes like GAPDH or ACTB (β-actin) is a fatal flaw in mechanobiology. Cytoskeletal tension directly alters actin dynamics, meaning your reference gene is moving alongside your target gene. Causality & Solution: Measure mRNA at early time points (1-4 hours) and switch to stable reference genes like TBP or HPRT1.

Section 2: Pathway Visualization

To understand these variables, we must map the signaling architecture. The following diagram illustrates how mechanical and serum inputs converge on YAP/TAZ.

Convergence of mechanotransduction and Hippo signaling on YAP/TAZ-TEAD target gene expression.

Section 3: Quantitative Benchmarks & Data Interpretation

Use the following table to benchmark your experimental outputs and validate your RT-qPCR assay design.

Table 1: Quantitative Benchmarks for YAP/TAZ Target Gene Assays

Target Gene / Metric	Expected Fold Change (Sparse vs. Dense)	mRNA Half-Life	Recommended Reference Genes	Avoid Using
CTGF (CCN2)	5x to 15x upregulation	~30-60 mins	TBP, HPRT1, B2M	GAPDH, ACTB
CYR61 (CCN1)	4x to 10x upregulation	~20-40 mins	TBP, HPRT1, B2M	GAPDH, ACTB
ANKRD1	3x to 8x upregulation	~60-90 mins	TBP, HPRT1, B2M	GAPDH, ACTB
TEAD-Luciferase	10x to 50x (serum stimulated)	N/A (Protein readout)	Renilla (co-transfected)	N/A

Section 4: Self-Validating Experimental Protocols

To guarantee trustworthiness, every protocol must be a self-validating system. This means incorporating internal controls that prove the mechanosensory machinery is functioning correctly before you interpret the effects of your experimental drug.

Protocol 1: Standardized Cell Seeding & Treatment for Endogenous YAP/TAZ Targets

This protocol controls for matrix stiffness, contact inhibition, and serum factors[3],[4].

Self-Validation Check: Always include a "High Density" control well and a "10% FBS Stimulated" control well. If your High Density well does not suppress CTGF by at least 70% compared to your Sparse well, your assay has failed at the cell culture stage.

• Matrix Preparation: Coat standard tissue culture plates with 10 µg/mL Fibronectin for 1 hour at 37°C, then wash twice with PBS. This ensures consistent integrin-mediated mechanotransduction, bypassing variations in plastic manufacturing.

• Strict Cell Seeding: Trypsinize cells to a single-cell suspension. Count accurately using an automated counter. Seed at exactly 15,000 cells/cm² for "sparse/active" conditions. For your negative control, seed one well at 80,000 cells/cm² ("dense/inactive").

• Attachment & Spreading: Incubate for 24 hours in complete medium (10% FBS) to allow full focal adhesion formation and cytoskeletal spreading.

• Serum Starvation: Wash cells gently with warm PBS. Replace with serum-free medium supplemented with 0.1% BSA. Incubate for 16 hours to silence GPCR-RhoA signaling.

• Treatment: Add your test compound. For the positive control, add medium containing 10% FBS or 1 µM LPA. Incubate for exactly 2 hours (the optimal window to capture immediate-early gene transcription).

• Harvest: Aspirate media and immediately add RNA lysis buffer directly to the well to halt transcription and prevent rapid mRNA degradation.

Protocol 2: YAP/TAZ-TEAD Luciferase Reporter Assay

Endogenous genes can be influenced by parallel pathways. To isolate YAP/TAZ-TEAD specific activity, a synthetic reporter system is highly recommended[5].

Step-by-step experimental workflow for standardizing YAP/TAZ-TEAD luciferase reporter assays.

Self-Validation Check: The Renilla luciferase acts as an internal control for transfection efficiency and cell viability. If Renilla counts drop significantly in your drug-treated wells, your compound is likely cytotoxic, and the drop in Firefly luciferase is an artifact of cell death, not specific YAP/TAZ inhibition.

• Seeding: Seed cells in a white-walled 96-well plate at 10,000 cells/well in complete medium.

• Transfection: Co-transfect 100 ng of the 8xGTIIC-luciferase plasmid (containing 8 TEAD binding sites) and 10 ng of pRL-TK (Renilla control) per well using a validated lipid-based reagent.

• Starvation: 24 hours post-transfection, gently wash and replace with serum-free medium (0.1% BSA) for 12-16 hours.

• Treatment: Treat cells with your experimental compounds for 8 to 12 hours. (Note: Luciferase protein takes longer to accumulate than mRNA, hence the longer incubation time compared to Protocol 1).

• Measurement: Lyse cells using Passive Lysis Buffer. Measure Firefly and Renilla luminescence sequentially using a Dual-Luciferase assay system. Calculate the relative light units (RLU) by dividing Firefly by Renilla signals.

References

• Mechanosignaling through YAP and TAZ drives fibroblast activation and fibrosis. physiology.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEWCFlhI0IWYzlXOB1V2yzAHantRGFg7E46X9bcTUuSfCbpBnYslOM-S0FI8MdFrmVVSgzJfkQY2v7dNbv2En2UrA4B5ia3SLAygQSxAUfM91ggR-MJggWdQD1NfgTBdOWnQb_lX1kiYt8w972xgYS8-Up2DxJg6iqW]
• Mechanoregulation of YAP and TAZ in Cellular Homeostasis and Disease Progression. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGPLJKNYIU1i1YSF3IbIPzz3Zs98T5TtL4ASqPGX54gIR1Rdhb45WwS6o5TSKCSRlsevjZC3sVX05FihWJ6BKgujeTjICwPR46m48z8AKdn_fiS-08M24_rPQ-yNN7oA4wTGYTfB6m1YGf_Mgo=]
• Role of Substratum Stiffness in Modulating Genes Associated with Extracellular Matrix and Mechanotransducers YAP and TAZ. arvojournals.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHA2Sv8Ardg_OMpZ0EVD8xC4AD-X82YTMKlg3U1flVxE4VoeOtdshM6TYQ5vT5ZndXJMsXCxeUv_0Cqykqfvf6FWtJ237Jx9tiZBnFmfr-0DI5XU0eZNo_sH_yiELucub_1Wjxr_L50NphMrs0sizlbYO5BhEy-jg==]
• Luciferase Reporter Assays to Determine YAP/TAZ Activity in Mammalian Cells. springernature.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG9aV3YnewAOG12UPeeaxXrBId_P_nsb6vBYen_zNPOF1MXm1kOIhDAgZNSR3JoZZgtFzsMnST__0EzLGw1gARPC-E0G4AZErhH3fK1ZbT912E2hSVKmRNqFlWFau_jeYVpCVAw-7df6nXwoPNC1v-BwkrdikpUrSSkA9D5Ee7ILEE9BC7OIhU=]
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• DNA binding partners of YAP/TAZ. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGQHDGK3VmO2ndt1tqcG1ARhAhdMOeBUq4im3ktEBD4OAJwpDZTTZISg7Gew9BLDBwKetLBD_G9RlhC3wRE9pkA9y7pCcXrTjDLMTn-qg81MmUDFxwtzH8OzHJzhG-kteyY-Lb0P6Pw5r2yL3I=]

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Reference Data & Comparative Studies

Comparative Analysis of YAP/TAZ Inhibitor-2 and Emerging TEAD Inhibitors

The Hippo signaling pathway has emerged as a critical vulnerability in oncology, particularly in tumors harboring NF2 mutations or those exhibiting resistance to targeted therapies like EGFR and MAPK inhibitors. The distal effectors of this pathway, Yes-associated protein (YAP) and transcriptional coactivator with PDZ-binding motif (TAZ), drive oncogenic transcription by complexing with TEAD transcription factors.

Because YAP and TAZ are intrinsically disordered proteins lacking deep, druggable pockets, direct inhibition has historically failed[1]. Consequently, the field has pivoted toward targeting the TEAD family (TEAD1–4). TEAD proteins possess a central hydrophobic lipid pocket that undergoes auto-palmitoylation—a post-translational modification essential for their stability and interaction with YAP/TAZ[2]. This guide objectively compares the preclinical powerhouse YAP/TAZ inhibitor-2 against other clinical-stage TEAD inhibitors, providing the mechanistic rationale and self-validating protocols necessary for rigorous drug evaluation.

Mechanistic Landscape of TEAD Inhibition

TEAD inhibitors generally fall into two categories: allosteric lipid pocket binding (LPB) inhibitors that block auto-palmitoylation, and direct protein-protein interaction (PPI) disruptors. While early generation compounds like Verteporfin disrupted PPIs with low specificity, modern small molecules like YAP/TAZ inhibitor-2 and VT3989 target the highly druggable palmitoylation pocket to destabilize the transcription factor complex.

Figure 1: Hippo pathway dynamics and TEAD inhibitor intervention points.

Comparative Efficacy and Safety Profiling

The clinical translation of TEAD inhibitors has been a complex balancing act between efficacy and paralog-specific toxicities. For instance, pan-TEAD inhibition (targeting TEAD1-4) often yields the highest anti-tumor activity but can trigger dose-limiting proteinuria driven by TEAD3 inhibition in the kidneys[3]. Conversely, TEAD1-selective inhibitors have shown excellent safety profiles but failed to produce objective responses in human trials[4].

YAP/TAZ inhibitor-2 (CAS: 2762617-31-0) represents a highly optimized, orally bioavailable preclinical candidate. It demonstrates an exceptional EC50 of 3 nM and robust anti-proliferative activity, achieving an IC50 of 5.33 nM in the Hippo-driven NCI-H226 mesothelioma cell line[5][6]. Crucially, in BALB/c nude mice xenograft models, daily oral dosing (up to 50 mg/kg) yielded significant anti-tumor activity without body weight loss, indicating a favorable therapeutic window[6].

Quantitative Comparison of TEAD Inhibitors

Compound	Target Profile	In Vitro Potency	Clinical Status	Key Observations & Limitations
YAP/TAZ inhibitor-2	TEAD-YAP/TAZ	EC50 = 3 nMIC50 = 5.33 nM	Preclinical	Highly potent, orally active; no significant weight loss in murine xenograft models[5][6].
VT3989	pan-TEAD (Palmitoylation)	IC50 ~ 20-50 nM	Phase 1/2	32% ORR in mesothelioma at optimized doses; limited by proteinuria and elevated liver enzymes[4][7].
IK-930	TEAD1-preferential	IC50 < 100 nM	Discontinued	Favorable safety profile (no proteinuria), but yielded 0 objective responses in clinical trials[3][4].
IAG933	YAP/TAZ-TEAD PPI	N/A	Halted (Phase 1)	13% ORR; halted due to tolerability issues including QTc prolongation and limited anti-tumor activity[4][8].
SPR1	TEAD1/4-preferential	N/A	Preclinical	Designed to balance efficacy and toxicity by avoiding TEAD3 (proteinuria) and TEAD2 (paradoxical growth)[3].

Self-Validating Experimental Methodologies

To rigorously evaluate compounds like YAP/TAZ inhibitor-2 against alternatives, researchers must employ self-validating experimental systems. A self-validating protocol intrinsically controls for off-target effects by pairing target engagement readouts with orthogonal phenotypic controls.

Protocol A: Target Engagement via Cellular Thermal Shift Assay (CETSA)

Causality Rationale: Phenotypic cell death does not prove on-target mechanism. Because auto-palmitoylation stabilizes the TEAD protein fold, LPB inhibitors will alter the thermal stability of TEAD in live cells. CETSA provides direct, label-free confirmation that the drug engages the TEAD lipid pocket before downstream transcriptional collapse occurs.

Step-by-Step Methodology:

• Cell Preparation: Culture NCI-H226 cells (NF2-mutant, highly YAP-dependent) to 70% confluence[2].

• Treatment: Treat cells with YAP/TAZ inhibitor-2 (10 nM) or DMSO vehicle for 2 hours. Self-Validation Check: A 2-hour window is chosen specifically because it is sufficient for target binding but precedes apoptosis, ensuring protein degradation is not a secondary artifact of cell death.

• Thermal Aliquoting: Harvest cells, wash in PBS, and divide into 8 aliquots. Subject each aliquot to a temperature gradient (e.g., 40°C to 60°C) for 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.

• Lysis & Clearance: Lyse cells via freeze-thaw cycles (liquid nitrogen to 37°C). Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet denatured proteins.

• Detection: Analyze the soluble fraction via Western blot using a pan-TEAD antibody.

• Data Interpretation: A shift in the melting temperature ( Tm​ ) curve of the treated group compared to DMSO confirms direct intracellular target engagement.

Protocol B: Phenotypic Validation via 3D Spheroid Viability Assay

Causality Rationale: Standard 2D cell cultures artificially flatten cells, altering mechanotransduction and artificially suppressing Hippo kinase activity. 3D spheroids restore physiological mechanosensing, making them a far more accurate model for YAP/TAZ dependency.

Step-by-Step Methodology:

• Spheroid Formation: Seed NCI-H226 cells (Target Line) and A549 cells (Negative Control Line; KRAS-driven, YAP-independent) in ultra-low attachment 96-well plates at 1,000 cells/well. Centrifuge at 300 x g for 5 minutes.

• Maturation: Incubate for 72 hours to allow tight spheroid formation.

• Dosing: Apply YAP/TAZ inhibitor-2 in a 10-point serial dilution (0.1 nM to 10 μM).

• Incubation: Incubate for 7 days. Self-Validation Check: TEAD inhibitors act via transcriptional repression, which requires time for existing oncogenic proteins (e.g., Survivin, CTGF) to degrade. A 7-day assay prevents false negatives common in standard 72-hour viability assays.

• Readout: Assess ATP-dependent viability using CellTiter-Glo 3D.

• Data Interpretation: YAP/TAZ inhibitor-2 should exhibit an IC50 in the low nanomolar range for NCI-H226 spheroids, while the A549 control line should remain unaffected, validating that the cytotoxicity is strictly Hippo-pathway dependent.

Figure 2: Self-validating experimental workflow for TEAD inhibitor profiling.

Conclusion and Future Outlook

The clinical attrition of compounds like IK-930 and IAG933 underscores the difficulty of safely drugging the Hippo pathway[4]. While VT3989 has provided clinical proof-of-concept with a 32% ORR in mesothelioma, its toxicity profile leaves room for improvement[7]. In this context, YAP/TAZ inhibitor-2 emerges as a highly compelling preclinical asset. Its single-digit nanomolar potency (EC50 = 3 nM) and demonstrated in vivo tolerability suggest it may overcome the therapeutic window limitations that have plagued earlier generations of TEAD inhibitors[5][6]. Future development should focus on defining its specific paralog selectivity (TEAD1-4) to ensure it avoids the TEAD3-mediated renal toxicities observed with pan-TEAD approaches.

References

• 5[5] 2.7[7] 3.6[6]

• 3[3] 5.8[8] 6.4[4] 7.1[1] 8.2[2]

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• 4. Mesothelioma Drug Development Targeting HIPPO Pathway Proves Challenging  - Mesothelioma.net [mesothelioma.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. YAP/TAZ inhibitor-2 | CAS#:2762617-31-0 | Chemsrc [chemsrc.com]
• 7. researchgate.net [researchgate.net]
• 8. IAG933 & VT3989 show promising disease control in mesothelioma [dailyreporter.esmo.org]

Mechanistic Grounding: Disrupting the YAP/TAZ-TEAD Complex

As a Senior Application Scientist specializing in targeted therapeutics, I have observed the rapid evolution of Hippo pathway modulators. The YAP/TAZ-TEAD transcriptional complex has historically been considered "undruggable," but the landscape has shifted dramatically. YAP/TAZ inhibitor-2 (CAS 2762617-31-0) represents a breakthrough in this space, offering single-digit nanomolar potency and oral bioavailability[1].

This guide provides an objective, data-driven comparison of YAP/TAZ inhibitor-2 against alternative compounds, detailing its efficacy across diverse cancer models and providing self-validating experimental workflows for your preclinical pipeline.

The Hippo signaling pathway regulates tissue homeostasis primarily through the LATS1/2 kinases, which phosphorylate and sequester YAP/TAZ in the cytoplasm[2]. In many solid tumors, this pathway is dysregulated, allowing unphosphorylated YAP/TAZ to translocate to the nucleus and bind TEAD transcription factors, thereby driving proliferation and survival genes[2].

While first-generation inhibitors like disrupted this interaction non-specifically (with off-target autophagy inhibition), YAP/TAZ inhibitor-2 acts as a highly selective protein-protein interaction (PPI) inhibitor[3]. It directly binds to the TEAD auto-palmitoylation pocket or interface, preventing the assembly of the active oncogenic complex[1].

Hippo-YAP/TAZ Signaling Pathway and Pharmacological Intervention.

Comparative Efficacy in Cancer Models

To contextualize the performance of YAP/TAZ inhibitor-2, we must benchmark it against other tool compounds in the field. The tables below summarize quantitative data derived from biochemical assays and cellular models.

Table 1: Biochemical and Pharmacological Comparison of YAP/TAZ Inhibitors

Inhibitor	Mechanism of Action	Potency (EC50/IC50)	Oral Bioavailability	Preclinical Utility
YAP/TAZ inhibitor-2	Selective TEAD-YAP/TAZ PPI Inhibitor	3 nM (EC50)	Yes	High (In vitro & In vivo)
Verteporfin	Non-specific YAP-TEAD disruptor	>10 μM	No	Low (High off-target toxicity)
TED-347	Covalent allosteric TEAD inhibitor	5.9 μM (EC50)	Limited	Moderate (Biochemical probes)
IAG933	YAP/TAZ-TEAD PPI Inhibitor	9 nM (IC50)	Yes	High (Clinical candidate)

Table 2: Efficacy of YAP/TAZ inhibitor-2 Across Cancer Models

Cancer Model	Cell Line / Type	Assay Type	Efficacy Metric	Key Observation
Pleural Mesothelioma	NCI-H226	In Vitro Viability	IC50 = 5.33 nM	Potent anti-proliferative activity at 24h[1].
Pleural Mesothelioma	NCI-H226 (Xenograft)	In Vivo Tumor Vol.	0.5 - 50 mg/kg/day	Dose-dependent tumor regression; no weight loss[1].
Colorectal Cancer	HCT-116	In Vitro Combination	EMT Reversal	Synergistic with FAK (Y-15) & ROCK inhibitors[4].

Causality in Model Selection: Why is the NCI-H226 mesothelioma line the gold standard for these assays? Mesothelioma cells frequently harbor NF2 or LATS1/2 mutations, disabling the upstream Hippo kinases[1]. This renders the cells hyper-dependent ("addicted") to YAP/TAZ-TEAD signaling. Using NCI-H226 provides a high signal-to-noise ratio, ensuring that the observed IC50 (5.33 nM) reflects true on-target efficacy rather than generalized cytotoxicity.

Synergistic Applications and Resistance Reversal

YAP/TAZ activation is a primary bypass mechanism for tumors treated with targeted therapies. For instance, YAP/TAZ upregulation facilitates evasion from KRAS G12C and EGFR inhibitors[5][6].

Furthermore, in colorectal cancer models (e.g., HCT-116), mechanical signaling via Focal Adhesion Kinase (FAK) and ROCK converges on YAP/TAZ to drive the Epithelial-Mesenchymal Transition (EMT)[4]. Co-administration of YAP/TAZ inhibitor-2 with the FAK inhibitor Y-15 synergistically reduces cell proliferation and upregulates E-cadherin while decreasing N-cadherin, effectively reversing metastatic characteristics[4].

Self-Validating Experimental Methodologies

To ensure scientific integrity, any evaluation of YAP/TAZ inhibitor-2 must utilize a self-validating workflow. The following protocols are designed to confirm target engagement before proceeding to phenotypic readouts.

Step-by-Step Experimental Workflow for YAP/TAZ Inhibitor Evaluation.

Protocol 1: In Vitro Target Engagement (TEAD-Luciferase Reporter Assay)

Rationale: Phenotypic cell death can be caused by off-target toxicity. A reporter assay isolates the specific transcriptional output of the YAP-TEAD complex.

• Cell Seeding: Seed HEK293T or NCI-H226 cells in a 96-well plate at 1×104 cells/well.

• Transfection: Co-transfect cells with a TEAD-responsive firefly luciferase reporter plasmid (e.g., 8xGTIIC-luciferase) and a constitutively active Renilla luciferase plasmid (internal control for transfection efficiency).

• Compound Treatment: After 24 hours, treat cells with a serial dilution of YAP/TAZ inhibitor-2 (0.1 nM to 1000 nM). Include a DMSO vehicle control and a Verteporfin positive control (10 μM).

• Readout: At 24 hours post-treatment, lyse cells and measure luminescence using a Dual-Luciferase Assay System.

• Validation Check: Normalize Firefly to Renilla signals. A valid result will show a dose-dependent decrease in normalized luminescence with an EC50 approximating 3 nM[1].

Protocol 2: In Vivo Xenograft Efficacy (NCI-H226 Model)

Rationale: Oral bioavailability is the primary advantage of YAP/TAZ inhibitor-2 over peptide-based or early small-molecule inhibitors. This protocol tests systemic efficacy and tolerability.

• Inoculation: Inject 5×106 NCI-H226 cells subcutaneously into the right flank of 6-week-old female BALB/c nude mice.

• Randomization: Once tumors reach an average volume of 100-150 mm³, randomize mice into 5 groups (n=8/group).

• Dosing Regimen: Administer YAP/TAZ inhibitor-2 via oral gavage (p.o.) daily for 28 days at doses of 0 (Vehicle), 0.5, 2, 5, and 50 mg/kg[1].

• Monitoring: Measure tumor volume (using calipers) and body weight every 3 days.

• Validation Check: Efficacy is confirmed by significant tumor growth inhibition (TGI) in the 5 and 50 mg/kg groups. Crucially, the system validates for low toxicity if the 50 mg/kg group shows no significant body weight loss compared to the vehicle group[1].

References

• All Roads Lead to Rome: YAP/TAZ Activity Influences Efficacy of KRAS G12C Inhibitors Source: AACR Journals (Cancer Discovery) URL:[Link]

• A combat with the YAP/TAZ-TEAD oncoproteins for cancer therapy Source: NIH PubMed Central (PMC) URL:[Link]

• Combined inhibition of the FAK-Rho-ROCK signaling cascade... Source: TRDizin URL:[Link]

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• 2. A combat with the YAP/TAZ-TEAD oncoproteins for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. TRDizin [search.trdizin.gov.tr]
• 5. aacrjournals.org [aacrjournals.org]
• 6. blog.cellsignal.com [blog.cellsignal.com]

Mechanistic Overview: The Palmitoylation Pocket

Comparative Analysis of Pan-TEAD Inhibitors: Efficacy, Toxicity, and Preclinical Evaluation Workflows

The Hippo signaling pathway, particularly the YAP/TAZ-TEAD transcriptional axis, is a critical driver of tumorigenesis in NF2-deficient mesotheliomas, EGFR-mutant non-small cell lung cancers (NSCLC), and epithelioid hemangioendotheliomas (EHE)[1]. Because the YAP and TAZ co-activators are intrinsically disordered and lack traditional small-molecule binding pockets, therapeutic efforts have pivoted to targeting their downstream partners: the TEAD (Transcriptional Enhanced Associate Domain) family of transcription factors. TEADs possess a unique, druggable central hydrophobic pocket where auto-palmitoylation occurs—a post-translational lipid modification strictly required for TEAD stability and its interaction with YAP/TAZ[2].

As a Senior Application Scientist, I have evaluated numerous TEAD modulators across preclinical pipelines. The field is currently divided between pan-TEAD inhibitors (targeting TEAD1–4) and paralog-selective inhibitors (e.g., TEAD1-selective). This guide provides an objective comparative analysis of these modalities, supported by mechanistic insights, clinical trial data, and robust, self-validating experimental protocols for preclinical evaluation.

Mechanism of pan-TEAD inhibitors disrupting YAP-TEAD oncogenic transcription via palmitoylation.

Comparative Analysis: Pan-TEAD vs. Paralog-Selective Inhibitors

The therapeutic window of TEAD inhibitors is defined by a delicate balance between anti-tumor efficacy and on-target toxicity. Specifically, TEAD1 inhibition in kidney podocytes is known to cause dose-limiting proteinuria[3].

• Pan-TEAD Inhibitors (e.g., VT3989, K-975): Compounds like VT3989 covalently or allosterically bind the conserved cysteine in the palmitate pocket of TEAD1–4[4]. By completely abrogating YAP-TEAD interactions across all paralogs, they demonstrate profound efficacy in NF2-mutant models. However, this broad inhibition inevitably triggers proteinuria, requiring careful dose optimization[5].

• TEAD1-Selective Inhibitors (e.g., IK-930): Designed specifically to mitigate pan-TEAD renal toxicity, IK-930 selectively targets TEAD1. While preclinical models suggested a wider therapeutic index, clinical realities proved challenging. In its Phase 1 dose-escalation trial, IK-930 exhibited minimal proteinuria but failed to induce objective remissions, leading to the program's termination in September 2024[6]. This lack of efficacy is largely attributed to genetic compensation by other TEAD paralogs (TEAD2–4)[7].

Table 1: Pharmacological Profiles of Leading TEAD Inhibitors

Inhibitor	Developer	Target Selectivity	Clinical Status	Key Efficacy Observations	Dose-Limiting Toxicity
VT3989	Vivace Therapeutics	Pan-TEAD (TEAD1-3 > TEAD4)	Phase I/II (Ongoing)	Durable clinical benefit in NF2-mutant mesothelioma	Proteinuria (On-target)
IK-930	Ikena Oncology	TEAD1-selective	Phase I (Terminated Sept 2024)	No remissions in dose-escalation; stable disease in EHE	Minimal proteinuria; Grade 3 liver enzyme elevation
K-975	-	Pan-TEAD	Preclinical	Strong anti-tumor effect in MPM spheroid models	N/A (Preclinical)
CPD10 / CPD13	-	Pan-TEAD	Preclinical	Overcomes EGFR-mutant resistance via AXL suppression	N/A (Preclinical)

Experimental Methodologies: Evaluating TEAD Inhibitors

To objectively evaluate the potency and selectivity of novel TEAD inhibitors, a self-validating experimental pipeline is essential. Below are the field-proven protocols, detailing the causality behind each methodological choice.

Protocol 1: Cell-Based TEAD Auto-Palmitoylation Assay (Click Chemistry)

Causality: Standard biochemical assays using recombinant proteins cannot accurately assess intracellular target engagement or membrane permeability. By utilizing alkyne-palmitate, we metabolically label the TEAD lipid pocket in live cells. Because bulky biotin tags cannot efficiently cross the cell membrane, we use a small alkyne moiety. Post-lysis, copper-catalyzed click chemistry covalently attaches biotin-azide to the alkyne-palmitate without steric hindrance, enabling highly sensitive streptavidin-based detection[8].

Step-by-step workflow for the cell-based TEAD auto-palmitoylation click-chemistry assay.

Step-by-Step Methodology:

• Metabolic Labeling: Seed HEK293T cells expressing Myc-tagged TEAD paralogs. Treat with the TEAD inhibitor (e.g., VT3989 at 10–1000 nM) concurrently with 100 μM alkyne-palmitic acid for 20–24 hours. Validation check: Always include a vehicle (DMSO) control to establish the baseline maximum auto-palmitoylation signal.

• Lysis & Immunoprecipitation: Lyse cells in RIPA buffer. Immunoprecipitate Myc-TEAD using anti-Myc magnetic beads to isolate the target protein from the complex intracellular lipid pool.

• Click Chemistry: Resuspend the beads in a reaction buffer containing 0.1 mM biotin-azide, 1 mM TCEP (reducing agent), 0.2 mM THPTA (ligand), and 1 mM CuSO₄. Incubate for 1 hour at room temperature[9]. Causality: TCEP and THPTA are critical to maintain copper in the Cu(I) state, which is strictly required to catalyze the azide-alkyne cycloaddition.

• Detection: Elute proteins, resolve via SDS-PAGE, and perform a Western blot using Streptavidin-HRP to detect palmitoylated TEAD, and anti-Myc to quantify total TEAD. Calculate the ratio of Streptavidin/Myc signals to determine the IC₅₀.

Protocol 2: 3D Spheroid Viability Assay in Isogenic Models

Causality: Standard 2D proliferation assays often fail to capture the true dependency of cells on the Hippo pathway due to artificial cytoskeletal tension on plastic surfaces. 3D spheroid cultures better mimic the tumor microenvironment. Furthermore, using isogenic NF2-WT and NF2-Knockout (KO) MeT-5A mesothelial cells provides a self-validating system to confirm on-target specificity[7].

Step-by-Step Methodology:

• Cell Seeding: Seed isogenic NF2-WT and NF2-KO MeT-5A cells in ultra-low attachment 96-well plates (e.g., 1,000 cells/well) to promote spontaneous spheroid formation.

• Drug Treatment: After 72 hours of spheroid aggregation, treat with serial dilutions of pan-TEAD (e.g., K-975) or selective inhibitors.

• Phenotypic Profiling: Monitor spheroid area via high-content imaging and assess terminal viability over 7–14 days using CellTiter-Glo 3D. Validation check: True TEAD inhibitors will show a significantly left-shifted IC₅₀ curve in the NF2-KO line compared to the WT line, confirming synthetic lethality driven by Hippo pathway deficiency[10].

Conclusion

The comparative analysis of TEAD inhibitors reveals a classic pharmacological trade-off. Pan-TEAD inhibitors like VT3989 offer superior biological impact and overcome paralog redundancy, but require careful clinical management of renal toxicity. Conversely, TEAD1-selective inhibitors like IK-930, while theoretically safer, fail to achieve the depth of target inhibition necessary for durable clinical responses. Future drug development must focus on optimizing the therapeutic index, potentially through TEAD1/4 dual inhibitors or combination therapies with targeted agents like osimertinib to suppress YAP-mediated resistance[4].

Sources

• 1. mdpi.com [mdpi.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. vivacetherapeutics.com [vivacetherapeutics.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Nothing like Hippo for cooling investor enthusiasm | ApexOnco - Clinical Trials news and analysis [oncologypipeline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Pipeline to evaluate YAP-TEAD inhibitors indicates TEAD inhibition represses NF2-mutant mesothelioma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assays Used for Discovering Small Molecule Inhibitors of YAP Activity in Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structure-based discovery of a novel small-molecule inhibitor of TEAD palmitoylation with anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development of a pipeline to evaluate YAP-TEAD inhibitor potential - direct TEAD inhibition represses cancerous growth in a NF2-mutant model of mesothelioma | bioRxiv [biorxiv.org]

Validating the Anti-Cancer Efficacy of YAP/TAZ Inhibitor-2: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the anti-cancer effects of YAP/TAZ inhibitor-2. It offers a comparative analysis with alternative inhibitors and presents detailed experimental protocols to ensure scientific rigor and reproducibility.

The Hippo-YAP/TAZ Signaling Pathway: A Critical Oncogenic Hub

The Hippo signaling pathway is a crucial regulator of organ size and tissue homeostasis.[1][2] Its dysregulation is a common feature in many cancers, leading to uncontrolled cell proliferation, migration, and invasion.[3][4] The core of this pathway is a kinase cascade that, when active, phosphorylates and inhibits the transcriptional co-activators Yes-associated protein (YAP) and transcriptional co-activator with PDZ-binding motif (TAZ).[1][5] In many cancer cells, the Hippo pathway is inactivated, leading to the accumulation of unphosphorylated YAP/TAZ in the nucleus.[6] There, they bind to TEA domain (TEAD) transcription factors to drive the expression of genes that promote cancer progression.[2][7]

dot

Caption: The Hippo-YAP/TAZ Signaling Pathway in Cancer.

A Comparative Analysis of YAP/TAZ Inhibitors

Validating a novel inhibitor requires a thorough comparison against existing alternatives. This section provides a comparative overview of YAP/TAZ inhibitor-2 and other notable compounds targeting the Hippo-YAP/TAZ pathway.

Inhibitor	Mechanism of Action	Target	IC50/EC50	Key In Vivo Data	Reference(s)
YAP/TAZ inhibitor-2	Disrupts TEAD-YAP/TAZ interaction	TEAD-YAP/TAZ PPI	EC50: 3 nM; IC50: 5.33 nM (NCI-H226 cells)	Shows anti-tumor activity in an NCI-H226 xenograft model with daily oral dosing.[8]	[8]
IAG933	Directly disrupts YAP/TAZ-TEAD protein-protein interaction	YAP/TAZ-TEAD PPI	IC50: 11–26 nM (MSTO-211H & NCI-H226 cells)	Demonstrates significant tumor regression in mesothelioma xenografts.[9]	[9]
K-975	Covalently binds to the palmitate-binding pocket of TEAD	Pan-TEAD	Potent inhibition of YAP1/TAZ-TEAD interaction in cell-free and cell-based assays.	Suppressed tumor growth and provided significant survival benefit in MPM xenograft models.[10]	[10]
Verteporfin	Disrupts YAP-TEAD interaction	YAP-TEAD PPI	IC50: ~1-10 µM in various cancer cell lines	Inhibits tumor growth in multiple xenograft models.	[7][10]

Causality Behind Experimental Choices: The selection of these comparators is based on their distinct mechanisms of targeting the YAP/TAZ-TEAD axis. IAG933 represents a direct competitor that also disrupts the protein-protein interface. K-975 offers a comparison to an inhibitor that targets TEAD through its palmitoylation pocket, an alternative allosteric approach. Verteporfin, an earlier identified YAP inhibitor, provides a historical benchmark.

Experimental Protocols for Validating Anti-Cancer Effects

Scientific integrity is paramount. The following protocols are designed as self-validating systems, incorporating necessary controls and detailed steps to ensure the trustworthiness of the results.

Experimental Workflow Overview

dot

Caption: A typical workflow for validating anti-cancer drugs.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[11] A reduction in metabolic activity suggests cytotoxic or cytostatic effects of the inhibitor.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., NCI-H226, a cell line with known Hippo pathway alterations) in a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Inhibitor Treatment: Prepare serial dilutions of YAP/TAZ inhibitor-2 and comparator compounds (e.g., IAG933, K-975) in complete culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the inhibitors. Include a vehicle control (e.g., DMSO) and a positive control for cell death (e.g., a known cytotoxic agent).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of cell growth) using a dose-response curve.[12]

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[13][14][15] It provides mechanistic insight into whether the inhibitor induces programmed cell death.

Step-by-Step Methodology:

• Cell Treatment: Seed cells in a 6-well plate and treat with YAP/TAZ inhibitor-2 and comparators at their respective IC50 concentrations for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of FITC Annexin V and 5 µL of propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

Cell Migration Assay (Wound Healing/Scratch Assay)

This assay assesses the ability of an inhibitor to impede cancer cell migration, a key process in metastasis.[16][17]

Step-by-Step Methodology:

• Create a Confluent Monolayer: Seed cells in a 6-well plate and grow them to 90-100% confluency.

• Create the "Wound": Use a sterile 200 µL pipette tip to create a straight scratch across the cell monolayer.

• Wash and Treat: Wash the wells with PBS to remove detached cells and then add fresh medium containing the inhibitor at a sub-lethal concentration (to minimize confounding effects of cell death).

• Image Acquisition: Capture images of the scratch at 0 hours and at regular intervals (e.g., 12, 24, 48 hours) using a microscope.

• Data Analysis: Measure the width of the scratch at different time points and calculate the percentage of wound closure. A delay in wound closure in treated cells compared to the control indicates an inhibitory effect on cell migration.

In Vivo Xenograft Model

This is a critical step to evaluate the anti-tumor efficacy of the inhibitor in a living organism.[18][19]

Step-by-Step Methodology:

• Animal Model: Use immunodeficient mice (e.g., BALB/c nude mice).

• Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1-5 x 10^6 NCI-H226 cells) into the flank of each mouse.

• Tumor Growth and Randomization: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³). Randomize the mice into treatment and control groups.

• Inhibitor Administration: Administer YAP/TAZ inhibitor-2 and comparator compounds orally or via another appropriate route, at predetermined doses and schedules (e.g., daily for 28 days).[8] The control group should receive the vehicle.

• Tumor Measurement and Body Weight Monitoring: Measure the tumor volume and body weight of the mice regularly (e.g., twice a week).

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histopathology, biomarker analysis).

• Data Analysis: Compare the tumor growth rates and final tumor volumes between the treated and control groups.

Conclusion

The validation of YAP/TAZ inhibitor-2 as a potential anti-cancer therapeutic requires a systematic and rigorous approach. By understanding the underlying biology of the Hippo-YAP/TAZ pathway and employing a series of well-controlled in vitro and in vivo experiments, researchers can generate robust and reliable data. This guide provides a framework for these validation studies, emphasizing scientific integrity and a comparative approach to contextualize the inhibitor's performance against existing alternatives. The successful execution of these protocols will be instrumental in advancing our understanding of YAP/TAZ inhibitor-2 and its potential clinical utility.

References

• Anticancer drug screening: standardization of in vitro wound healing assay. Redalyc. Available from: [Link]

• IAG933, a Novel YAP/TAZ-TEAD Inhibitor, Shows Promise in Preclinical Cancer Models. Cancer Discovery. 2021 Oct 20.

• How to do Wound Healing (Scratch) Assay for Cell Migration Analysis. BenchSci. 2025 May 5. Available from: [Link]

• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Noble Life Sciences. 2023 Apr 19. Available from: [Link]

• Cell Death Assays for Drug Discovery. Reaction Biology. Available from: [Link]

• Making a Mark: How to Set up Your Wound Healing Assay. Bitesize Bio. 2025 Apr 29. Available from: [Link]

• Efficiently Evaluate the Effect of Drugs on Cell Apoptosis. Creative Diagnostics. 2025 Jul 29. Available from: [Link]

• The Hippo/YAP signaling pathway: the driver of cancer metastasis. Journal of Experimental & Clinical Cancer Research. 2023 Jul 15. Available from: [Link]

• Hippo/YAP signaling's multifaceted crosstalk in cancer. Frontiers in Cell and Developmental Biology. Available from: [Link]

• Cell-based apoptosis assays in oncology drug discovery. Sci-Hub. Available from: [Link]

• Cell-based apoptosis assays in oncology drug discovery. PubMed. 2010 Jun 15. Available from: [Link]

• Wound healing and transwell assays for cell migration. Bio-protocol. Available from: [Link]

• YAP and TAZ Take Center Stage in Cancer. Biochemistry. 2015 Oct 14. Available from: [Link]

• Targeting Hippo-YAP/TAZ signaling pathway: an updated review demonstrating the therapeutic potential of key plant derived anticancer compounds. Frontiers in Pharmacology. Available from: [Link]

• Hippo-YAP/TAZ pathway regulation: the crucial roles of lncRNAs in cancer. Taylor & Francis Online. 2023 Nov 21. Available from: [Link]

• In vivo xenograft models show highly potent suppression of tumor growth... ResearchGate. Available from: [Link]

• Anticancer Drug Discovery Based on Natural Products: From Computational Approaches to Clinical Studies. National Institutes of Health. Available from: [Link]

• The novel potent TEAD inhibitor, K-975, inhibits YAP1/TAZ-TEAD protein-protein interactions and exerts an anti-tumor effect on malignant pleural mesothelioma. National Institutes of Health. Available from: [Link]

• Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. National Institutes of Health. Available from: [Link]

• Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. SciELO. 2024 Dec 13. Available from: [Link]

• A combat with the YAP/TAZ-TEAD oncoproteins for cancer therapy. National Institutes of Health. Available from: [Link]

• YAP/TAZ Inhibitor-Based Drug Delivery System for Selective Tumor Accumulation and Cancer Combination Therapy. National Institutes of Health. Available from: [Link]

• Targeting YAP/TAZ-TEAD signaling as a therapeutic approach in head and neck squamous cell carcinoma. National Institutes of Health. 2025 Jan 16. Available from: [Link]

• In vivo effects of novel YAP/TAZ-TEAD inhibitors. KU Leuven Research. Available from: [Link]

• Structure-based discovery of a novel small-molecule inhibitor of TEAD palmitoylation with anticancer activity. Frontiers in Oncology. Available from: [Link]

• YAP/pan-TEAD inhibitor has activity in Hippo-driven cancer models. BioWorld. 2024 Mar 28. Available from: [Link]

• First-in-Class YAP/TEAD Inhibitor Demonstrates Early Efficacy Targeting Hippo Pathway. OncologyLive. 2024 Jan 11. Available from: [Link]

• YAP and TAZ Take Center Stage in Cancer. ACS Publications. 2015 Oct 14. Available from: [Link]

• TEAD-targeting small molecules induce a cofactor switch to regulate the Hippo pathway. bioRxiv. 2024 Nov 17. Available from: [Link]

• The Hippo Pathway Effectors YAP/TAZ-TEAD Oncoproteins as Emerging Therapeutic Targets in the Tumor Microenvironment. MDPI. 2023 Jul 2. Available from: [Link]

• Experimental Evaluation of Anticancer Efficiency and Acute Toxicity of Anthrafuran for Oral Administration. MDPI. 2020 Apr 28. Available from: [Link]

• Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials. National Institutes of Health. Available from: [Link]

• Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials. ResearchGate. Available from: [Link]

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side-by-side comparison of YAP/TAZ inhibitor-1 and YAP/TAZ inhibitor-2

An objective, data-driven comparison of pharmacological probes is critical for researchers targeting the Hippo signaling pathway. Dysregulation of this pathway—often driven by mutations in upstream regulators like NF2—leads to the nuclear translocation of YAP and TAZ, where they bind to TEAD transcription factors to drive oncogenic gene expression.

This guide provides a comprehensive side-by-side technical analysis of YAP/TAZ inhibitor-1 and YAP/TAZ inhibitor-2 , evaluating their physicochemical properties, in vitro potencies, and in vivo translational potential.

Mechanistic Overview: Targeting the YAP-TEAD Interface

Both YAP/TAZ inhibitor-1 and YAP/TAZ inhibitor-2 function by disrupting the protein-protein interaction (PPI) between the transcriptional coactivators YAP/TAZ and the TEAD transcription factors. By occupying the binding pocket on TEAD (often the palmitoylation pocket), these inhibitors prevent the assembly of the active transcriptional complex, thereby silencing downstream genes responsible for tumor cell proliferation and survival.

Fig 1. Mechanistic intervention of YAP/TAZ inhibitors in the Hippo signaling pathway.

Comparative Analytics: Physicochemical & Performance Data

When selecting a probe for biochemical assays versus animal models, molecular weight, lipophilicity, and potency dictate the compound's utility. The table below synthesizes the core quantitative data for both inhibitors based on their foundational patent literature and commercial validation [1][2].

Parameter	YAP/TAZ Inhibitor-1	YAP/TAZ Inhibitor-2
Source Patent	(Compound 1)	(Compound 5)
CAS Number	2093565-23-0	2762617-31-0
Molecular Formula	C₃₃H₃₉N₃O₅S₂	C₁₉H₁₄F₄N₄O
Molecular Weight	621.81 g/mol	390.33 g/mol
Target Affinity	IC₅₀ < 100 nM (Luciferase Assay)	EC₅₀ = 3 nM (TEAD-YAP/TAZ)
In Vitro Efficacy	Validated in reporter assays	IC₅₀ = 5.33 nM (NCI-H226 cells)
In Vivo Efficacy	Limited data (Tool compound)	Validated (0.5 - 50 mg/kg/day)
Route of Admin	In vitro application preferred	Oral (p.o.) bioavailable

Causality in Performance Differences

YAP/TAZ inhibitor-2 demonstrates significant advantages for translational research. Its lower molecular weight (390.33 g/mol ) strictly adheres to Lipinski’s Rule of Five, facilitating excellent oral bioavailability [2]. In contrast, YAP/TAZ inhibitor-1 (621.81 g/mol ) is a bulkier molecule, making it highly effective as an in vitro tool compound for biochemical target engagement, but less optimal for systemic in vivo dosing due to potential pharmacokinetic limitations. Furthermore, Inhibitor-2 exhibits an exceptionally tight binding affinity (EC₅₀ = 3 nM), allowing for lower dosing regimens that minimize off-target toxicity [3].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal controls and biological rationale to ensure that observed effects are strictly due to YAP-TEAD inhibition.

Protocol A: In Vitro TEAD-Luciferase Reporter Assay (Target Engagement)

Use this protocol to establish baseline potency (IC₅₀) using YAP/TAZ inhibitor-1 or 2.

• Cell Seeding & Co-Transfection: Seed HEK293T cells in a 96-well plate. Co-transfect with an 8xGTIIC-luciferase reporter plasmid (driven by TEAD-binding motifs) and a constitutive Renilla luciferase plasmid.

  • Causality: Renilla luciferase acts as a critical internal control. Normalizing firefly luminescence to Renilla luminescence ensures that signal reduction is due to specific YAP-TEAD inhibition, not generalized compound cytotoxicity or variable transfection efficiency.

• Serum Starvation: 24 hours post-transfection, wash cells and replace with medium containing 0.1% FBS for 12 hours.

  • Causality: Standard serum contains lysophosphatidic acid (LPA) and sphingosine-1-phosphate (S1P), which potently activate YAP. Starvation synchronizes the cells to a baseline Hippo signaling state, increasing the assay's dynamic range.

• Compound Treatment: Treat cells with serial dilutions of Inhibitor-1 (0.1–1000 nM) or Inhibitor-2 (0.1–100 nM) for 24 hours. Include a 0.1% DMSO vehicle control.

• Readout: Lyse cells and measure luminescence using a Dual-Luciferase assay system. Calculate the IC₅₀ using non-linear regression.

Protocol B: In Vivo NCI-H226 Xenograft Efficacy Study (Translational Validation)

Use this protocol to evaluate the systemic efficacy of the orally active YAP/TAZ inhibitor-2.

• Model Selection & Inoculation: Inject 5×10⁶ NCI-H226 (human pleural mesothelioma) cells subcutaneously into the right flank of BALB/c nude mice.

  • Causality: NCI-H226 cells harbor naturally occurring NF2 mutations. The loss of the NF2 tumor suppressor renders these cells highly dependent on hyperactive YAP-TEAD signaling, making this the gold-standard model for evaluating on-target efficacy [2].

• Randomization: Monitor tumor growth via calipers. Once tumors reach an average volume of 100–150 mm³, randomize mice into vehicle and treatment groups (n=8/group).

  • Causality: Randomizing only after tumors are established mimics clinical therapeutic intervention rather than prophylactic prevention.

• Dosing Regimen: Administer YAP/TAZ inhibitor-2 via oral gavage (p.o.) at doses of 0.5, 2, 5, and 50 mg/kg once daily for 28 days.

• Toxicity & Efficacy Monitoring: Measure tumor volume ( V=0.5×length×width2 ) and body weight twice weekly.

  • Causality: Body weight serves as a real-time proxy for systemic toxicity. Literature confirms that Inhibitor-2 at these doses induces significant tumor regression with no significant body weight loss, validating its wide therapeutic window [3].

Fig 2. Self-validating preclinical workflow for evaluating YAP/TAZ inhibitor-2.

Strategic Selection Guide

• Choose YAP/TAZ Inhibitor-1 if your primary objective is conducting foundational biochemical assays, structural biology studies, or in vitro target-engagement screens where cellular permeability and pharmacokinetics are secondary concerns.

• Choose YAP/TAZ Inhibitor-2 if you are moving into advanced 3D organoid models or in vivo preclinical trials. Its low nanomolar potency (EC₅₀ = 3 nM), optimized molecular weight, and proven oral bioavailability make it a superior candidate for translational oncology research.

References

• Use of YAP/TAZ inhibitor-2 (CAS 2762617-31-0). Chemsrc. Available at:[Link]

• Patent WO2017058716A1: Compounds and Compositions for Inhibiting YAP/TAZ. World Intellectual Property Organization (WIPO). Available at:[Link]

• Patent WO2022037568A1: Bicyclic Compounds, Compositions and Use Thereof. World Intellectual Property Organization (WIPO). Available at:[Link]

Comprehensive Evaluation and Comparison Guide: YAP/TAZ Inhibitor-2 in Oncology Therapeutics

The Hippo signaling pathway, alongside its downstream transcriptional coactivators YAP (Yes-associated protein) and TAZ (transcriptional coactivator with PDZ-binding motif), functions as a master regulator of cell proliferation, apoptosis, stemness, and tumor microenvironment modulation[1]. Dysregulation of this pathway—frequently driven by NF2 mutations or LATS1/2 silencing—is a primary driver of oncogenesis, metastasis, and acquired resistance to targeted therapies, including KRAS G12C inhibitors[2].

Because YAP and TAZ are intrinsically disordered proteins lacking deep, druggable binding pockets, direct pharmacological inhibition has historically been a formidable challenge[3]. Consequently, modern drug discovery has pivoted toward targeting the obligate interaction between YAP/TAZ and TEAD (TEA domain) transcription factors[3]. Among the vanguard of these next-generation compounds is YAP/TAZ inhibitor-2 (CAS: 2762617-31-0), a molecule that demonstrates exceptional potency and oral bioavailability.

This guide provides a comprehensive, objective evaluation of YAP/TAZ inhibitor-2, comparing its pharmacological profile against established alternatives and detailing the self-validating experimental workflows required to assess its therapeutic potential.

Mechanistic Profiling of YAP/TAZ Inhibitor-2

YAP/TAZ inhibitor-2 is a potent, orally active small molecule designed to directly antagonize TEAD-YAP/TAZ complex formation[4]. Structurally identified as 2-fluoro-1-(3-(3-(4-(trifluoromethyl)phenyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)azetidin-1-yl)prop-2-en-1-one, it exhibits a remarkable EC50 of 3 nM in cellular assays[5].

By blocking the interaction between YAP/TAZ and TEAD, the inhibitor suppresses the transcription of downstream oncogenes (e.g., CYR61, CTGF, AXL), thereby inducing cell cycle arrest and apoptosis in Hippo-mutant cancer cells[6]. Furthermore, recent transcriptomic analyses reveal that the Hippo-YAP/TAZ pathway is frequently hyperactivated in cancer cells that develop acquired resistance to KRAS inhibitors[2]. In these resistant phenotypes, YAP/TAZ activation acts as an early bypass mechanism, positioning YAP/TAZ inhibitor-2 as a highly attractive candidate for combination therapies aimed at overcoming drug resistance[2].

Hippo-YAP/TAZ signaling pathway and the targeted intervention mechanism of YAP/TAZ inhibitor-2.

Comparative Analysis: YAP/TAZ Inhibitor-2 vs. Alternatives

To objectively contextualize the performance of YAP/TAZ inhibitor-2, it must be benchmarked against other chemical probes and clinical candidates in the YAP/TEAD space.

• Verteporfin: An FDA-approved photosensitizer that was one of the first compounds identified to disrupt YAP-TEAD interactions[7]. However, its utility as a specific probe is severely limited by its pleiotropic effects (e.g., autophagy inhibition) and low micromolar potency[7].

• TED-347: A covalent, allosteric inhibitor targeting the TEAD4 palmitoylation pocket. While highly specific, its EC50 is in the micromolar range (5.9 μM)[7], requiring high concentrations for cellular efficacy.

• JM7: A recently discovered small molecule that inhibits TEAD palmitoylation with an IC50 of 972 nM[8].

• IK-930 & K-975: Clinical-stage pan-TEAD inhibitors that block autopalmitoylation or PPI, demonstrating high nanomolar to low picomolar potency[9]. YAP/TAZ inhibitor-2 shares this elite tier of potency (3 nM EC50) while maintaining a highly favorable oral pharmacokinetic profile[6].

Quantitative Comparison of YAP/TEAD Inhibitors

Compound	Mechanism of Action	Potency (IC50/EC50)	Route of Admin	Clinical/Preclinical Status
YAP/TAZ Inhibitor-2	TEAD-YAP/TAZ PPI Disruption	3.0 nM (EC50)	Oral (p.o.)	Preclinical
Verteporfin	Non-specific YAP-TEAD Disruption	~10 μM (IC50)	Intravenous (i.v.)	FDA Approved (Macular Degeneration)
TED-347	Covalent Allosteric TEAD4 Inhibitor	5.9 μM (EC50)	In vitro probe	Preclinical
JM7	TEAD Palmitoylation Inhibitor	972 nM (IC50)	In vitro probe	Preclinical
IK-930	Selective TEAD Palmitoylation Inhibitor	Low nM	Oral (p.o.)	Phase 1 Clinical Trials

Experimental Validation Protocols

As a Senior Application Scientist, I emphasize that robust experimental design requires self-validating controls and a clear understanding of causality. The following protocols outline the standard workflows for evaluating YAP/TAZ inhibitor-2, ensuring high data integrity.

Protocol 1: In Vitro Anti-Proliferative Assay (NCI-H226 Model)

• Rationale: NCI-H226 is a human malignant pleural mesothelioma cell line characterized by NF2 mutations, leading to constitutive YAP activation[8]. This makes it an exquisitely sensitive model for TEAD inhibitors.

• Step 1: Cell Seeding. Plate NCI-H226 cells at 2,000 cells/well in 96-well plates using RPMI-1640 medium supplemented with 10% FBS.

  • Causality: Low seeding density ensures cells remain in the exponential growth phase during the 72-hour assay, preventing contact inhibition from artificially suppressing YAP nuclear localization.

• Step 2: Compound Treatment. After 24 hours, treat cells with a 10-point dose titration of YAP/TAZ inhibitor-2 (0.1 nM to 10,000 nM). Use DMSO (0.1% v/v) as the vehicle control.

• Step 3: Viability Readout. After 72 hours, assess cell viability using CellTiter-Glo (ATP luminescence). YAP/TAZ inhibitor-2 should yield an IC50 of approximately 5.33 nM[6].

• Step 4: Self-Validation. Include a YAP-independent cell line (e.g., A549) as a negative control to confirm on-target specificity; the IC50 in A549 should be >10 μM, proving the drug is not generally cytotoxic.

Protocol 2: In Vivo Efficacy in Xenograft Models

• Rationale: In vitro potency must translate to in vivo tumor regression. The oral bioavailability of YAP/TAZ inhibitor-2 allows for convenient and clinically relevant dosing regimens[6].

• Step 1: Inoculation. Inject 5 × 10⁶ NCI-H226 cells subcutaneously into the right flank of 6-week-old female BALB/c nude mice.

• Step 2: Randomization. Once tumors reach an average volume of 100–150 mm³, randomize mice into vehicle and treatment groups (n=8/group).

  • Causality: Randomization based on tumor volume rather than body weight ensures uniform disease burden at the start of treatment, preventing skewed efficacy data.

• Step 3: Dosing Regimen. Administer YAP/TAZ inhibitor-2 via oral gavage (p.o.) at 0.5, 2, 5, and 50 mg/kg daily for 28 days[6].

• Step 4: Monitoring & Self-Validation. Measure tumor volume (calipers) and body weight twice weekly. Body weight serves as a proxy for systemic toxicity. A robust compound like YAP/TAZ inhibitor-2 will induce significant anti-tumor activity without significant body weight loss (a drop of >10% would indicate unacceptable toxicity)[6].

Step-by-step in vivo experimental workflow for evaluating YAP/TAZ inhibitor-2 efficacy.

Conclusion

YAP/TAZ inhibitor-2 represents a significant leap forward in targeting the Hippo pathway. Its single-digit nanomolar potency (EC50 = 3 nM) and robust oral bioavailability overcome the historical limitations of early-generation inhibitors like Verteporfin[4]. For drug development professionals, incorporating this compound into preclinical pipelines—especially in the context of overcoming KRAS inhibitor resistance[2]—offers a highly validated, mechanistic approach to tackling YAP-driven malignancies.

References

• YAP/TAZ inhibitor-2, AMS.T60218-1-MG - Amsbio - 4

• YAP/TAZ inhibitor-2 - Cambridge Bioscience - 5

• YAP/TAZ inhibitor-2 - MedChemExpress - 6

• YAP/TAZ inhibitor-2 | 2762617-31-0 - Sigma-Aldrich - Link

• YAP/TAZ inhibitor-2 | CAS 2762617-31-0 - AbMole BioScience -7

• YAP-TEAD (inhibitors, antagonists, agonists) - ProbeChem - 9

• Insights and trends in development of TEAD–YAP/TAZ inhibitors: a review of PCT patents - Taylor & Francis - 3

• Unraveling the Hippo pathway: YAP/TAZ as central players in cancer metastasis and drug resistance - PubMed - 1

• YAP/TAZ mediates resistance to KRAS inhibitors through inhibiting proapoptosis and activating the SLC7A5/mTOR axis - PMC - 2

• Structure-based discovery of a novel small-molecule inhibitor of TEAD palmitoylation with anticancer activity - Frontiers - 8

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Executive Summary: The Druggability of the TEAD Palmitoylation Pocket

An in-depth technical analysis and comparative guide designed for researchers, assay developers, and drug discovery professionals evaluating Transcriptional Enhanced Associate Domain (TEAD) inhibitors.

The Hippo signaling pathway is a critical regulator of tissue homeostasis and organ size. When dysregulated—often via mutations in upstream regulators like NF2 (Merlin) or LATS1/2—the transcriptional co-activators YAP and TAZ translocate to the nucleus. Because YAP/TAZ lack their own DNA-binding domains, they must complex with TEAD transcription factors (TEAD1-4) to drive the expression of oncogenes such as CTGF and CYR61[1].

Historically, disrupting the YAP-TEAD protein-protein interaction (PPI) via flat, shallow interfaces was considered "undruggable." However, the discovery of a deep, highly conserved hydrophobic pocket within the TEAD YAP-binding domain (YBD) fundamentally shifted the paradigm. This pocket undergoes auto-palmitoylation at a conserved cysteine residue (e.g., Cys359 in TEAD1), a post-translational modification essential for TEAD stability and YAP/TAZ interaction[2].

Today, small-molecule TEAD inhibitors are broadly classified into two modalities based on their interaction with this pocket: Covalent and Non-Covalent inhibitors. This guide provides an objective comparison of their mechanisms, performance, and the self-validating experimental workflows required to evaluate them.

Mechanistic Divergence: Covalent vs. Non-Covalent Inhibition

The fundamental difference between these two classes lies in their binding kinetics and how they compete with endogenous palmitoyl-CoA.

Covalent TEAD Inhibitors

Covalent inhibitors (e.g., K-975, MYF-03-69) utilize an electrophilic "warhead"—typically an acrylamide or vinyl sulfone—to form an irreversible bond with the nucleophilic thiol group of the conserved cysteine within the palmitate pocket[3],[4].

• The Causality of Efficacy: By forming an irreversible bond, these molecules achieve pharmacokinetic/pharmacodynamic (PK/PD) decoupling. Even after the free drug is cleared from systemic circulation, target inhibition is maintained until new TEAD proteins are synthesized. This completely prevents endogenous palmitate from re-entering the pocket, ensuring robust disruption of the YAP-TEAD complex[2].

• Drawbacks: The presence of a reactive electrophile carries an inherent risk of off-target binding to other cysteine-rich proteins, potentially leading to idiosyncratic toxicity.

Non-Covalent TEAD Inhibitors

Non-covalent inhibitors (e.g., VT3989, IK-930) rely on high-affinity, reversible interactions (hydrogen bonding, van der Waals forces) to occupy the central palmitate pocket[5].

• The Causality of Efficacy: These molecules act as direct, reversible competitors to palmitoyl-CoA. Because they lack a reactive warhead, they generally exhibit superior selectivity profiles and lower risks of off-target toxicity. VT3989, for instance, has shown significant clinical activity in NF2-mutant mesothelioma[6].

• Drawbacks: Efficacy is strictly occupancy-driven. The drug must maintain continuous, high intracellular concentrations to outcompete the abundant intracellular pool of palmitoyl-CoA. If drug levels drop, palmitoylation resumes, and transcription is reactivated.

Diagram 1: Hippo pathway signaling and the distinct intervention nodes of covalent vs. non-covalent TEAD inhibitors.

Quantitative Performance Comparison

When evaluating TEAD inhibitors, biochemical potency (IC50) must be contextualized with cellular efficacy, particularly in Hippo-deficient models like NF2-mutant mesothelioma (e.g., NCI-H226, NCI-H2052).

Compound	Modality	Target Binding	Biochemical IC50 / Kd	Cellular IC50 (NCI-H226)	Clinical Status
VT3989	Non-Covalent	Reversible (Palmitate Pocket)	~1.5 nM	9 nM[6],[7]	Phase 1 (Vivace)[6]
IK-930	Non-Covalent	Reversible (Palmitate Pocket)	< 5 nM	Undetermined/Variable[4]	Phase 1 (Terminated)[5]
K-975	Covalent	Irreversible (Acrylamide)	3 nM[3]	~10-20 nM[8]	Preclinical[3]
MYF-03-69	Covalent	Irreversible (Acrylamide)	< 10 nM	11 nM[2]	Preclinical[2]

Data synthesis indicates that while both modalities achieve low-nanomolar potency in vitro, covalent inhibitors often show more sustained suppression of downstream targets (CTGF/CYR61) in washout experiments due to their irreversible nature[2].

Self-Validating Experimental Protocols

To objectively compare a covalent vs. non-covalent inhibitor in your own laboratory, you must establish assays that measure both direct target engagement and functional transcriptional output .

Protocol A: Alkyne-Palmitate Click-Chemistry Assay (Target Engagement)

Purpose: To quantify the inhibitor's ability to block TEAD auto-palmitoylation inside living cells. Causality: By feeding cells an alkyne-tagged palmitic acid analog, active TEAD will incorporate the alkyne probe. If your inhibitor successfully occupies the pocket, it sterically occludes the probe. Copper-catalyzed azide-alkyne cycloaddition (CuAAC) is then used to attach a biotin tag to the alkyne, allowing for streptavidin pulldown. A reduction in TEAD signal on the final Western blot directly correlates with target engagement.

Step-by-Step Methodology:

• Cell Seeding & Starvation: Seed NCI-H226 cells in 10 cm dishes. Once at 70% confluency, switch to serum-free media for 4 hours to deplete endogenous lipids.

• Inhibitor Pre-treatment: Treat cells with the TEAD inhibitor (e.g., 0.1 µM to 10 µM dose-response) for 2 hours.

• Metabolic Labeling: Add 50 µM of ω-alkynyl palmitic acid (Alkyne-PA) directly to the media. Incubate for 4 hours.

• Lysis: Wash cells with cold PBS and lyse in RIPA buffer containing protease inhibitors. Centrifuge at 14,000 x g to clear debris.

• Click Reaction: To 1 mg of lysate, add the CuAAC master mix: 100 µM Azide-PEG3-Biotin, 1 mM TCEP, 100 µM TBTA, and 1 mM CuSO4. Incubate at room temperature for 1 hour in the dark.

• Precipitation & Pulldown: Precipitate proteins using cold methanol/chloroform to remove unreacted click reagents. Resuspend the pellet in 1% SDS, then dilute to 0.1% SDS. Add 50 µL of Streptavidin magnetic beads and rotate overnight at 4°C.

• Detection: Boil beads in Laemmli buffer, run on SDS-PAGE, and Western blot using a Pan-TEAD antibody.

Diagram 2: Workflow for the Click-Chemistry based TEAD Palmitoylation Target Engagement Assay.

Protocol B: 8x-GTIIC Luciferase Reporter Assay (Functional Output)

Purpose: To measure the specific inhibition of YAP/TEAD-driven transcription. Causality: Endogenous genes like CTGF can be activated by alternative pathways (e.g., TGF-β/SMAD). To isolate TEAD-specific activity, we use a synthetic promoter containing eight tandem repeats of the TEAD-binding motif (GTIIC) driving a luciferase reporter. This creates a highly sensitive, low-noise system to calculate precise cellular IC50s.

Step-by-Step Methodology:

• Transfection: Co-transfect HEK293T cells (or a Hippo-mutant line) with the 8x-GTIIC-Luciferase plasmid and a Renilla luciferase control plasmid (for normalization of transfection efficiency).

• Plating: 24 hours post-transfection, re-plate cells into white-walled 96-well plates at 10,000 cells/well.

• Drug Treatment: Treat with a 10-point serial dilution of the TEAD inhibitor (covalent vs. non-covalent). Include a DMSO vehicle control. Incubate for 24 hours.

• Readout: Use a Dual-Luciferase Reporter Assay System. Lyse cells, add Firefly substrate, read luminescence. Then add Stop & Glo reagent to quench Firefly and activate Renilla luminescence.

• Analysis: Normalize Firefly signal to Renilla signal. Plot the normalized data in GraphPad Prism using a non-linear regression (four-parameter logistic curve) to determine the IC50[9].

Strategic Perspectives for Drug Development

While monotherapy with TEAD inhibitors has shown promise—particularly VT3989 in NF2-mutant mesothelioma[6]—the field is rapidly moving toward combination therapies.

Recent comparative assessments have highlighted that TEAD palmitoylation inhibitors act more as a "regulatory dimmer" rather than an absolute on/off switch for transcription[10]. Furthermore, compensatory pathways often arise. For example, YAP/TEAD inhibition can lead to the upregulation of bypass mechanisms, and conversely, TEAD inhibitors can resensitize drug-tolerant persister cells to targeted therapies. Combining TEAD inhibitors (both covalent and non-covalent) with MEK inhibitors (e.g., Trametinib) or EGFR inhibitors (e.g., Osimertinib) has demonstrated profound synergistic lethality in KRAS- and EGFR-mutant non-small cell lung cancers (NSCLC)[10],[5],[4].

When selecting a modality for pipeline development:

• Choose Covalent (e.g., K-975 analogs) if the target tumor microenvironment is highly lipid-rich, requiring irreversible blockade to overcome high local palmitate concentrations.

• Choose Non-Covalent (e.g., VT3989 analogs) if the therapeutic window is narrow and avoiding off-target electrophilic toxicity is the primary clinical priority.

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A Comparative Guide: Benchmarking the Novel TEAD-YAP/TAZ Interaction Inhibitor, YAP/TAZ inhibitor-2, Against Standard-of-Care Therapies in Hippo-Pathway-Driven Cancers

Prepared by: Senior Application Scientist, Gemini Division

Executive Summary

The Hippo signaling pathway, a critical regulator of organ size and tissue homeostasis, is frequently dysregulated in various cancers, leading to the hyperactivation of its downstream effectors, YAP and TAZ.[1][2] These transcriptional co-activators, upon translocation to the nucleus, bind with TEAD family transcription factors to drive a potent oncogenic program of cell proliferation, survival, and therapy resistance.[3][4] This guide provides a comprehensive framework for benchmarking YAP/TAZ inhibitor-2, a novel, potent, and orally active small molecule that disrupts the YAP/TAZ-TEAD interaction, against current standard-of-care (SoC) therapies for two cancers where the Hippo pathway is a known driver: malignant pleural mesothelioma (MPM) and cholangiocarcinoma (CCA).

YAP/TAZ inhibitor-2 acts by inhibiting the requisite auto-palmitoylation of TEAD, thereby preventing the formation of the oncogenic YAP/TAZ-TEAD transcriptional complex.[5][6] This targeted mechanism offers a promising new therapeutic avenue, particularly for tumors with specific genetic alterations, such as NF2 mutations in mesothelioma, that lead to constitutive Hippo pathway inactivation.[5][6]

This document outlines a head-to-head comparison against SoC regimens, including immunotherapy combinations (nivolumab plus ipilimumab) for MPM and chemo-immunotherapy (gemcitabine, cisplatin, plus durvalumab) for CCA.[7][8][9] We present a detailed experimental framework, including protocols for in vitro potency assessment and in vivo efficacy evaluation in patient-derived xenograft (PDX) models, to provide researchers and drug developers with a robust methodology for evaluating this next-generation targeted therapy.

Introduction: The Hippo-YAP/TAZ Pathway as a Therapeutic Target

The Hippo signaling pathway is an evolutionarily conserved kinase cascade that plays a fundamental role in controlling cell fate.[10] In its active state, a core kinase complex (MST1/2 and LATS1/2) phosphorylates the transcriptional co-activators YAP and TAZ, leading to their sequestration in the cytoplasm and subsequent degradation.[1][10] When the pathway is "off"—due to upstream mutations (e.g., NF2), loss of cell-cell contact, or changes in the mechanical environment—unphosphorylated YAP/TAZ translocates to the nucleus.[1][2] There, it binds to TEAD transcription factors, which are essential for activating gene expression programs that promote cell proliferation (e.g., CCND1), suppress apoptosis (e.g., BIRC5), and mediate resistance to conventional therapies.[2][3]

Given that the interaction between YAP/TAZ and TEAD is the final convergent step in this oncogenic signaling cascade, its disruption represents a highly attractive therapeutic strategy.[4] Small molecule inhibitors designed to block this protein-protein interface offer a direct method to dismantle the core transcriptional machinery driving these difficult-to-treat cancers.

Caption: Workflow for In Vitro Comparative Potency Testing.

Protocol 1: Cell Viability and IC50 Determination (SRB Assay)

• Cell Plating: Seed selected mesothelioma (e.g., NCI-H226) and cholangiocarcinoma (e.g., HuCCT1) cells into 96-well microtiter plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of YAP/TAZ inhibitor-2 and relevant chemotherapies (pemetrexed, gemcitabine, cisplatin) in appropriate cell culture medium.

• Treatment: Aspirate the overnight medium from the cell plates and add the drug-containing medium. Include vehicle-only wells as a negative control (100% viability).

• Incubation: Incubate the plates for 72-96 hours in a humidified incubator at 37°C and 5% CO2.

• Cell Fixation: Gently aspirate the medium and fix the cells with 10% trichloroacetic acid (TCA) for 1 hour at 4°C. Wash the plates five times with deionized water and allow them to air dry.

• Staining: Add 0.4% sulforhodamine B (SRB) solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

• Washing: Remove the SRB solution and quickly wash the plates five times with 1% acetic acid to remove unbound dye. Allow plates to air dry.

• Solubilization & Readout: Solubilize the bound dye with 10 mM Tris base solution. Read the optical density (OD) at 510 nm on a microplate reader.

• Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control. Plot the dose-response curves and determine the IC50 values using non-linear regression analysis.

Illustrative Data Presentation: Comparative IC50 Values (nM)

Compound	NCI-H226 (MPM, NF2-mut)	MSTO-211H (MPM)	HuCCT1 (CCA)
YAP/TAZ inhibitor-2	5.3	15.8	45.2
Pemetrexed	250	400	>10,000
Gemcitabine	>10,000	>10,000	80
Cisplatin	1,200	2,500	1,500

In Vivo Comparative Efficacy

Objective: To evaluate the anti-tumor efficacy and tolerability of YAP/TAZ inhibitor-2 versus a clinically relevant SoC regimen in patient-derived xenograft (PDX) models, which more accurately recapitulate human tumor biology. [11][12]

Caption: Workflow for In Vivo Patient-Derived Xenograft (PDX) Efficacy Study.

Protocol 2: Patient-Derived Xenograft (PDX) Efficacy Study

• Model Establishment: Surgically implant fresh, patient-derived tumor fragments (e.g., from an NF2-deficient MPM patient) subcutaneously into the flank of immunocompromised mice (e.g., NSG mice).

• Tumor Growth Monitoring: Allow tumors to establish and grow. Measure tumor dimensions twice weekly using digital calipers and calculate tumor volume (Volume = 0.5 x Length x Width²).

• Randomization: Once tumors reach an average volume of 100-200 mm³, randomize mice into treatment cohorts (n=8-10 mice per group) ensuring an even distribution of tumor sizes.

• Treatment Administration:

  • Group 1 (Vehicle): Administer the vehicle control corresponding to the inhibitor formulation via oral gavage (p.o.) daily.

  • Group 2 (Investigational): Administer YAP/TAZ inhibitor-2 at a predetermined efficacious dose (e.g., 50 mg/kg) via oral gavage daily.

  • Group 3 (SoC): Administer the standard-of-care regimen. For an MPM PDX, this could be an equivalent murine dosing schedule for nivolumab and ipilimumab administered intraperitoneally (i.p.).

• Monitoring: Continue to measure tumor volume and mouse body weight twice weekly for the duration of the study (e.g., 28 days) as a measure of general toxicity.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors. Measure the final tumor weight.

• Data Analysis: Calculate the percent Tumor Growth Inhibition (%TGI) for each treatment group relative to the vehicle control group. Analyze statistical significance between groups (e.g., using ANOVA).

Illustrative Data Presentation: Efficacy in MPM PDX Model (NF2-mutant)

Treatment Group	Dosing Schedule	Mean Final Tumor Volume (mm³)	Tumor Growth Inhibition (TGI)	Body Weight Change
Vehicle Control	p.o., daily	1540 ± 210	-	-1.5%
YAP/TAZ inhibitor-2	50 mg/kg, p.o., daily	415 ± 95	73%	-0.8%
Nivolumab + Ipilimumab	i.p., Q3D x 4	780 ± 150	49%	-3.2%

Discussion and Future Directions

This guide presents a framework for the rigorous, evidence-based evaluation of YAP/TAZ inhibitor-2. The proposed experiments are designed to benchmark its performance directly against therapies that researchers and clinicians use today. Based on its mechanism and promising early data, YAP/TAZ inhibitor-2 holds several potential advantages:

• Targeted Action: Its efficacy is likely to be enriched in patient populations with specific genetic drivers of Hippo pathway dysregulation (e.g., NF2 mutations), opening a clear path for biomarker-driven clinical trials.

• Oral Bioavailability: An oral route of administration offers a significant quality-of-life improvement for patients compared to intravenous infusions required for chemotherapy and immunotherapy. [13]* Novel Mechanism: As a first-in-class agent targeting the TEAD-YAP interaction, it provides a new therapeutic option for tumors that have developed resistance to other treatments.

Future studies should focus on exploring combination therapies. For instance, combining YAP/TAZ inhibition with immunotherapy is a rational approach, as the Hippo pathway has been implicated in modulating the tumor immune microenvironment. [14][15]Furthermore, since YAP/TAZ activation can mediate resistance to other targeted therapies like EGFR or MEK inhibitors, combination studies in those contexts are also highly warranted. [3][16]The successful execution of the benchmarking studies outlined here will be a critical step in advancing YAP/TAZ inhibitor-2 toward clinical application.

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